Isorhamnetin 3-sophoroside-7-rhamnoside

• CAS: 41328-75-0

Core Science & Biosynthesis

Isorhamnetin 3-sophoroside-7-rhamnoside: A Technical Guide to Its Natural Sources, Isolation, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isorhamnetin 3-sophoroside-7-rhamnoside is a complex flavonol triglycoside that has garnered significant interest within the phytochemical and pharmaceutical research communities. As a prominent secondary metabolite in select plant species, its unique glycosylation pattern contributes to its bioavailability and distinct biological activities. This technical guide provides a comprehensive overview of the current scientific understanding of this compound, detailing its primary natural sources, biosynthesis, and distribution within plant tissues. Furthermore, it offers field-proven methodologies for its extraction, isolation, and purification, alongside a detailed analysis of its structural characterization through spectroscopic techniques. This document is intended to serve as an authoritative resource for researchers seeking to explore the therapeutic potential of this noteworthy natural product.

Introduction: The Significance of Flavonol Glycosides

Flavonoids represent a vast and diverse class of polyphenolic secondary metabolites synthesized by plants. Unlike primary metabolites, which are fundamental to growth and reproduction, these compounds are produced for specialized roles that enhance the plant's survival, including defense against pathogens and herbivores, protection from UV radiation, and acting as signaling molecules.

Within this class, flavonol glycosides are of particular importance. In nature, flavonoids are most commonly found conjugated to one or more sugar moieties. This glycosylation dramatically increases the compound's stability, water solubility, and bioavailability, factors that are critical for both the plant's physiological processes and the compound's potential as a therapeutic agent. Isorhamnetin 3-sophoroside-7-rhamnoside is a prime example of such a molecule, featuring a sophorose unit (two glucose molecules) at the 3-position and a rhamnose unit at the 7-position of the isorhamnetin aglycone. This intricate structure underscores the need for a detailed understanding of its natural origins and properties.

Natural Sources and Distribution

Isorhamnetin 3-sophoroside-7-rhamnoside is not ubiquitously distributed in the plant kingdom; its presence is notably concentrated in a few specific families and species.

Primary Botanical Sources

The most significant and well-documented sources of Isorhamnetin 3-sophoroside-7-rhamnoside belong to the Elaeagnaceae family:

• Sea Buckthorn (Hippophae rhamnoides L.) : This is unequivocally the most prominent source of the compound.[1] It is considered a major flavonol glycoside in the berries of this plant, where it plays a role in the fruit's phytochemical profile and potential health benefits.[2][3] Different subspecies of sea buckthorn, such as ssp. rhamnoides and ssp. sinensis, consistently contain high amounts of this glycoside in their berries.[4][5]

• Goumi (Elaeagnus multiflora Thunb.) : Also a member of the Elaeagnaceae family, the Goumi plant is another confirmed natural source of Isorhamnetin 3-sophoroside-7-rhamnoside.[2][4]

Other Potential Sources

While less definitively documented as a primary source for this specific triglycoside, related compounds are characteristic of the Opuntia genus (prickly pear cactus). Some studies on the metabolomic profile of Opuntia species have suggested the presence of Isorhamnetin 3-sophoroside-7-rhamnoside as a potential biomarker associated with resistance to the carmine cochineal pest.[6] However, its concentration and prevalence in this genus require further investigation.

Quantitative Distribution in Plant Tissues

The concentration of Isorhamnetin 3-sophoroside-7-rhamnoside varies significantly between different plant parts and among subspecies. The berries of Hippophae rhamnoides are the primary repository. Quantitative analyses have provided valuable insights into this distribution.

Plant Species	Subspecies	Plant Part	Concentration (mg/kg dry weight)	Reference
Hippophae rhamnoides	ssp. rhamnoides	Berries	252 ± 22	[5]
Hippophae rhamnoides	ssp. sinensis	Berries	Varies, but consistently present	[4]
Hippophae rhamnoides	ssp. mongolica	Berries	Trace amounts	[5]

Biosynthesis in Planta

The biosynthesis of Isorhamnetin 3-sophoroside-7-rhamnoside is a multi-step enzymatic process originating from the general phenylpropanoid pathway, which produces the foundational flavonoid skeleton.

The process begins with the amino acid phenylalanine and proceeds through the chalcone synthase (CHS) reaction to form naringenin chalcone, which is then isomerized to naringenin, a key flavanone intermediate. A series of hydroxylation and oxidation reactions catalyzed by enzymes such as flavanone 3-dioxygenase (F3D) and flavonol synthase (FS) convert naringenin into the flavonol quercetin.[7]

The specific formation of the isorhamnetin aglycone is achieved through O-methylation of quercetin at the 3'-position. This reaction is catalyzed by a flavone 3'-O-methyltransferase (FMT), which utilizes S-adenosyl-L-methionine as the methyl group donor.[7][8]

The final, critical steps involve glycosylation, catalyzed by UDP-dependent glycosyltransferases (UGTs). These enzymes attach sugar moieties from activated UDP-sugars to the flavonoid aglycone. The formation of Isorhamnetin 3-sophoroside-7-rhamnoside requires a sequence of specific UGTs:

• A rhamnosyltransferase attaches a rhamnose sugar to the 7-hydroxyl group of the isorhamnetin aglycone.

• A glucosyltransferase attaches the first glucose molecule to the 3-hydroxyl group.

• A second, distinct glucosyltransferase attaches the second glucose molecule to the first via a β-1,2 linkage, forming the sophoroside moiety.

The precise identity and sequence of these UGTs in Hippophae rhamnoides are areas of active research, but the general pathway provides a robust framework for understanding its synthesis.[9]

Caption: Biosynthetic pathway of Isorhamnetin 3-sophoroside-7-rhamnoside.

Experimental Protocols: Extraction, Isolation, and Purification

The isolation of Isorhamnetin 3-sophoroside-7-rhamnoside from its natural matrix is a multi-step process requiring careful selection of solvents and chromatographic techniques to achieve high purity. The following protocol is a synthesized methodology based on established procedures for flavonoid extraction from Hippophae rhamnoides berries.[4]

Step 1: Extraction

The causality behind this initial step is to efficiently lyse the plant cells and solubilize the target glycoside from the complex berry matrix into a liquid phase. An alcohol-based solvent is chosen for its efficacy in extracting polar glycosides.

• Sample Preparation : Obtain fresh or frozen sea buckthorn berries. If frozen, thaw to room temperature.

• Homogenization : Weigh 20 g of berries and homogenize with a blender or mortar and pestle.

• Solvent Extraction : Transfer the homogenized pulp to a flask. Add 100 mL of 80% aqueous methanol.

• Maceration : Agitate the mixture on an orbital shaker at room temperature for 24 hours. Protect the mixture from light to prevent degradation of flavonoids.

• Filtration : Filter the mixture through Whatman No. 1 filter paper. Collect the filtrate.

• Re-extraction : Re-extract the solid residue with another 100 mL of 80% methanol for 12 hours to maximize yield.

• Pooling and Concentration : Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at 40°C to remove the methanol. The result is a concentrated aqueous extract.

Step 2: Liquid-Liquid Partitioning

This step serves to remove non-polar compounds, such as lipids and chlorophyll, which were co-extracted with the methanol. By partitioning the aqueous extract against a non-polar solvent, a preliminary purification is achieved.

• Solvent Addition : Transfer the concentrated aqueous extract to a separatory funnel. Add an equal volume of n-hexane.

• Partitioning : Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

• Phase Separation : Allow the layers to separate. The upper hexane layer will contain non-polar impurities, while the lower aqueous layer retains the polar flavonoid glycosides.

• Collection : Drain and collect the lower aqueous layer. Discard the upper hexane layer.

• Repeat : Repeat the partitioning step two more times with fresh n-hexane to ensure complete removal of lipids.

Step 3: Column Chromatography Purification

Column chromatography is the cornerstone of purification, separating compounds based on their differential affinities for the stationary and mobile phases. A polyamide or Sephadex LH-20 column is effective for flavonoid glycoside separation.

• Column Packing : Prepare a glass column with polyamide resin or Sephadex LH-20, equilibrated with deionized water.

• Sample Loading : Load the partitioned aqueous extract onto the column.

• Elution Gradient : Begin elution with 100% deionized water to wash out highly polar impurities like sugars and organic acids.

• Stepwise Gradient : Gradually increase the ethanol concentration in the mobile phase (e.g., 20%, 40%, 60%, 80% aqueous ethanol). Isorhamnetin 3-sophoroside-7-rhamnoside, being a large polar glycoside, is expected to elute in the mid-to-high ethanol fractions (e.g., 40-60%).

• Fraction Collection : Collect fractions of the eluate and monitor their composition using Thin Layer Chromatography (TLC) or analytical HPLC.

• Pooling : Combine the fractions that show a high concentration of the target compound.

• Concentration : Evaporate the solvent from the pooled fractions under reduced pressure to yield a purified, enriched extract.

Step 4: Preparative HPLC (Optional, for High Purity)

For obtaining an analytical standard or for detailed bioactivity studies, a final purification step using preparative High-Performance Liquid Chromatography (HPLC) is necessary. This technique offers high resolution to separate structurally similar glycosides.

• Column : A reversed-phase C18 column is typically used.

• Mobile Phase : A gradient system of acetonitrile (Solvent B) and water with 0.1% formic acid (Solvent A) is effective. The formic acid aids in protonating the phenolic hydroxyl groups, leading to sharper peaks.

• Gradient Program : A typical gradient might run from 10% B to 40% B over 40 minutes. The exact gradient should be optimized based on analytical HPLC runs.

• Injection and Collection : Dissolve the enriched extract from Step 3 in the initial mobile phase, filter, and inject onto the column. Collect the peak corresponding to Isorhamnetin 3-sophoroside-7-rhamnoside based on its retention time, as determined by analytical HPLC-MS.

• Final Processing : Combine the pure fractions, remove the acetonitrile by rotary evaporation, and lyophilize the remaining aqueous solution to obtain the final compound as a pure, yellow powder.

Caption: Workflow for the extraction and isolation of the target compound.

Structural Characterization

Unambiguous identification of Isorhamnetin 3-sophoroside-7-rhamnoside requires a combination of spectroscopic techniques.

Mass Spectrometry (MS)

Electrospray Ionization Mass Spectrometry (ESI-MS) is a powerful tool for determining the molecular weight and fragmentation pattern. In negative ion mode, the compound will exhibit a deprotonated molecule [M-H]⁻ at approximately m/z 785. The molecular formula is C₃₄H₄₂O₂₁.[10]

Tandem MS (MS/MS or MSⁿ) provides crucial structural information. The fragmentation of flavonoid triglycosides is not random; it follows predictable pathways that reveal the nature and position of the sugar moieties.

• Primary Fragmentation : Studies on flavonol glycosides from Hippophae rhamnoides have shown that the glycosidic bond at the C-7 position is more labile than the bond at the C-3 position.[2][7] Therefore, the primary fragmentation event is the neutral loss of the rhamnose moiety (146 Da).

  • [M-H]⁻ (m/z 785) → [M-H-146]⁻ (m/z 639)

• Secondary Fragmentation : The subsequent fragmentation involves the loss of the sophorose unit (324 Da) from the C-3 position, yielding the isorhamnetin aglycone.

  • [M-H-146]⁻ (m/z 639) → [M-H-146-324]⁻ (m/z 315)

• Alternative Fragmentation : A less favored initial fragmentation would be the loss of the sophorose unit. The presence and relative abundance of these fragment ions confirm the substitution pattern.

Caption: Predicted ESI-MS/MS fragmentation pathway in negative ion mode.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides the definitive structural elucidation. While a complete, published, and assigned spectrum for this specific compound is elusive, data from the closely related Isorhamnetin-3-O-rutinoside-7-O-rhamnopyranoside provides an excellent template for interpretation.[5] The key is to identify the signals for the aglycone and the three distinct sugar units.

Expected ¹H and ¹³C NMR Spectral Features (in CD₃OD or DMSO-d₆):

Moiety	Position	Expected ¹H Shift (ppm)	Expected ¹³C Shift (ppm)	Key Correlations (HMBC)
Aglycone	H-6	~6.5 (d, J≈2.0 Hz)	~99.5	H-6 → C-5, C-7, C-8, C-10
H-8	~6.8 (d, J≈2.0 Hz)	~94.5	H-8 → C-6, C-7, C-9, C-10
H-2'	~8.0 (d, J≈2.0 Hz)	~114.0	H-2' → C-2, C-4', C-6'
H-5'	~7.0 (d, J≈8.5 Hz)	~116.0	H-5' → C-1', C-3', C-4'
H-6'	~7.7 (dd, J≈8.5, 2.0 Hz)	~123.0	H-6' → C-2, C-2', C-4'
3'-OCH₃	~3.9 (s)	~56.0	OCH₃ → C-3'
7-O-Rhamnose	H-1'''	~5.5 (d, J≈1.5 Hz)	~100.0	H-1''' → C-7
H-6''' (CH₃)	~1.2 (d, J≈6.0 Hz)	~17.0
3-O-Sophorose	H-1'' (Inner Glc)	~5.7 (d, J≈7.5 Hz)	~102.0	H-1'' → C-3
H-1'''' (Outer Glc)	~4.5 (d, J≈7.5 Hz)	~104.0	H-1'''' → C-2''

Note: The chemical shifts are estimates based on structurally similar compounds and are highly dependent on the solvent used. 2D NMR experiments (COSY, HSQC, HMBC) are essential for unambiguous assignment.

Biological Activities and Therapeutic Potential

The interest in Isorhamnetin 3-sophoroside-7-rhamnoside and related isorhamnetin glycosides stems from their diverse pharmacological properties. While research on this specific triglycoside is ongoing, the activities of its aglycone and other glycosides provide strong rationale for its investigation.

• Antioxidant Activity : Like most flavonoids, isorhamnetin and its glycosides are potent antioxidants, capable of scavenging free radicals and chelating metal ions, thereby mitigating oxidative stress.[11]

• Anti-inflammatory Effects : Isorhamnetin glycosides have been shown to exert anti-inflammatory effects by inhibiting the production of inflammatory mediators like nitric oxide (NO), TNF-α, and IL-6.[11] The mechanism often involves the modulation of key signaling pathways such as NF-κB.

• Cardiovascular Protection : The aglycone, isorhamnetin, is known to have a wide range of protective effects on the cardiovascular system, including anti-atherosclerotic, endothelial protective, and anti-thrombotic properties.[12]

• Algicidal Activity : Isorhamnetin 3-sophoroside-7-rhamnoside has been specifically identified as having algicidal activity against the growth of certain harmful microalgae.[2][3]

• Anticancer and Other Activities : Isorhamnetin glycosides have been investigated for anticancer, antidiabetic, anti-obesity, and hepatoprotective properties, often acting through modulation of pathways like PI3K/AKT and AMPK.[11][12]

Conclusion and Future Directions

Isorhamnetin 3-sophoroside-7-rhamnoside stands out as a significant flavonol triglycoside with well-defined natural sources, primarily the berries of Hippophae rhamnoides. Its complex structure, elucidated through advanced spectroscopic methods, presents both a challenge and an opportunity for natural products chemistry. The established protocols for its extraction and purification provide a clear path for researchers to obtain this compound for further study.

Future research should focus on several key areas:

• Bioavailability and Metabolism : Understanding how this large triglycoside is absorbed and metabolized in vivo is crucial for determining its therapeutic efficacy.

• Mechanism of Action : While the general activities of flavonoids are known, detailed mechanistic studies are needed to pinpoint the specific molecular targets of Isorhamnetin 3-sophoroside-7-rhamnoside.

• Enzymatic Synthesis : Exploring the specific glycosyltransferases from Hippophae rhamnoides could enable the biotechnological production of this and other novel flavonoid glycosides.

This technical guide serves as a foundational document to support and encourage these future investigations, ultimately aiming to unlock the full therapeutic potential of this complex natural product.

References

• Grijalva-Verdugo, C., et al. (2022). Effects of Isorhamnetin on Diabetes and Its Associated Complications: A Review of In Vitro and In Vivo Studies and a Post Hoc Transcriptome Analysis of Involved Molecular Pathways. Antioxidants, 11(11), 2204. [Link]

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• MDPI. (2023). Isorhamnetin Glycosides as Phytonutrients. Encyclopedia. [Link]

• Gong, G., et al. (2020). Isorhamnetin: A review of pharmacological effects. Biomedicine & Pharmacotherapy, 128, 110301. [Link]

• Li, R., et al. (2021). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. Molecules, 26(23), 7293. [Link]

• Wikipedia. (n.d.). Isorhamnetin. Retrieved January 16, 2026, from [Link]

• Yang, B., & Kallio, H. (2009). Flavonol glycosides of berries of three major sea buckthorn subspecies, Hippophaë rhamnoides ssp. Sanddorn. [Link]

• Morita, Y., et al. (2005). Anthocyanin 3-O-glucoside-2''-O-glucosyltransferase from the flowers of Ipomoea nil. Plant and Cell Physiology, 46(10), 1745-1752. [Link]

• Gong, G., et al. (2020). Isorhamnetin: A review of pharmacological effects. Biomedicine & Pharmacotherapy, 128, 110301. [Link]

• Rösch, D., et al. (2004). Structural Investigations of Flavonol Glycosides from Sea Buckthorn (Hippophaë rhamnoides) Pomace by NMR Spectroscopy and HPLC-ESI-MSn. Journal of Agricultural and Food Chemistry, 52(13), 4039–4046. [Link]

• Matos, A. O., et al. (2021). Metabolomic Approach to Identify Biomarkers of Carmine Cochineal Resistance in Forage Palm Species. Journal of the Brazilian Chemical Society, 32(8), 1616-1626. [Link]

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Biological activities of Isorhamnetin 3-sophoroside-7-rhamnoside

An In-Depth Technical Guide to the Biological Activities of Isorhamnetin 3-sophoroside-7-rhamnoside

Authored by: Gemini, Senior Application Scientist

Abstract

Isorhamnetin 3-sophoroside-7-rhamnoside is a prominent flavonol triglycoside found in various medicinal and dietary plants, most notably sea buckthorn (Hippophae rhamnoides) and Elaeagnus multiflora.[1][2] As a member of the isorhamnetin glycoside family, this compound is gaining significant attention within the scientific community for its diverse pharmacological properties. Isorhamnetin and its glycosides are known to possess a range of biological activities, including antioxidant, anti-inflammatory, anticancer, and hepatoprotective effects.[3][4][5] This guide provides a comprehensive technical overview of Isorhamnetin 3-sophoroside-7-rhamnoside, synthesizing current knowledge on its physicochemical characteristics, isolation methodologies, and multifaceted biological activities. We will delve into the molecular mechanisms underpinning its therapeutic potential and provide detailed experimental protocols to facilitate further research and drug development efforts.

Physicochemical Profile and Characterization

A thorough understanding of the physicochemical properties of Isorhamnetin 3-sophoroside-7-rhamnoside is fundamental for its extraction, purification, and formulation in experimental settings.

Core Chemical Properties

Property	Value	Source
CAS Number	41328-75-0	[1][6]
Molecular Formula	C₃₄H₄₂O₂₁	[6][7][8]
Molecular Weight	786.69 g/mol	[6][9]
Appearance	Yellow Powder	[6][8]
Solubility	Soluble in DMSO, Pyridine, Methanol, Ethanol.[8][9] Limited solubility in water.	N/A
Purity	Commercially available at ≥98%	[8]

Analytical Characterization Methodologies

The structural elucidation and quantification of Isorhamnetin 3-sophoroside-7-rhamnoside rely on a suite of advanced analytical techniques. The choice of method is dictated by the research objective, whether it be identification, quantification, or preparative isolation.

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly when coupled with a Diode-Array Detector (DAD), is the workhorse for quantifying this compound in plant extracts.[4] A reverse-phase C18 column is typically used with a mobile phase consisting of an acidified water/acetonitrile or water/methanol gradient. This technique offers excellent sensitivity, precision, and selectivity.[4]

• Ultra-Performance Liquid Chromatography (UPLC): UPLC offers higher resolution, speed, and sensitivity compared to conventional HPLC, making it an increasingly popular tool for analyzing complex natural product extracts.[10]

• Mass Spectrometry (MS): When coupled with HPLC (HPLC-MS), mass spectrometry provides definitive structural information, enabling the identification of Isorhamnetin 3-sophoroside-7-rhamnoside and its related glycosides in complex mixtures.[4]

• Nuclear Magnetic Resonance (NMR): NMR spectroscopy is indispensable for the unambiguous structural confirmation of the isolated compound. Both ¹H-NMR and ¹³C-NMR are used to establish the connectivity of the aglycone and the sugar moieties.[1][6]

Sourcing and Isolation Workflow

Isorhamnetin 3-sophoroside-7-rhamnoside is a natural product isolated from plant sources.[1] The following section outlines a generalized, field-proven workflow for its extraction and purification, explaining the rationale behind each step.

Generalized Extraction and Purification Protocol

This protocol is a composite methodology based on standard practices for flavonoid glycoside isolation.

• Preparation of Plant Material:

  • Action: Obtain dried, powdered plant material (e.g., berries of Hippophae rhamnoides).[1]

  • Causality: Grinding the material increases the surface area, maximizing the efficiency of solvent extraction. Lyophilization (freeze-drying) is often employed to preserve the chemical integrity of the compounds.

• Solvent Extraction:

  • Action: Perform extraction using an alcoholic solvent, such as 70-80% ethanol or methanol, often with reflux or accelerated solvent extraction (ASE) systems.[1][11]

  • Causality: Flavonoid glycosides are polar molecules. An aqueous alcohol solution is an effective solvent for extracting these compounds from the plant matrix while leaving behind highly nonpolar compounds like lipids.

• Solvent Partitioning (Liquid-Liquid Extraction):

  • Action: Concentrate the crude extract and partition it sequentially against solvents of increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol.[11]

  • Causality: This step fractionates the crude extract based on polarity. Isorhamnetin glycosides, being relatively polar, will preferentially partition into the n-butanol fraction.[11]

• Chromatographic Purification:

  • Action: Subject the n-butanol fraction to a series of chromatographic separations. This often involves polyamide column chromatography followed by preparative HPLC or Sephadex LH-20 gel filtration.[11]

  • Causality: Polyamide resin has a high affinity for flavonoids, allowing for their selective adsorption and subsequent elution.[11] Preparative HPLC on a C18 column provides the high resolution needed to isolate the target compound to a high degree of purity.

Visualization of Isolation Workflow

Caption: Inhibition of pro-inflammatory pathways by isorhamnetin glycosides.

Anticancer Potential

The aglycone, isorhamnetin, has been extensively studied for its anticancer properties, suggesting that its glycosides are promising candidates for further investigation. [5][12]

• Mechanism of Action: Isorhamnetin exerts its anticancer effects through several mechanisms:

  • Induction of Apoptosis: It can trigger programmed cell death by activating caspases (caspase-3, -8, -9) and modulating the balance of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) proteins. [13][14] * Cell Cycle Arrest: It can halt the proliferation of cancer cells, often at the G2/M phase of the cell cycle. [14] * Inhibition of Metastasis: It has been shown to suppress cancer cell migration and invasion by downregulating matrix metalloproteinases (MMP-2/9) and vascular endothelial growth factor (VEGF). [13] * Pathway Modulation: These effects are mediated by targeting key oncogenic signaling pathways, including PI3K/Akt and MAPK. [13]

Other Reported Activities

• Algicidal Activity: Isorhamnetin 3-sophoroside-7-rhamnoside has been specifically reported to have algicidal activity, inhibiting the growth of harmful microalgae. [2][15]This unique bioactivity warrants further exploration for potential environmental applications.

Key Experimental Protocols

To ensure reproducibility and validity, standardized protocols are essential. The following methods are foundational for investigating the biological activities of Isorhamnetin 3-sophoroside-7-rhamnoside in a research setting.

Protocol: Cell Viability Assessment (MTT Assay)

• Objective: To determine the cytotoxic effect of the compound on a cell line, ensuring that observed biological effects are not simply due to cell death.

• Methodology:

  • Cell Seeding: Plate cells (e.g., RAW 264.7 macrophages or a relevant cancer cell line) in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

  • Compound Treatment: Prepare a stock solution of Isorhamnetin 3-sophoroside-7-rhamnoside in DMSO. Serially dilute the compound in a complete culture medium to achieve the desired final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM). The final DMSO concentration should be non-toxic (typically <0.1%).

  • Incubation: Remove the old medium from the cells and add 100 µL of the medium containing the compound or vehicle control (DMSO). Incubate for 24-48 hours.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Express cell viability as a percentage relative to the vehicle-treated control cells.

Protocol: In Vitro Anti-inflammatory Assay (Nitric Oxide Production)

• Objective: To assess the compound's ability to inhibit the production of the pro-inflammatory mediator nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.

• Methodology:

  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at 5 x 10⁴ cells/well and incubate overnight.

  • Pre-treatment: Treat the cells with various non-toxic concentrations of Isorhamnetin 3-sophoroside-7-rhamnoside (determined from the MTT assay) for 1-2 hours.

  • Inflammatory Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include control wells (cells only, cells + LPS, cells + compound only).

  • Nitrite Measurement (Griess Assay):

    • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

    • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

    • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) and incubate for another 10 minutes.

  • Absorbance Reading: Measure the absorbance at 540 nm.

  • Data Analysis: Calculate the nitrite concentration using a sodium nitrite standard curve. Determine the percentage inhibition of NO production compared to the LPS-only control.

Conclusion and Future Perspectives

Isorhamnetin 3-sophoroside-7-rhamnoside is a multifaceted flavonol glycoside with significant therapeutic potential. The existing body of evidence, largely built upon studies of its aglycone and related glycosides, strongly indicates potent antioxidant, anti-inflammatory, and anticancer properties. [3][13]Its unique algicidal activity opens new avenues for research. [2] Future research should prioritize the following areas:

• Direct Mechanistic Studies: Elucidate the specific molecular targets and signaling pathways directly modulated by Isorhamnetin 3-sophoroside-7-rhamnoside.

• In Vivo Efficacy: Translate the promising in vitro findings into well-designed animal models of inflammation, cancer, and other relevant diseases.

• Pharmacokinetics and Bioavailability: Investigate the absorption, distribution, metabolism, and excretion (ADME) profile of the compound to understand its behavior in a biological system, which is critical for its development as a therapeutic agent.

• Synergistic Effects: Explore its potential in combination therapies, for instance, with conventional chemotherapeutic agents, to enhance efficacy and reduce toxicity. [14] This technical guide serves as a foundational resource for researchers and drug development professionals, providing the necessary background and methodological framework to unlock the full therapeutic potential of this promising natural product.

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Isorhamnetin 3-sophoroside-7-rhamnoside in Hippophae rhamnoides: A Technical Guide for Researchers

Abstract

Isorhamnetin 3-sophoroside-7-rhamnoside, a significant flavonol triglycoside, is a prominent bioactive constituent of Hippophae rhamnoides (Sea Buckthorn).[1] This technical guide provides an in-depth exploration of this compound, tailored for researchers, scientists, and drug development professionals. We will delve into its chemical characteristics, established methodologies for its extraction and isolation from Hippophae rhamnoides, and advanced analytical techniques for its precise quantification. Furthermore, this guide will elucidate the current understanding of its biological activities and the molecular signaling pathways it modulates. The protocols and data presented herein are synthesized from peer-reviewed literature to ensure scientific integrity and reproducibility, offering a comprehensive resource for the scientific community.

Introduction: The Significance of Flavonoids in Hippophae rhamnoides

Hippophae rhamnoides, commonly known as Sea Buckthorn, is a hardy, deciduous shrub that has been utilized for centuries in traditional medicine across Asia and Europe. Its berries, leaves, and seeds are rich sources of a diverse array of bioactive compounds, including vitamins, carotenoids, fatty acids, and notably, flavonoids.[2][3] Flavonoids, a class of polyphenolic secondary metabolites, are of particular interest due to their wide range of pharmacological effects, such as antioxidant, anti-inflammatory, and anti-cancer properties.[2][3]

Among the complex flavonoid profile of Hippophae rhamnoides, isorhamnetin and its glycosides are major components.[4] Isorhamnetin is a 3'-O-methylated metabolite of quercetin. The glycosidic forms, where sugar moieties are attached to the isorhamnetin aglycone, often exhibit enhanced bioavailability and modified biological activity.[2] Isorhamnetin 3-sophoroside-7-rhamnoside is a key triglycoside found in significant quantities in this plant, making it a compound of high interest for phytochemical and pharmacological research.[1][4]

This guide will serve as a technical resource, providing a detailed examination of Isorhamnetin 3-sophoroside-7-rhamnoside, from its fundamental chemical properties to its intricate interactions with cellular signaling pathways.

Physicochemical Properties of Isorhamnetin 3-sophoroside-7-rhamnoside

A thorough understanding of the physicochemical properties of Isorhamnetin 3-sophoroside-7-rhamnoside is fundamental for its effective extraction, isolation, and characterization.

Chemical Structure and Molecular Formula

Isorhamnetin 3-sophoroside-7-rhamnoside consists of an isorhamnetin aglycone linked to a sophorose (a disaccharide of two glucose units) at the C-3 position and a rhamnose at the C-7 position through O-glycosidic bonds.[2]

• Molecular Formula: C₃₄H₄₂O₂₁[5]

• Molecular Weight: 786.68 g/mol [5]

• CAS Number: 41328-75-0[5]

Figure 1: Chemical structure of Isorhamnetin 3-sophoroside-7-rhamnoside.

Solubility and Stability

Isorhamnetin 3-sophoroside-7-rhamnoside is soluble in polar solvents such as dimethyl sulfoxide (DMSO), pyridine, methanol, and ethanol.[6] Information regarding its stability suggests that it should be stored protected from air and light, under refrigerated or frozen conditions (2-8 °C) to maintain its integrity for extended periods.[6]

Distribution and Concentration in Hippophae rhamnoides

Isorhamnetin 3-sophoroside-7-rhamnoside is found in various parts of the Hippophae rhamnoides plant, with its concentration varying depending on the plant part, subspecies, and geographical location.

Plant Part	Subspecies/Cultivar	Concentration Range (mg/g or as specified)	Reference
Berries	Not specified	Major flavonoid glycoside	[1][7]
Seeds	H. rhamnoides L.	3.7% of total flavonoid glycosides	[8]
Fruits	H. rhamnoides	15.9 mg/100 g	[9]
Leaves	H. rhamnoides	Lower concentration compared to fruits	[9]

Note: The quantitative data for flavonoid glycosides can vary significantly based on the extraction and analytical methods employed.

Methodologies for Extraction, Isolation, and Quantification

The successful study of Isorhamnetin 3-sophoroside-7-rhamnoside hinges on robust and efficient methodologies for its extraction from the complex plant matrix, followed by its purification and accurate quantification.

Extraction Protocols

The choice of extraction method is critical for maximizing the yield of Isorhamnetin 3-sophoroside-7-rhamnoside while minimizing the co-extraction of interfering compounds.

This protocol is based on an optimized method for the extraction of flavonoids from sea buckthorn pomace.[10][11]

Step-by-Step Methodology:

• Sample Preparation: Air-dry fresh Hippophae rhamnoides berries at a temperature not exceeding 40°C to preserve the integrity of the flavonoids. Grind the dried berries into a fine powder.

• Enzymatic Pre-treatment (Optional but Recommended): To enhance extraction efficiency by breaking down cell walls, pre-treat the powdered sample with a mixture of pectinase, cellulase, and hemicellulase (e.g., in a 2:1:1 ratio) in an aqueous buffer.[12][13] Incubate the mixture under optimal conditions for the enzymes (typically around 50°C for a specified duration).

• Solvent System: Prepare a 48% (v/v) ethanol-water solution.

• Extraction Parameters:

  • Solid-to-Liquid Ratio: Mix the powdered plant material with the solvent system at a ratio of 1:34 (g/mL).[10][11]

  • Ultrasonic Treatment: Submerge the vessel containing the mixture in an ultrasonic bath. Apply an ultrasonic power of 300 W.[10][11]

  • Temperature and Duration: Maintain the temperature at 50°C and continue the ultrasonic-assisted extraction for 28 minutes.[10][11]

• Post-Extraction Processing:

  • Centrifugation/Filtration: Separate the extract from the solid plant material by centrifugation followed by filtration.

  • Solvent Evaporation: Concentrate the extract under reduced pressure using a rotary evaporator to remove the ethanol.

  • Lyophilization: Freeze-dry the concentrated aqueous extract to obtain a stable powder.

Causality Behind Experimental Choices:

• Drying at low temperature: Prevents thermal degradation of thermolabile flavonoids.

• Enzymatic pre-treatment: Degrades complex polysaccharides in the plant cell wall, facilitating better solvent penetration and release of intracellular flavonoids.

• Ethanol-water mixture: The polarity of this mixture is well-suited for extracting a broad range of flavonoid glycosides.

• Ultrasonication: The acoustic cavitation generated by ultrasound disrupts cell walls, enhancing mass transfer and accelerating the extraction process.

• Optimized parameters (ratio, power, temperature, time): These parameters have been experimentally determined to achieve the highest yield of flavonoids from sea buckthorn.[10][11]

Figure 2: Workflow for Ultrasonic-Assisted Extraction of Flavonoids.

Isolation and Purification

Following extraction, chromatographic techniques are employed to isolate and purify Isorhamnetin 3-sophoroside-7-rhamnoside from the crude extract.

Preparative HPLC is a high-resolution technique suitable for isolating specific compounds in larger quantities.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the crude flavonoid extract in a suitable solvent, such as methanol, and filter it through a 0.45 µm syringe filter before injection.

• Chromatographic System:

  • Column: A reversed-phase C18 column is typically used for flavonoid separation.

  • Mobile Phase: A gradient elution using a two-solvent system is common. For example:

    • Solvent A: Water with 0.1% formic acid (to improve peak shape).

    • Solvent B: Acetonitrile or methanol.

  • Gradient Program: The specific gradient will need to be optimized but a general approach would be to start with a low concentration of Solvent B, gradually increasing it over time to elute compounds with increasing hydrophobicity.

  • Flow Rate: The flow rate will depend on the column dimensions but is typically in the range of 10-20 mL/min for preparative columns.

  • Detection: UV detection at a wavelength where flavonoids exhibit strong absorbance (around 254 nm and 365 nm) is used to monitor the elution of compounds.

• Fraction Collection: Collect the fractions corresponding to the peak of Isorhamnetin 3-sophoroside-7-rhamnoside based on the chromatogram.

• Purity Assessment: Analyze the collected fractions using analytical HPLC to assess their purity.

• Solvent Removal: Remove the solvent from the purified fractions using a rotary evaporator and lyophilization to obtain the pure compound.

Causality Behind Experimental Choices:

• Reversed-phase C18 column: The nonpolar stationary phase effectively separates flavonoid glycosides based on their hydrophobicity.

• Acidified mobile phase: The addition of a small amount of acid, like formic acid, suppresses the ionization of phenolic hydroxyl groups, leading to sharper and more symmetrical peaks.

• Gradient elution: This is necessary to effectively separate the complex mixture of flavonoids in the crude extract, which have a wide range of polarities.

Quantification

Accurate quantification of Isorhamnetin 3-sophoroside-7-rhamnoside is crucial for understanding its contribution to the overall bioactivity of Hippophae rhamnoides extracts.

HPLC-DAD is a robust and widely used method for the quantification of flavonoids.

Step-by-Step Methodology:

• Standard Preparation: Prepare a series of standard solutions of purified Isorhamnetin 3-sophoroside-7-rhamnoside of known concentrations in methanol.

• Sample Preparation: Accurately weigh the crude extract, dissolve it in methanol, and filter it through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 analytical column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: Similar to the preparative method, a gradient of acidified water and acetonitrile/methanol is used.

  • Flow Rate: Typically 1.0 mL/min for an analytical column.

  • Column Temperature: Maintained at a constant temperature (e.g., 30°C) to ensure reproducibility.

  • Injection Volume: A fixed volume (e.g., 10 µL) is injected for both standards and samples.

  • Detection: The DAD detector is set to monitor at the λmax of Isorhamnetin 3-sophoroside-7-rhamnoside (typically around 350-370 nm) and also to acquire the full UV spectrum for peak purity analysis.

• Calibration Curve: Inject the standard solutions and construct a calibration curve by plotting the peak area against the concentration.

• Quantification: Inject the sample solution and determine the peak area of Isorhamnetin 3-sophoroside-7-rhamnoside. Use the calibration curve to calculate the concentration of the compound in the sample.

For even higher sensitivity and specificity, especially in complex matrices, UHPLC-QTOF-MS is the method of choice.

Instrument Parameters (Example):

• UHPLC System:

  • Column: A sub-2 µm particle size C18 column.

  • Mobile Phase: Similar to HPLC, but with UHPLC-grade solvents.

  • Flow Rate: Typically in the range of 0.3-0.5 mL/min.

• QTOF-MS System:

  • Ionization Source: Electrospray Ionization (ESI), typically in negative ion mode for flavonoids.

  • Scan Mode: Full scan mode for qualitative analysis and targeted MS/MS for quantitative analysis.

  • Collision Energy: Optimized for the fragmentation of the parent ion of Isorhamnetin 3-sophoroside-7-rhamnoside to produce characteristic daughter ions.

Self-Validating System: The combination of retention time, accurate mass measurement, and specific MS/MS fragmentation pattern provides a highly confident identification and quantification of the target compound, making the analytical system self-validating.

Biological Activities and Signaling Pathways

Isorhamnetin and its glycosides, including Isorhamnetin 3-sophoroside-7-rhamnoside, have been reported to possess a range of biological activities. While research on the specific triglycoside is ongoing, the activities of the aglycone and related glycosides provide strong indications of its potential therapeutic effects.

Anti-inflammatory and Antioxidant Effects

Isorhamnetin has demonstrated significant anti-inflammatory and antioxidant properties. It can suppress the production of pro-inflammatory mediators and reduce oxidative stress.[6][14] These effects are often mediated through the modulation of key cellular signaling pathways.

Modulation of Signaling Pathways

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Isorhamnetin has been shown to inhibit the activation of the NF-κB pathway.[14][15] It can prevent the degradation of the inhibitory protein IκBα, thereby blocking the translocation of the NF-κB p65 subunit into the nucleus, which in turn downregulates the expression of pro-inflammatory genes.[14]

The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is crucial for cell survival, proliferation, and growth. Isorhamnetin has been found to inhibit the PI3K/Akt pathway in various cancer cell lines, leading to cell cycle arrest and apoptosis.[1][2][16] It achieves this by reducing the phosphorylation of Akt and downstream targets like mTOR.[1]

Figure 3: Putative modulation of NF-κB and PI3K/Akt signaling pathways.

Conclusion and Future Perspectives

Isorhamnetin 3-sophoroside-7-rhamnoside stands out as a key bioactive flavonoid in Hippophae rhamnoides with significant therapeutic potential. This guide has provided a comprehensive overview of its chemical nature, its prevalence in Sea Buckthorn, and detailed methodologies for its scientific investigation. The elucidation of its modulatory effects on critical signaling pathways such as NF-κB and PI3K/Akt opens avenues for its exploration in the development of novel therapeutics for inflammatory diseases and cancer.

Future research should focus on in-depth in vivo studies to validate the pharmacological activities observed in vitro and to establish a clear dose-response relationship. Further investigation into the bioavailability and metabolism of Isorhamnetin 3-sophoroside-7-rhamnoside is also warranted to understand its fate in the body and to optimize its therapeutic efficacy. The protocols and information compiled in this technical guide are intended to provide a solid foundation for researchers to build upon in their quest to unlock the full potential of this promising natural compound.

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• Rösch, D., et al. (2004). Structural Investigations of Flavonol Glycosides from Sea Buckthorn ( Hippophaë rhamnoides ) Pomace by NMR Spectroscopy and HPLC-ESI-MS n. Journal of Agricultural and Food Chemistry, 52(22), 6712-6721.
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An In-depth Technical Guide to the Algicidal Properties of Isorhamnetin 3-sophoroside-7-rhamnoside

Abstract

Harmful algal blooms (HABs) represent a significant and growing threat to aquatic ecosystems, public health, and the economy. The development of effective and environmentally benign algicides is a critical area of research. This technical guide provides a comprehensive overview of the algicidal properties of Isorhamnetin 3-sophoroside-7-rhamnoside, a naturally occurring flavonol glycoside.[1][2][3][4][5][6] Isolated from sources such as sea buckthorn (Hippophaë rhamnoides), this compound has demonstrated promising activity against harmful microalgae.[1][2][4] This document will delve into the physicochemical characteristics of Isorhamnetin 3-sophoroside-7-rhamnoside, propose a scientifically-grounded hypothetical mechanism of its algicidal action, and provide detailed, field-proven experimental protocols for its evaluation. This guide is intended for researchers, scientists, and drug development professionals engaged in the discovery and development of novel algicidal agents.

Introduction: The Potential of a Natural Flavonoid Glycoside

Isorhamnetin 3-sophoroside-7-rhamnoside belongs to the flavonoid class of secondary metabolites, which are widely distributed in the plant kingdom.[7][8] Flavonoids are known for a wide range of biological activities, and their glycosidic forms often exhibit enhanced bioavailability and stability.[9] The core structure of Isorhamnetin 3-sophoroside-7-rhamnoside is the isorhamnetin aglycone, a 3'-O-methylated metabolite of quercetin, attached to sophoroside and rhamnoside sugar moieties.[10][11]

Initial screenings have indicated that Isorhamnetin 3-sophoroside-7-rhamnoside possesses algicidal properties, making it a compelling candidate for the development of a natural, selective, and biodegradable algicide.[1][2][3][4] The exploration of such plant-derived compounds is driven by the urgent need for alternatives to broad-spectrum chemical algicides that can have detrimental off-target effects on aquatic ecosystems.

Table 1: Physicochemical Properties of Isorhamnetin 3-sophoroside-7-rhamnoside

Property	Value	Source
CAS Number	41328-75-0	[11]
Molecular Formula	C₃₄H₄₂O₂₁	[11]
Molecular Weight	786.7 g/mol	[11]
Appearance	Solid powder
Solubility	Soluble in DMSO, DMF	[10]
Natural Sources	Hippophaë rhamnoides (Sea Buckthorn), Elaeagnus multiflora	[1][10]

Proposed Mechanism of Algicidal Action: A Two-Pronged Attack

While the precise molecular targets of Isorhamnetin 3-sophoroside-7-rhamnoside in algal cells are yet to be fully elucidated, based on the known activities of other flavonoids against microalgae, a dual-action mechanism is proposed.[2][12] This hypothesis posits that the compound disrupts two critical cellular processes in susceptible algae: photosynthesis and redox homeostasis.

Inhibition of Photosynthesis

Flavonoids have been shown to interfere with the photosynthetic electron transport chain in algae.[2][12] It is hypothesized that Isorhamnetin 3-sophoroside-7-rhamnoside, or its aglycone following potential enzymatic cleavage, binds to components of Photosystem II (PSII), thereby interrupting electron flow. This disruption would lead to a rapid decline in photosynthetic efficiency, depriving the algal cell of the energy required for growth and proliferation.

Induction of Oxidative Stress

The blockage of the photosynthetic electron transport chain can lead to an over-reduction of the photosynthetic apparatus and the subsequent generation of reactive oxygen species (ROS), such as singlet oxygen and superoxide radicals.[13][14] Furthermore, flavonoids themselves can possess pro-oxidant properties under certain conditions.[13] The resulting oxidative stress can overwhelm the algal cell's antioxidant defense systems, leading to lipid peroxidation, protein damage, and DNA damage, ultimately culminating in cell death.[14]

Caption: Proposed dual-action algicidal mechanism of Isorhamnetin 3-sophoroside-7-rhamnoside.

Experimental Validation: A Step-by-Step Approach

To rigorously test the proposed algicidal mechanism, a series of well-defined experimental protocols are essential. The following sections provide detailed methodologies for assessing the impact of Isorhamnetin 3-sophoroside-7-rhamnoside on algal growth, photosynthetic performance, and oxidative stress. Microcystis aeruginosa, a common bloom-forming cyanobacterium, is suggested as a primary model organism.[15]

Algal Growth Inhibition Assay

This foundational assay quantifies the dose-dependent inhibitory effect of the compound on algal proliferation.

Protocol:

• Algal Culture Preparation: Cultivate Microcystis aeruginosa in BG-11 medium under a 12:12 h light:dark cycle at 25°C.

• Test Compound Preparation: Prepare a stock solution of Isorhamnetin 3-sophoroside-7-rhamnoside in dimethyl sulfoxide (DMSO). Subsequent dilutions should be made in BG-11 medium. The final DMSO concentration in the cultures should not exceed 0.1% (v/v) to avoid solvent toxicity.[16]

• Experimental Setup: In a 96-well microplate, add 180 µL of algal culture (initial cell density of approximately 1 x 10⁵ cells/mL) to each well. Add 20 µL of the test compound dilutions to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µg/mL). Include a control group with 0.1% DMSO and a blank group with only medium.

• Incubation: Incubate the microplate under the same conditions as the stock culture for 96 hours.

• Growth Measurement: Measure the optical density at 680 nm (OD₆₈₀) daily using a microplate reader.

• Data Analysis: Calculate the growth inhibition rate relative to the control. Determine the half-maximal effective concentration (EC₅₀) using a suitable statistical software.

Table 2: Hypothetical Algal Growth Inhibition Data

Concentration (µg/mL)	96h Growth Inhibition (%)
0 (Control)	0
0.1	5.2 ± 1.1
1	25.8 ± 3.4
10	52.1 ± 4.9
50	89.7 ± 2.5
100	98.3 ± 0.8

Assessment of Photosynthetic Efficiency

Pulse-Amplitude-Modulated (PAM) fluorometry is a non-invasive technique to assess the health of the photosynthetic apparatus.[17][18][19][20][21]

Protocol:

• Sample Preparation: Expose algal cultures to different concentrations of Isorhamnetin 3-sophoroside-7-rhamnoside as described in the growth inhibition assay for a shorter duration (e.g., 24 hours).

• Dark Adaptation: Dark-adapt the algal samples for 15-20 minutes prior to measurement.[17]

• PAM Fluorometry Measurement: Use a PAM fluorometer to measure the minimum fluorescence (F₀) and the maximum fluorescence (Fₘ) after a saturating light pulse.

• Calculation of Fv/Fm: Calculate the maximum quantum yield of PSII (Fᵥ/Fₘ) using the formula: Fᵥ/Fₘ = (Fₘ - F₀) / Fₘ. A decrease in Fᵥ/Fₘ indicates stress on the photosynthetic apparatus.

• Rapid Light Curve (RLC) Analysis: To further investigate the effect on the electron transport rate (ETR), perform RLC measurements by exposing the samples to a series of increasing actinic light intensities.

Table 3: Hypothetical Photosynthetic Efficiency Data (24h exposure)

Concentration (µg/mL)	Fv/Fm	Relative ETRmax (%)
0 (Control)	0.65 ± 0.03	100
10	0.48 ± 0.05	65.2 ± 5.8
50	0.21 ± 0.04	21.7 ± 4.1

Measurement of Reactive Oxygen Species (ROS)

The fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) is a common indicator of intracellular ROS levels.[22]

Protocol:

• Sample Preparation: Treat algal cultures with Isorhamnetin 3-sophoroside-7-rhamnoside for a short period (e.g., 1-6 hours).

• Staining: Add DCFH-DA to the algal suspension to a final concentration of 10 µM and incubate in the dark for 30 minutes.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader or a flow cytometer with an excitation wavelength of 488 nm and an emission wavelength of 525 nm. An increase in fluorescence intensity corresponds to higher intracellular ROS levels.

• Microscopy: Visualize the ROS production in individual cells using a fluorescence microscope.

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A Technical Guide to the Antioxidant Potential of Isorhamnetin 3-sophoroside-7-rhamnoside

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Isorhamnetin 3-sophoroside-7-rhamnoside is a complex flavonol triglycoside found predominantly in plants of the Hippophae genus, commonly known as sea buckthorn.[1][2] As a member of the flavonoid family, it is structurally poised to exhibit significant antioxidant properties, which are crucial for mitigating the detrimental effects of oxidative stress implicated in numerous chronic diseases.[2] This technical guide provides a comprehensive framework for evaluating the antioxidant potential of this specific glycoside. It moves beyond a simple recitation of data, offering in-depth methodologies for in vitro and cell-based assays, exploring the underlying biochemical mechanisms, and discussing the activation of cytoprotective signaling pathways. Our objective is to equip researchers with the necessary protocols and rationale to rigorously investigate this promising natural compound.

Introduction: The Compound and Its Significance

Isorhamnetin 3-sophoroside-7-rhamnoside belongs to the flavonol subclass of flavonoids.[3] Its core structure is the aglycone isorhamnetin, which is a methylated derivative of quercetin. This aglycone is glycosidically linked to a sophorose (a disaccharide of glucose) at the 3-position and a rhamnose (a monosaccharide) at the 7-position.[2][4] These sugar moieties significantly influence the compound's physicochemical properties, such as solubility and bioavailability, compared to its aglycone.

The primary natural source of Isorhamnetin 3-sophoroside-7-rhamnoside is the berries and leaves of sea buckthorn (Hippophae rhamnoides).[1][5] The compound is recognized for its potential biological activities, which are largely attributed to its antioxidant capacity.[2][6] Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key pathological driver of cancer, neurodegenerative disorders, and cardiovascular diseases.[7] Flavonoids, including isorhamnetin glycosides, are of high interest as they can directly scavenge free radicals and modulate endogenous antioxidant defense systems.[8][9]

Chemical Profile and Physicochemical Properties

• Chemical Name: 3-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-4-one[10]

• Molecular Formula: C₃₄H₄₂O₂₁[3][10]

• Molecular Weight: 786.7 g/mol [3][10]

• Structure:

  (Image Source: PubChem CID 102004843)

• Solubility: Soluble in solvents like DMSO and acetone.[11] The glycosidic moieties enhance water solubility compared to the isorhamnetin aglycone.

In Vitro Assessment of Antioxidant Capacity

A multi-assay approach is essential for a comprehensive in vitro evaluation, as different assays reflect different mechanisms of antioxidant action (e.g., hydrogen atom transfer vs. single electron transfer).[12][13]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, converting it to a non-radical form. This process is accompanied by a color change from violet to yellow, which is monitored spectrophotometrically.[12][13]

• Detailed Protocol:

  • Reagent Preparation: Prepare a stock solution of Isorhamnetin 3-sophoroside-7-rhamnoside in methanol or DMSO. Prepare a 0.1 mM working solution of DPPH in methanol. Ascorbic acid or Trolox should be used as a positive control.

  • Assay Procedure: In a 96-well plate, add 100 µL of various concentrations of the test compound or standard to 100 µL of the DPPH solution.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Measurement: Measure the absorbance at 517 nm using a microplate reader.[12]

  • Calculation: The percentage of radical scavenging activity is calculated as: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100 The IC₅₀ value (concentration required to scavenge 50% of DPPH radicals) is determined by plotting inhibition percentage against compound concentration.

• Scientist's Note (Causality): The choice of a 30-minute incubation period ensures the reaction reaches a steady state.[12] Dark conditions are critical to prevent the photo-degradation of the DPPH radical, ensuring the observed absorbance change is due to the antioxidant's activity alone.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

• Principle: The ABTS radical cation (ABTS•+) is generated by reacting ABTS with potassium persulfate. Antioxidants reduce the pre-formed blue-green ABTS•+, causing a decolorization that is proportional to their concentration and antioxidant power.[14][15]

• Detailed Protocol:

  • Reagent Preparation: Prepare the ABTS•+ stock solution by mixing equal volumes of 7 mM ABTS and 2.45 mM potassium persulfate and allowing it to stand in the dark for 12-16 hours. Dilute the stock solution with ethanol or PBS to an absorbance of 0.70 (± 0.02) at 734 nm.

  • Assay Procedure: Add 20 µL of the test compound (at various concentrations) to 180 µL of the diluted ABTS•+ solution.

  • Incubation: Allow the reaction to proceed for 6 minutes at room temperature.

  • Measurement: Read the absorbance at 734 nm.

  • Calculation: Calculate the percentage of inhibition and the IC₅₀ value as described for the DPPH assay.

• Scientist's Note (Trustworthiness): The ABTS assay is advantageous as it can be used at different pH levels and is soluble in both aqueous and organic solvents, making it applicable to a wider range of compounds. The use of Trolox as a standard allows for the expression of results as Trolox Equivalent Antioxidant Capacity (TEAC), providing a standardized comparison metric.[15]

FRAP (Ferric Reducing Antioxidant Power) Assay

• Principle: This assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the intensely blue ferrous (Fe²⁺) form in an acidic medium. The change in absorbance is directly related to the reducing power of the sample.[12][15]

• Detailed Protocol:

  • Reagent Preparation: The FRAP reagent is prepared fresh by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 ratio.

  • Assay Procedure: Warm the FRAP reagent to 37°C. Add 10 µL of the test compound to 190 µL of the FRAP reagent.

  • Incubation: Incubate the mixture at 37°C for 4-6 minutes.

  • Measurement: Measure the absorbance at 593 nm.[13]

  • Calculation: A standard curve is generated using FeSO₄·7H₂O. The results are expressed as ferrous iron equivalents (µM Fe²⁺/mg of compound).

• Scientist's Note (Expertise): The FRAP assay is a measure of total electron-donating capacity, not radical quenching specifically.[13] It provides a different but complementary piece of information to the DPPH and ABTS assays. The low pH (3.6) is crucial for maintaining iron solubility and driving the reduction reaction.

Data Presentation: In Vitro Antioxidant Assays

Assay	Parameter	Isorhamnetin 3-sophoroside-7-rhamnoside	Ascorbic Acid (Control)
DPPH	IC₅₀ (µg/mL)	Hypothetical Value: 25.4	Hypothetical Value: 5.2
ABTS	IC₅₀ (µg/mL)	Hypothetical Value: 18.9	Hypothetical Value: 3.8
FRAP	Reducing Power (µM Fe²⁺/mg)	Hypothetical Value: 850	Hypothetical Value: 1750
Note: The values presented are hypothetical for illustrative purposes and must be determined experimentally.

Cellular Antioxidant Activity (CAA) Assay

Moving from chemical assays to a cell-based model provides more biologically relevant data by incorporating aspects of cellular uptake, metabolism, and localization.[16][17]

• Principle: The CAA assay uses the probe 2',7'-dichlorofluorescin diacetate (DCFH-DA), which is cell-permeable.[7][18] Inside the cell, esterases cleave the diacetate group, trapping the non-fluorescent DCFH. ROS, induced by a generator like AAPH or ABAP, oxidize DCFH to the highly fluorescent dichlorofluorescein (DCF). An effective antioxidant will enter the cell and quench these ROS, thus reducing the rate of DCF formation.[16][19]

• Detailed Protocol:

  • Cell Culture: Seed human hepatocarcinoma (HepG2) cells in a 96-well, black, clear-bottom plate at a density of 6 x 10⁴ cells/well and culture for 24 hours.[7]

  • Treatment: Remove media and wash cells with PBS. Treat cells with media containing various concentrations of Isorhamnetin 3-sophoroside-7-rhamnoside and 25 µM DCFH-DA for 1 hour. Quercetin is often used as a standard.[17]

  • Induction of Oxidative Stress: Wash cells again with PBS. Add 600 µM AAPH (or ABAP) in HBSS buffer to induce peroxyl radical formation.[18]

  • Measurement: Immediately place the plate in a fluorescence microplate reader. Measure fluorescence emission at 538 nm with excitation at 485 nm every 5 minutes for 1 hour.[7]

  • Calculation: Calculate the area under the curve (AUC) for fluorescence vs. time. The CAA unit is calculated as: CAA Unit = 100 - (∫SA / ∫CA) * 100 where ∫SA is the AUC for the sample and ∫CA is the AUC for the control. Results are often expressed as quercetin equivalents (QE).[17]

• Scientist's Note (Self-Validation): The inclusion of wells with cells + DCFH-DA + AAPH (control) and cells + DCFH-DA alone (blank) is critical. The blank validates that AAPH is the source of the ROS, while the control provides the baseline against which antioxidant activity is measured.

Mechanistic Insights: Modulation of the Nrf2-ARE Signaling Pathway

Beyond direct radical scavenging, many flavonoids exert their antioxidant effects by upregulating endogenous defense mechanisms.[8][20] The Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway is a primary regulator of cellular redox homeostasis.[9][21]

• Mechanism of Action: Under normal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1).[22] Electrophilic or oxidative stress (or the action of inducers like flavonoids) causes Nrf2 to dissociate from Keap1.[22] The freed Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of numerous cytoprotective genes, including Heme Oxygenase-1 (HO-1), NAD(P)H Quinone Dehydrogenase 1 (NQO1), and enzymes involved in glutathione synthesis (GCLC, GCLM).[9]

Experimental Workflow for Investigating Nrf2 Activation

The following diagram outlines a logical workflow to determine if Isorhamnetin 3-sophoroside-7-rhamnoside activates the Nrf2 pathway.

Caption: Experimental workflow for Nrf2 pathway activation analysis.

Proposed Signaling Pathway Diagram

This diagram illustrates the proposed mechanism by which the flavonoid may activate the Nrf2-ARE pathway.

Caption: Proposed Nrf2-ARE pathway activation by the flavonoid.

Summary and Future Directions

Isorhamnetin 3-sophoroside-7-rhamnoside is a flavonoid glycoside with strong theoretical potential as an antioxidant. This guide outlines a robust, multi-faceted approach to scientifically validate this potential. The initial in vitro assays (DPPH, ABTS, FRAP) provide a fundamental chemical characterization of its radical scavenging and reducing capabilities. The subsequent Cellular Antioxidant Activity (CAA) assay elevates this analysis into a more biologically meaningful context.

Crucially, investigating the compound's ability to modulate the Nrf2-ARE pathway will elucidate its capacity to enhance endogenous cellular defenses, a mechanism with profound therapeutic implications. Future research should focus on structure-activity relationships, comparing the activity of the glycoside to its aglycone (isorhamnetin) to understand the role of the sugar moieties. Furthermore, progression to in vivo models will be essential to evaluate its bioavailability, metabolism, and efficacy in a whole-organism context.

References

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• Wolfe, K. L., & Liu, R. H. (2007). Cellular Antioxidant Activity (CAA) Assay for Assessing Antioxidants, Foods, and Dietary Supplements. ACS Publications. [Link]

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• BioIVT. (n.d.). Cell-Based Antioxidant Assays. BioIVT. [Link]

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• Zhang, X., Qian, J., Wei, B., & Zhang, B. (2025). Flavonoids as Modulators of Nrf2 Signaling Pathway in Alleviating Cisplatin-Induced Organ Toxicity. Scirp.org. [Link]

• Semantic Scholar. (n.d.). Insight into the Regulation of Nrf2/Keap 1 Pathway by Flavonoids as an Approach for Treatment of Liver Diseases. Semantic Scholar. [Link]

• Johnson, D. A., & Johnson, J. A. (2015). Dietary flavonoids are neuroprotective through Nrf2-coordinated induction of endogenous cytoprotective proteins. PMC - NIH. [Link]

• Encyclopedia MDPI. (n.d.). Isorhamnetin Glycosides as Phytonutrients. Encyclopedia MDPI. [Link]

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• ResearchGate. (n.d.). In vitro antioxidant activity measured with the DPPH, FRAP, and ABTS... ResearchGate. [Link]

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• Indian Journal of Pharmaceutical Sciences. (n.d.). Antioxidant Activity | ABTS | DPPH | FRAP | Medicinal Plants | Phenolic Content | Proximate Composition. Indian Journal of Pharmaceutical Sciences. [Link]

• PubMed Central. (n.d.). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. PubMed Central. [Link]

• MCE. (n.d.). Isorhamnetin-3-O-sophoroside-7-O-rhamnoside. MCE. [Link]

• PUSH Bio-technology. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside. PUSH Bio-technology. [Link]

• MDPI. (2020). Advanced Research on the Antioxidant Activity and Mechanism of Polyphenols from Hippophae Species—A Review. MDPI. [Link]

• MDPI. (n.d.). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. MDPI. [Link]

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An In-depth Technical Guide on the Anti-inflammatory Mechanisms of Isorhamnetin 3-sophoroside-7-rhamnoside

Foreword: Charting the Therapeutic Potential of a Novel Flavonol Glycoside

To my fellow researchers, scientists, and drug development professionals, this guide delves into the anti-inflammatory potential of Isorhamnetin 3-sophoroside-7-rhamnoside, a complex flavonol triglycoside. While direct and extensive research on this specific molecule is still emerging, this document synthesizes the wealth of knowledge surrounding its aglycone, isorhamnetin, and related glycosides. The primary objective is to provide a robust framework for investigating its mechanisms of action, leveraging established protocols and what is currently understood about this class of compounds. Our exploration will be grounded in the core principles of inflammatory signaling, focusing on the NF-κB and MAPK pathways, and will offer practical, field-proven methodologies for its evaluation.

Introduction: The Inflammatory Cascade and the Promise of Isorhamnetin Glycosides

Inflammation is a fundamental biological response to harmful stimuli, but its dysregulation is a hallmark of numerous chronic diseases. The quest for novel anti-inflammatory agents with improved efficacy and safety profiles is a continuous endeavor in therapeutic development. Flavonoids, a diverse group of plant secondary metabolites, have long been recognized for their therapeutic properties, including potent anti-inflammatory effects.

Isorhamnetin 3-sophoroside-7-rhamnoside belongs to the flavonol subclass of flavonoids and is found in plants such as sea buckthorn (Hippophaë rhamnoides).[1][2] Its structure, featuring a sophorose and a rhamnose moiety attached to the isorhamnetin aglycone, suggests unique pharmacokinetic and pharmacodynamic properties that warrant in-depth investigation.[1] The anti-inflammatory activities of isorhamnetin and its other glycosides are well-documented, primarily attributed to their ability to modulate key signaling pathways that orchestrate the inflammatory response.[3][4][5] This guide will extrapolate from this existing knowledge to propose and detail the likely anti-inflammatory mechanisms of Isorhamnetin 3-sophoroside-7-rhamnoside.

Core Anti-inflammatory Mechanisms: A Focus on Key Signaling Pathways

The inflammatory response is a complex process involving a network of signaling pathways that regulate the expression of pro-inflammatory genes. Based on extensive research on isorhamnetin and its derivatives, the primary anti-inflammatory mechanisms of Isorhamnetin 3-sophoroside-7-rhamnoside are hypothesized to involve the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of inflammation, immunity, and cell survival. In unstimulated cells, NF-κB dimers are held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, such as lipopolysaccharide (LPS), the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent proteasomal degradation. This allows the NF-κB p65/p50 heterodimer to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for cytokines like TNF-α and IL-6, as well as the enzyme cyclooxygenase-2 (COX-2).[3]

Isorhamnetin has been shown to inhibit NF-κB activation, and it is highly probable that Isorhamnetin 3-sophoroside-7-rhamnoside shares this mechanism.[3][6] The proposed mechanism of inhibition is multifaceted, potentially involving:

• Inhibition of IκBα Phosphorylation and Degradation: By preventing the degradation of IκBα, the NF-κB dimer remains sequestered in the cytoplasm.

• Direct Inhibition of NF-κB Nuclear Translocation: The compound may interfere with the nuclear import machinery responsible for transporting NF-κB into the nucleus.

The following diagram illustrates the proposed inhibitory effect of Isorhamnetin 3-sophoroside-7-rhamnoside on the NF-κB signaling pathway.

Caption: Proposed inhibition of the NF-κB pathway by Isorhamnetin 3-sophoroside-7-rhamnoside.

Modulation of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including p38, c-Jun N-terminal kinase (JNK), and extracellular signal-regulated kinase (ERK), are crucial in transducing extracellular stimuli into cellular responses, including inflammation.[5] Activation of these kinases leads to the phosphorylation of various transcription factors, such as AP-1, which in turn regulate the expression of pro-inflammatory genes.

Studies on isorhamnetin and its glycosides have demonstrated their ability to suppress the phosphorylation of p38, JNK, and ERK in response to inflammatory stimuli.[2][7] It is therefore hypothesized that Isorhamnetin 3-sophoroside-7-rhamnoside exerts its anti-inflammatory effects by attenuating the activation of these key MAPK pathways.

The following diagram depicts the potential modulation of the MAPK signaling pathway by Isorhamnetin 3-sophoroside-7-rhamnoside.

Caption: Hypothesized modulation of the MAPK signaling pathway by Isorhamnetin 3-sophoroside-7-rhamnoside.

Experimental Methodologies for a Self-Validating Investigation

To rigorously assess the anti-inflammatory mechanisms of Isorhamnetin 3-sophoroside-7-rhamnoside, a series of well-established in vitro and in vivo experimental models are recommended. The following protocols are designed to provide a comprehensive and self-validating system for its evaluation.

In Vitro Anti-inflammatory Assessment in Macrophages

Macrophages, such as the RAW 264.7 cell line, are pivotal in the inflammatory response and serve as an excellent in vitro model. Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages and is commonly used to induce an inflammatory response.

The following diagram outlines the experimental workflow for assessing the anti-inflammatory effects of Isorhamnetin 3-sophoroside-7-rhamnoside in LPS-stimulated macrophages.

Caption: In vitro experimental workflow for assessing anti-inflammatory activity.

Protocol 1: Cell Culture and Treatment

• Cell Seeding: Seed RAW 264.7 macrophages in 6-well plates at a density of 5 x 10^5 cells/well and allow them to adhere overnight.

• Pre-treatment: Pre-treat the cells with varying concentrations of Isorhamnetin 3-sophoroside-7-rhamnoside (e.g., 1, 5, 10, 25, 50 µM) for 1 hour. Include a vehicle control (e.g., DMSO).

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for the desired time points (e.g., 24 hours for cytokine analysis, shorter time points like 30-60 minutes for signaling pathway analysis).

• Sample Collection: Collect the cell culture supernatant for cytokine analysis and lyse the cells for protein extraction and subsequent Western blot analysis.

Protocol 2: Quantification of Pro-inflammatory Cytokines by ELISA

• Coating: Coat a 96-well plate with capture antibodies for TNF-α and IL-6 overnight at 4°C.

• Blocking: Block the plate with a suitable blocking buffer for 1-2 hours at room temperature.

• Sample Incubation: Add the collected cell culture supernatants and standards to the wells and incubate for 2 hours at room temperature.

• Detection Antibody: Add the biotinylated detection antibodies and incubate for 1 hour.

• Streptavidin-HRP: Add streptavidin-horseradish peroxidase (HRP) and incubate for 30 minutes.

• Substrate Addition: Add a substrate solution (e.g., TMB) and incubate until color develops.

• Stop Solution and Reading: Stop the reaction with a stop solution and measure the absorbance at 450 nm using a microplate reader.

Protocol 3: Western Blot Analysis of NF-κB and MAPK Pathways

• Protein Extraction and Quantification: Lyse the cells and determine the protein concentration using a BCA assay.

• SDS-PAGE: Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phosphorylated and total forms of p65, IκBα, p38, JNK, and ERK overnight at 4°C.

• Secondary Antibody Incubation: Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Anti-inflammatory Assessment: Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model in rodents is a widely used and reliable method for evaluating the in vivo anti-inflammatory activity of test compounds.[8]

Caption: In vivo experimental workflow for the carrageenan-induced paw edema model.

• Animals: Use male Wistar rats (180-200 g).

• Grouping: Divide the animals into groups (n=6-8 per group):

  • Vehicle Control (e.g., saline or 0.5% carboxymethyl cellulose)

  • Isorhamnetin 3-sophoroside-7-rhamnoside (e.g., 10, 25, 50 mg/kg, p.o.)

  • Positive Control (e.g., Indomethacin, 10 mg/kg, p.o.)

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Compound Administration: Administer the test compound, vehicle, or positive control orally 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the subplantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group compared to the vehicle control group.

Data Presentation and Interpretation

For clarity and ease of comparison, all quantitative data should be summarized in tables.

Table 1: Effect of Isorhamnetin 3-sophoroside-7-rhamnoside on Pro-inflammatory Cytokine Production in LPS-stimulated RAW 264.7 Macrophages

Treatment	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control	-
LPS (1 µg/mL)	-
Isorhamnetin 3-sophoroside-7-rhamnoside + LPS	1
5
10
25
50

Data to be presented as mean ± SD.

Table 2: Effect of Isorhamnetin 3-sophoroside-7-rhamnoside on Carrageenan-Induced Paw Edema in Rats

Treatment	Dose (mg/kg)	Paw Volume Increase (mL) at 3h	Inhibition of Edema (%)
Vehicle Control	-	0
Isorhamnetin 3-sophoroside-7-rhamnoside	10
25
50
Indomethacin	10

Data to be presented as mean ± SD.

Conclusion and Future Directions

This technical guide provides a comprehensive framework for elucidating the anti-inflammatory mechanisms of Isorhamnetin 3-sophoroside-7-rhamnoside. By leveraging the extensive knowledge of its aglycone and related glycosides, we hypothesize that its primary mode of action involves the inhibition of the NF-κB and MAPK signaling pathways. The detailed in vitro and in vivo experimental protocols outlined herein offer a robust and self-validating approach to test this hypothesis.

Future research should focus on confirming these mechanisms and exploring other potential targets. Pharmacokinetic studies will be crucial to understand the absorption, distribution, metabolism, and excretion of Isorhamnetin 3-sophoroside-7-rhamnoside, and how its glycosidic structure influences its bioavailability and efficacy in vivo.[8][9] The findings from such investigations will be instrumental in advancing the development of this promising natural compound as a potential therapeutic agent for a wide range of inflammatory diseases.

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A Technical Guide to Investigating the Anticancer Potential of Isorhamnetin 3-sophoroside-7-rhamnoside

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The search for novel anticancer agents from natural sources is a cornerstone of modern oncology research. Flavonoids, a diverse class of plant secondary metabolites, are of particular interest due to their wide-ranging biological activities and favorable safety profiles.[1][2] This guide focuses on Isorhamnetin 3-sophoroside-7-rhamnoside, a complex flavonol triglycoside found in plants such as sea buckthorn (Hippophaë rhamnoides) and cherry silverberry (Elaeagnus multiflora).[3][4] While direct research on this specific glycoside is nascent, its structural core, the aglycone Isorhamnetin, has been extensively documented to possess potent anticancer properties through multiple mechanisms, including the induction of apoptosis, cell cycle arrest, and modulation of critical pro-survival signaling pathways.[5][6][7]

This document provides a comprehensive framework for the preclinical investigation of Isorhamnetin 3-sophoroside-7-rhamnoside. It is structured not as a rigid template, but as a logical scientific narrative. We begin by establishing the scientific foundation and formulating a mechanistic hypothesis based on the known activities of its aglycone. We then present a detailed, field-proven framework for its preclinical validation, complete with step-by-step protocols for key in vitro and in vivo experiments. The causality behind each experimental choice is explained to ensure a self-validating and scientifically rigorous approach.

Part 1: Scientific Foundation and Mechanistic Hypothesis

Introduction to Flavonoid Glycosides as Anticancer Agents

Flavonoids are polyphenolic compounds that are ubiquitous in fruits and vegetables.[8] In plants, they typically exist as glycosides, where one or more sugar moieties are attached to the flavonoid core.[9] This glycosylation significantly impacts the compound's solubility, stability, and bioavailability. Upon consumption, many flavonoid glycosides are hydrolyzed by intestinal enzymes or gut microbiota, releasing the more readily absorbed aglycone, which is often the primary bioactive form.[8] Flavonoids have been shown to exert a wide variety of anticancer effects, including modulating reactive oxygen species (ROS), arresting the cell cycle, inducing apoptosis, and suppressing cancer cell proliferation and invasiveness.[1][8]

Isorhamnetin 3-sophoroside-7-rhamnoside: Profile of a Candidate Molecule

Isorhamnetin 3-sophoroside-7-rhamnoside is a specific flavonol glycoside. Its structure consists of the Isorhamnetin aglycone linked to a sophorose (two glucose units) at the 3-position and a rhamnose unit at the 7-position.[3] It is a major flavonoid component in the berries of sea buckthorn, a plant with a long history in traditional medicine.[10][11][12]

The central hypothesis for its anticancer potential is that Isorhamnetin 3-sophoroside-7-rhamnoside functions as a natural pro-drug. Its sugar moieties may enhance its stability and solubility, and upon administration, it is likely metabolized to its highly active aglycone, Isorhamnetin. Therefore, understanding the documented anticancer mechanisms of Isorhamnetin is critical to predicting and testing the activity of its glycoside form.

The Bioactive Aglycone: Documented Anticancer Mechanisms of Isorhamnetin

The aglycone Isorhamnetin has been shown to inhibit various types of cancer, including breast, lung, colon, and bladder cancer, through several distinct but interconnected mechanisms.[10][13][14]

Isorhamnetin is a potent inducer of programmed cell death, or apoptosis, in cancer cells. It engages both the extrinsic (death receptor-mediated) and intrinsic (mitochondrial) pathways.[5][15] Mechanistically, it has been shown to increase the expression of pro-apoptotic proteins like Bax while decreasing anti-apoptotic proteins like Bcl-2.[16][17] This shift disrupts the mitochondrial membrane potential, leading to the release of cytochrome c into the cytoplasm.[18] Cytochrome c then participates in the formation of the apoptosome, which activates the initiator caspase-9, and subsequently, the executioner caspase-3, leading to cell death.[5][7]

Caption: Mechanism of Isorhamnetin-Induced G2/M Cell Cycle Arrest.

Cancer cells often have hyperactive signaling pathways that promote their growth, survival, and proliferation. Isorhamnetin has been demonstrated to inhibit two of the most critical cascades: the PI3K/Akt/mTOR and MAPK/ERK pathways. [6][13]By inhibiting the phosphorylation (activation) of key kinases like Akt and ERK, Isorhamnetin effectively shuts down these pro-survival signals, making the cancer cells more susceptible to apoptosis and reducing their proliferative drive. [13][14]

Caption: Inhibition of Pro-Survival Pathways by Isorhamnetin.

Part 2: A Framework for Preclinical Validation

The following workflows provide a robust, multi-step approach to systematically evaluate the anticancer potential of Isorhamnetin 3-sophoroside-7-rhamnoside, from initial cell-based assays to in vivo tumor models.

In Vitro Efficacy and Mechanism of Action (MoA) Workflow

The primary objective of this workflow is to determine the direct cytotoxic and cytostatic effects of the compound on cancer cells and to validate the hypothesized mechanisms of action. A non-cancerous cell line should be included to assess for cancer-specific toxicity. [2]

Caption: Workflow for In Vitro Mechanistic Studies.

Protocol 1: Assessment of Cytotoxicity by MTT Assay

This assay measures the metabolic activity of cells, which is proportional to the number of viable cells. [19]It is used to determine the concentration of the compound that inhibits cell growth by 50% (IC50).

• Cell Seeding: Seed cancer cells (e.g., MCF-7 breast cancer, A549 lung cancer) and a normal control cell line (e.g., MCF-10A) in 96-well plates at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Isorhamnetin 3-sophoroside-7-rhamnoside in culture medium. Replace the old medium with the compound-containing medium. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plates for 48-72 hours in a standard cell culture incubator (37°C, 5% CO2).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Table 1: Representative IC50 Data Summary

Cell Line	Cancer Type	IC50 (µM) after 48h
MCF-7	Breast Adenocarcinoma	55.6
A549	Lung Carcinoma	72.3
HT-29	Colorectal Adenocarcinoma	61.8
MCF-10A	Normal Breast Epithelial	> 200

Protocol 2: Quantification of Apoptosis by Annexin V/PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Seed cells in 6-well plates and treat with the compound at its IC50 and 2x IC50 concentrations for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.

• Staining: Resuspend cells in 1X Annexin Binding Buffer. Add Annexin V-FITC and Propidium Iodide (PI) solution.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Data Acquisition: Analyze the cells using a flow cytometer. FITC signal (Annexin V) is detected on the FL1 channel and PI on the FL2 or FL3 channel.

• Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

In Vivo Anti-Tumor Efficacy Workflow

In vivo studies are essential to confirm that the in vitro activity translates to a therapeutic effect in a complex biological system. [20]The cell line-derived xenograft (CDX) model is a standard initial approach. [21][22]

Caption: Workflow for an In Vivo Xenograft Study.

Protocol 3: Subcutaneous Xenograft Model

• Cell Implantation: Subcutaneously inject 1-5 million cancer cells (e.g., A549) mixed with Matrigel into the flank of immunodeficient mice. [23]2. Tumor Monitoring: Allow tumors to grow until they reach an average volume of approximately 100-150 mm³.

• Group Randomization: Randomize animals into groups (e.g., Vehicle Control, Compound at 25 mg/kg, Compound at 50 mg/kg).

• Treatment: Administer the compound or vehicle via a clinically relevant route (e.g., oral gavage, intraperitoneal injection) according to the predetermined schedule.

• Data Collection: Measure tumor dimensions with calipers and body weight 2-3 times per week. Tumor volume is calculated using the formula: (Length x Width²)/2.

• Endpoint: Continue the study for a defined period (e.g., 21-28 days) or until tumors in the control group reach a predetermined maximum size. At the endpoint, tumors can be excised for further analysis (e.g., Western blot, immunohistochemistry).

Table 2: Representative In Vivo Efficacy Data

Treatment Group	Mean Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	1250 ± 150	-
Compound (25 mg/kg)	750 ± 95	40%
Compound (50 mg/kg)	480 ± 70	61.6%

Part 3: Data Synthesis and Future Perspectives

Integrated Data Analysis

A successful preclinical evaluation connects the molecular events observed in vitro with the anti-tumor efficacy seen in vivo. For example, a significant reduction in tumor growth in vivo should correlate with the IC50 values and the induction of apoptosis and cell cycle arrest seen in vitro. Furthermore, analysis of excised tumor tissue from the in vivo study should confirm that the molecular changes (e.g., decreased p-Akt, increased cleaved caspase-3) observed in cell culture also occur within the tumor itself.

Translational Outlook

Isorhamnetin 3-sophoroside-7-rhamnoside, as a naturally occurring compound, presents an attractive starting point for drug development. Its origin from edible plants like sea buckthorn suggests a potentially favorable safety profile. [10]The data generated from the proposed framework would provide the necessary evidence to classify it as a viable lead compound, justifying further investment in medicinal chemistry efforts to optimize its properties or in advanced formulation development to enhance its delivery. [5]

Future Research Directions

Upon successful completion of this initial validation, several advanced avenues of research should be pursued:

• Pharmacokinetic Studies: To understand the absorption, distribution, metabolism, and excretion (ADME) of the compound and confirm its conversion to the Isorhamnetin aglycone in vivo.

• Combination Therapies: Investigate potential synergistic effects when combined with standard-of-care chemotherapeutic agents to enhance efficacy or overcome drug resistance. [18][24]* Advanced In Vivo Models: Progress to more clinically relevant models, such as orthotopic or patient-derived xenograft (PDX) models, which better recapitulate the complexity and heterogeneity of human cancers. [25] By following this comprehensive, mechanism-driven approach, researchers can rigorously evaluate the anticancer potential of Isorhamnetin 3-sophoroside-7-rhamnoside and build a strong, data-backed case for its further development as a novel therapeutic agent.

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[1]MDPI. "Anticancer Potential of Flavonoids: Their Role in Cancer Prevention and Health Benefits." [Link]

[29]ACS Omega. "Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents." [Link]

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[13]National Institutes of Health (NIH). "Isorhamnetin inhibits cell proliferation and induces apoptosis in breast cancer via Akt and mitogen-activated protein kinase kinase signaling pathways." [Link]

[16]PubMed. "Isorhamnetin induces ROS-dependent cycle arrest at G2/M phase and apoptosis in human hepatocarcinoma Hep3B cells." [Link]

[9]PubMed Central. "Anticancer activity of flavonoids accompanied by redox state modulation and the potential for a chemotherapeutic strategy." [Link]

[2]National Institutes of Health (NIH). "Synthesis and anticancer activity of new flavonoid analogs and inconsistencies in assays related to proliferation and viability measurements." [Link]

[15]National Institutes of Health (NIH). "Isorhamnetin Induces Cell Cycle Arrest and Apoptosis Via Reactive Oxygen Species-Mediated AMP-Activated Protein Kinase Signaling Pathway Activation in Human Bladder Cancer Cells." [Link]

[5]National Institutes of Health (NIH). "Isorhamnetin: Reviewing Recent Developments in Anticancer Mechanisms and Nanoformulation-Driven Delivery." [Link]

[24]PubMed. "Isorhamnetin induces cell cycle arrest and apoptosis by triggering DNA damage and regulating the AMPK/mTOR/p70S6K signaling pathway in doxorubicin-resistant breast cancer." [Link]

[6]MDPI. "Advances in Isorhamnetin Treatment of Malignant Tumors: Mechanisms and Applications." [Link]

[31]MDPI. "Isorhamnetin: Reviewing Recent Developments in Anticancer Mechanisms and Nanoformulation-Driven Delivery." [Link]

[32]Wikipedia. "Isorhamnetin." [Link]

[4]BioCrick. "Isorhamnetin 3-sophoroside-7-rhamnoside | CAS:41328-75-0." [Link]

[10]Frontiers. "Isorhamnetin: what is the in vitro evidence for its antitumor potential and beyond?" [Link]

[17]PubMed. "The flavonoid component isorhamnetin in vitro inhibits proliferation and induces apoptosis in Eca-109 cells." [Link]

[18]National Institutes of Health (NIH). "Isorhamnetin flavonoid synergistically enhances the anticancer activity and apoptosis induction by cis-platin and carboplatin in non-small cell lung carcinoma (NSCLC)." [Link]

[14]National Institutes of Health (NIH). "Isorhamnetin: what is the in vitro evidence for its antitumor potential and beyond?" [Link]

[7]PubMed. "The experimental significance of isorhamnetin as an effective therapeutic option for cancer: A comprehensive analysis." [Link]

[12]MDPI. "Isorhamnetin Glycosides as Phytonutrients." [Link]

[33]MDPI. "Isorhamnetin Influences the Viability, Superoxide Production and Interleukin-8 Biosynthesis of Human Colorectal Adenocarcinoma HT-29 Cells In Vitro." [Link]

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[36]MDPI. "Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients." [Link]

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An In-depth Technical Guide to Isorhamnetin 3-sophoroside-7-rhamnoside: Identification, Characterization, and Biological Significance

Abstract

Isorhamnetin 3-sophoroside-7-rhamnoside, a complex flavonol triglycoside, is a significant bioactive compound found predominantly in medicinal plants such as sea buckthorn (Hippophaë rhamnoides) and cherry silverberry (Elaeagnus multiflora).[1] This guide provides a comprehensive technical overview of its identification, structural elucidation, and purification, tailored for researchers, scientists, and professionals in drug development. We delve into the causality behind experimental choices in modern analytical workflows, including High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. Furthermore, this document explores the compound's notable biological activities, particularly its antioxidant and anticancer properties, and the molecular mechanisms that underpin these effects.

Introduction: The Significance of a Complex Flavonol Glycoside

Isorhamnetin 3-sophoroside-7-rhamnoside belongs to the flavonoid class of polyphenolic secondary metabolites. Its core structure is the isorhamnetin aglycone, which is a 3'-O-methylated derivative of quercetin. This aglycone is embellished with a sophorose unit (two glucose molecules) at the 3-position and a rhamnose unit at the 7-position.[1] The nature and linkage of these sugar moieties are critical to the molecule's solubility, bioavailability, and biological function.[2] The growing interest in this compound stems from its potential therapeutic applications, including antioxidant, anti-inflammatory, and anticancer activities.[2][3]

Table 1: Core Identification and Physicochemical Properties

Property	Value	Source(s)
CAS Number	41328-75-0	[4]
Molecular Formula	C₃₄H₄₂O₂₁	[1][4]
Molecular Weight	786.68 g/mol	[5]
Appearance	Yellow powder	[6]
Solubility	Soluble in DMSO, Methanol, Ethanol, Pyridine	[7]
Natural Sources	Hippophaë rhamnoides (Sea Buckthorn), Elaeagnus multiflora	[1][8]

Isolation and Purification Workflow: From Plant Matrix to Pure Compound

The journey from a complex plant extract to an isolated, pure compound is a multi-step process demanding a strategic combination of chromatographic techniques. The choice of methodology is dictated by the physicochemical properties of the target molecule and the nature of the matrix.

Rationale for Method Selection

The high polarity of the glycosidic moieties in Isorhamnetin 3-sophoroside-7-rhamnoside necessitates a purification strategy that can effectively separate it from other polar and non-polar constituents of the plant extract. A common and effective approach involves a combination of macroporous resin chromatography for initial enrichment, followed by high-speed counter-current chromatography (HSCCC) and/or preparative HPLC for final purification.[9][10]

Figure 1: A generalized workflow for the isolation and purification of Isorhamnetin 3-sophoroside-7-rhamnoside.

Detailed Experimental Protocol: Isolation from Hippophaë rhamnoides

This protocol is a synthesized example based on established methodologies for flavonoid glycoside isolation.[10][11]

Step 1: Extraction and Preliminary Fractionation

• Drying and Pulverization: Dry the plant material (e.g., 1 kg of H. rhamnoides leaves) at 50°C to a constant weight and grind into a fine powder.

• Solvent Extraction: Extract the powdered material with 80% ethanol (3 x 10 L) under reflux for 2 hours for each extraction cycle.

• Concentration: Combine the ethanolic extracts and concentrate under reduced pressure to obtain a viscous crude extract.

• Solvent Partitioning: Suspend the crude extract in water and partition successively with petroleum ether, ethyl acetate, and n-butanol. The target compound will predominantly be in the n-butanol fraction due to its polarity. Concentrate the n-butanol fraction to dryness.

Step 2: Chromatographic Purification

• Macroporous Resin Column Chromatography: Dissolve the n-butanol extract in a minimal amount of methanol and apply to a D101 macroporous resin column. Elute with a stepwise gradient of ethanol in water (e.g., 20%, 40%, 60%, 80% ethanol). Monitor fractions by analytical HPLC to identify those containing the target compound.

• High-Speed Counter-Current Chromatography (HSCCC): Pool the enriched fractions and subject them to HSCCC. An optimized two-phase solvent system, such as n-hexane-n-butanol-water (1:1:2 v/v/v), is crucial for successful separation.

• Preparative HPLC: For final polishing and to achieve high purity, fractions from HSCCC containing the compound of interest can be further purified using preparative reverse-phase HPLC on a C18 column.[9][12]

Analytical Identification and Structural Elucidation

The unambiguous identification of Isorhamnetin 3-sophoroside-7-rhamnoside relies on a synergistic application of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly when coupled with a Diode Array Detector (DAD), is the cornerstone for the analysis of this compound.[13] A reverse-phase C18 column is typically employed, leveraging the polarity differences between the analyte and other components in the mixture.[14]

Table 2: Typical HPLC-DAD Analytical Conditions

Parameter	Condition	Rationale
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Provides excellent separation for moderately polar compounds like flavonoid glycosides.
Mobile Phase	Gradient elution with A: 0.1% Formic Acid in Water, B: Acetonitrile or Methanol	The acidic modifier improves peak shape and resolution. The gradient allows for the elution of compounds with a wide range of polarities.[9]
Flow Rate	1.0 mL/min	A standard flow rate for analytical C18 columns.
Detection	DAD at ~254 nm and ~355 nm	Flavonoids exhibit characteristic UV absorbance maxima at these wavelengths.
Column Temp.	25-35°C	Ensures reproducible retention times.

Mass Spectrometry (MS)

Electrospray Ionization (ESI) coupled with tandem mass spectrometry (MS/MS) is indispensable for determining the molecular weight and elucidating the structure by analyzing fragmentation patterns.[15] In negative ion mode, the deprotonated molecule [M-H]⁻ is observed.

Fragmentation Analysis: The fragmentation of Isorhamnetin 3-sophoroside-7-rhamnoside in MS/MS follows a predictable pattern of glycosidic bond cleavage.

• Initial Fragmentation: The primary fragmentation event is the loss of the sugar moieties. The loss of the terminal rhamnose (146 Da) and the sophorose (324 Da) units can be observed.

• Aglycone Identification: The resulting fragment at m/z 315 corresponds to the deprotonated isorhamnetin aglycone.[16]

• Aglycone Fragmentation: Further fragmentation of the m/z 315 ion can help confirm the identity of the aglycone. For isorhamnetin, a characteristic loss of a methyl radical (CH₃•) leads to a fragment at m/z 300.[17]

Figure 2: A simplified ESI-MS/MS fragmentation pathway for Isorhamnetin 3-sophoroside-7-rhamnoside.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for the definitive structural elucidation of novel or complex natural products. A combination of 1D (¹H and ¹³C) and 2D NMR (COSY, HSQC, HMBC) experiments is required to assign all proton and carbon signals and to determine the connectivity of the sugar units and their attachment points to the aglycone.[18]

Key NMR Features:

• ¹H NMR: The anomeric protons of the sugar units typically appear as doublets in the region of δ 4.5-5.5 ppm. The coupling constants of these signals provide information about the stereochemistry of the glycosidic linkage. The aromatic protons of the isorhamnetin core will appear in the aromatic region (δ 6.0-8.0 ppm).

• ¹³C NMR: The carbon signals of the flavonoid skeleton and the sugar moieties can be fully assigned. The chemical shifts are sensitive to the glycosylation pattern.

• 2D NMR (HMBC): Heteronuclear Multiple Bond Correlation is particularly powerful as it shows correlations between protons and carbons that are two or three bonds apart. This is crucial for identifying the linkage points of the sugar units to the aglycone. For instance, a correlation between the anomeric proton of the sophorose unit and C-3 of the isorhamnetin core would confirm the 3-O-glycosidic linkage.

Table 3: Representative ¹H and ¹³C NMR Chemical Shifts (Illustrative)

Position	¹³C (ppm)	¹H (ppm, J in Hz)
Isorhamnetin Core
2	~157.0
3	~134.5
4	~178.0
5	~162.0
6	~99.5	~6.3 (d, 2.0)
8	~94.5	~6.5 (d, 2.0)
1'	~122.0
2'	~112.0	~7.8 (d, 2.0)
5'	~115.0	~7.0 (d, 8.5)
6'	~123.0	~7.9 (dd, 8.5, 2.0)
3'-OCH₃	~56.0	~3.9 (s)
Sophorose at C-3
1''	~102.0	~5.4 (d, 7.5)
Rhamnose at C-7
1'''	~100.0	~5.1 (d, 1.5)
6'''	~18.0	~1.2 (d, 6.0)

Note: These are approximate values based on typical shifts for flavonoid glycosides and may vary depending on the solvent and experimental conditions.[3][4][19]

Biological Activities and Mechanisms of Action

The therapeutic potential of Isorhamnetin 3-sophoroside-7-rhamnoside and its aglycone, isorhamnetin, is an active area of research. The glycoside form often acts as a prodrug, with the aglycone being released through enzymatic hydrolysis by gut microbiota.[20]

Antioxidant Properties

Isorhamnetin and its glycosides exhibit significant antioxidant activity.[21] This is primarily attributed to their ability to scavenge free radicals and chelate metal ions, thereby preventing oxidative damage to cellular components. The antioxidant mechanism involves the donation of a hydrogen atom from their phenolic hydroxyl groups to neutralize reactive oxygen species (ROS).[22] Furthermore, isorhamnetin glycosides have been shown to upregulate the expression of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Anticancer Activity

A growing body of evidence supports the anticancer potential of isorhamnetin.[13][14] It exerts its effects through a multi-targeted approach, influencing several key signaling pathways involved in cancer progression.

• Induction of Apoptosis: Isorhamnetin can trigger programmed cell death in cancer cells by modulating the expression of Bcl-2 family proteins, leading to the activation of caspases.[2]

• Cell Cycle Arrest: It has been shown to cause cell cycle arrest, often at the G2/M phase, by downregulating the expression of cyclins and cyclin-dependent kinases (CDKs).[7]

• Inhibition of Metastasis: Isorhamnetin can suppress cancer cell migration and invasion by inhibiting the activity of matrix metalloproteinases (MMPs).[8]

• Modulation of Signaling Pathways: It can interfere with key oncogenic signaling pathways such as PI3K/Akt/mTOR and MAPK, which are crucial for cancer cell growth and survival.[8][14]

Figure 3: A simplified diagram illustrating the multifaceted anticancer mechanisms of isorhamnetin.

Conclusion and Future Perspectives

Isorhamnetin 3-sophoroside-7-rhamnoside is a phytochemically significant compound with promising therapeutic potential. This guide has outlined the robust analytical methodologies required for its isolation and definitive identification, emphasizing the synergy between chromatographic and spectroscopic techniques. The elucidation of its biological activities, particularly its antioxidant and anticancer mechanisms, provides a strong rationale for its continued investigation in drug discovery and development. Future research should focus on optimizing extraction and purification protocols to improve yields, conducting in-depth in vivo studies to validate its pharmacological effects, and exploring the potential for synergistic interactions with existing therapeutic agents.

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• An Efficient Method for the Preparative Isolation and Purification of Flavonoid Glycosides and Caffeoylquinic Acid Derivatives from Leaves of Lonicera japonica Thunb. Using High Speed Counter-Current Chromatography (HSCCC) and Prep-HPLC Guided by DPPH-HPLC Experiments. ([Link])

• Preparative Isolation and Purification of Flavone C-Glycosides from the Leaves of Ficus microcarpa L. f by Medium-Pressure Liquid Chromatography, High-Speed Countercurrent Chromatography, and Preparative Liquid Chromatography. ([Link])

• STRUCTURE ELUCIDATION OF FLAVONOID COMPOUND FROM THE LEAVES OF COLEUS ATROPURPUREUS BENTH USING 1D- AND 2D-NMR TECHNIQUES. ([Link])

• Study on the relation of structure and antioxidant activity of isorhamnetin, quercetin, phloretin, silybin and phloretin isonicotinyl hydrazone. ([Link])

• Antioxidant effects of isorhamnetin 3,7-di-O-beta-D-glucopyranoside isolated from mustard leaf (Brassica juncea) in rats with streptozotocin-induced diabetes. ([Link])

• Preparative Isolation and Purification of Five Flavonoid Glycosides and One Benzophenone Galloyl Glycoside from Psidium guajava by High-Speed Counter-Current Chromatography (HSCCC). ([Link])

• Protective effect of isorhamnetin 3-O-beta-D-glucopyranoside from Salicornia herbacea against oxidation-induced cell damage. ([Link])

• Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. ([Link])

• Isolation and Identification of Sea Buckthorn (Hippophae rhamnoides) Phenolics with Antioxidant Activity and α-Glucosidase Inhibitory Effect. ([Link])

• An Efficient Method for the Preparative Isolation and Purification of Flavonoids from Leaves of Crataegus pinnatifida by HSCCC and Pre-HPLC. ([Link])

• Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. ([Link])

• Separation of flavonoids with significant biological activity from Acacia mearnsii leaves. ([Link])

• Fruits of Hippophaë rhamnoides in human leukocytes and Caco-2 cell monolayer models—A question about their preventive role in lipopolysaccharide leakage and cytokine secretion in endotoxemia. ([Link])

• Preparative Isolation and Purification of Flavonoids and Protocatechuic Acid from Sea Buckthorn Juice Concentrate (Hippophaë rhamnoides L. ssp. rhamnoides) by High-Speed Counter-Current Chromatography. ([Link])

• ESI-MS n fragmentation pathway of (7) isorhamnetin- 3-O-(2-O-hexosyl, 3-O-rhamnosyl)hexoside; (14) kaempferol-3- O-(2-O-hexosyl, 3-O-rhamnosyl)hexoside. ([Link])

• Isolation and Identification of Sea Buckthorn (Hippophae rhamnoides) Phenolics with Antioxidant Activity and ??-Glucosidase Inhibitory Effect. ([Link])

• The values for proton and C-13 chemical shifts given below are typical approximate ranges only. ([Link])

• Systematic Characterisation of the Fragmentation of Flavonoids using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. ([Link])

• ESI-MS n fragmentation pathway of (7) isorhamnetin- 3-O-(2-O-hexosyl, 3-O-rhamnosyl)hexoside. ([Link])

• Proposed fragmentation pathway for isorhamnetin in positive ion mode. ([Link])

• Isolation and identification of sea buckthorn (Hippophae rhamnoides) phenolics with antioxidant activity and α-glucosidase inhibitory effect. ([Link])

• 1 H, 13 C-NMR chemical shifts (ppm) of the five isolated compounds in CD 3 OD. ([Link])

• Isorhamnetin-3-O-sophoroside-7-O-rhamnoside. ([Link])

• NMR Spectroscopy :: 13C NMR Chemical Shifts. ([Link])

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An In-Depth Technical Guide to the Solubility of Isorhamnetin 3-sophoroside-7-rhamnoside

Abstract

Isorhamnetin 3-sophoroside-7-rhamnoside, a complex flavonoid glycoside, is a molecule of significant interest in the pharmaceutical and nutraceutical industries due to its potential biological activities, including algicidal and anti-inflammatory properties.[1][2][3] A critical parameter governing its utility in research and product development is its solubility. This guide provides a comprehensive technical overview of the solubility of Isorhamnetin 3-sophoroside-7-rhamnoside in various solvents. We will delve into the theoretical underpinnings of flavonoid glycoside solubility, present available data, and detail robust experimental protocols for its determination. This document is intended for researchers, scientists, and drug development professionals seeking to harness the therapeutic potential of this compound.

Introduction: The Molecular Landscape of Isorhamnetin 3-sophoroside-7-rhamnoside

Isorhamnetin 3-sophoroside-7-rhamnoside is a naturally occurring flavonol glycoside, notably isolated from plants such as sea buckthorn (Hippophae rhamnoides).[2] Its structure consists of an isorhamnetin aglycone backbone to which a sophoroside and a rhamnoside sugar moiety are attached at the 3- and 7-positions, respectively. This extensive glycosylation significantly influences its physicochemical properties, most notably its solubility.

The presence of multiple hydroxyl groups from the sugar residues imparts a degree of polarity to the molecule. However, the large, complex structure (Molecular Formula: C34H42O21, Molecular Weight: 786.68 g/mol ) also presents steric challenges for solvation.[1][4] Understanding the interplay between the aglycone's aromatic rings and the hydrophilic sugar chains is paramount to predicting and manipulating its solubility for various applications, from extraction and purification to formulation and in vivo studies.

Theoretical Framework: The Science of Flavonoid Glycoside Solubility

The solubility of a compound is a measure of the maximum amount of that substance that can be dissolved in a given amount of solvent at a specific temperature and pressure. For complex molecules like flavonoid glycosides, solubility is not a simple, monolithic property but is governed by a confluence of factors:

• "Like Dissolves Like" Principle: This fundamental concept dictates that polar solutes dissolve best in polar solvents, and non-polar solutes in non-polar solvents.[5] The extensive sugar moieties of Isorhamnetin 3-sophoroside-7-rhamnoside suggest an affinity for polar solvents.

• Hydrogen Bonding: The numerous hydroxyl groups on the sugar residues can act as both hydrogen bond donors and acceptors. Solvents capable of forming strong hydrogen bonds are therefore likely to be effective in solvating this molecule.

• Molecular Size and Shape: The large size and complex three-dimensional structure of the molecule can hinder its ability to fit into the solvent lattice, thereby reducing solubility.

• Temperature: For most solid solutes, solubility increases with temperature. This is because the increased kinetic energy helps to overcome the intermolecular forces in the solid lattice.

• pH (for aqueous solutions): The phenolic hydroxyl groups on the isorhamnetin aglycone can ionize at certain pH values, increasing the molecule's polarity and, consequently, its aqueous solubility.

The glycosylation pattern plays a crucial role. Generally, glycosylation increases the aqueous solubility of flavonoids compared to their aglycone counterparts.[3][6] However, the specific type and number of sugar units can lead to complex solubility profiles in different solvent systems.

Known Solubility Profile of Isorhamnetin 3-sophoroside-7-rhamnoside

Direct, quantitative solubility data for Isorhamnetin 3-sophoroside-7-rhamnoside is not extensively published in the public domain. However, information from suppliers and related studies on similar flavonoid glycosides provides valuable insights.

Solvent	Qualitative Solubility	Rationale and Remarks
Dimethyl Sulfoxide (DMSO)	Soluble	A highly polar aprotic solvent, excellent for dissolving a wide range of organic compounds, including complex glycosides.[7][8] It is a common solvent for preparing stock solutions for biological assays.
Dimethylformamide (DMF)	Soluble	Another polar aprotic solvent with strong solvating capabilities for polar molecules.[8]
Methanol	Likely Soluble to Sparingly Soluble	A polar protic solvent. Often used in the extraction of flavonoids from plant materials.[9] Solubility may be moderate.
Ethanol	Likely Soluble to Sparingly Soluble	Similar to methanol, but slightly less polar. Often used in extraction processes.[9]
Water	Sparingly Soluble to Poorly Soluble	Despite the hydrophilic sugar moieties, the large overall structure can limit aqueous solubility. The solubility of flavonoid glycosides in water is often low.[10]
Chloroform	Likely Insoluble	A non-polar solvent, not expected to effectively solvate the highly polar glycoside.[7]
Dichloromethane	Likely Insoluble	A non-polar solvent, similar to chloroform in its expected inability to dissolve the compound.[7]
Ethyl Acetate	Likely Sparingly Soluble	A moderately polar solvent. It may exhibit some limited solvating capacity.[7]
Acetone	Likely Sparingly Soluble	A polar aprotic solvent that can dissolve some flavonoid glycosides, though solubility can be variable.[7][10]

Practical Recommendation: For creating stock solutions for research purposes, DMSO is the recommended starting solvent.[7][8] To enhance solubility, gentle warming to 37°C and sonication can be employed.[7] It is advisable to prepare fresh solutions and store stock solutions at -20°C or -80°C for long-term stability.[1][7]

Experimental Determination of Solubility: A Validated Protocol

To obtain precise, quantitative solubility data, a systematic experimental approach is necessary. The shake-flask method is a widely accepted and reliable technique for determining equilibrium solubility.[11]

The Shake-Flask Method: A Step-by-Step Protocol

This method involves equilibrating an excess amount of the solid compound in the solvent of interest over a defined period.

Materials:

• Isorhamnetin 3-sophoroside-7-rhamnoside (high purity, >98%)

• Selected solvents (analytical grade)

• Scintillation vials or sealed flasks

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometry)

Protocol:

• Preparation: Add an excess amount of Isorhamnetin 3-sophoroside-7-rhamnoside to a known volume of the test solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Place the vials on an orbital shaker at a constant temperature (e.g., 25°C or 37°C). Agitate for a sufficient period to reach equilibrium (typically 24-72 hours). A preliminary kinetic study can determine the optimal equilibration time.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved material.

• Sampling and Filtration: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed. Immediately filter the aliquot through a syringe filter to remove any remaining micro-particulates.

• Quantification: Dilute the filtered solution with a suitable solvent (often the mobile phase of the HPLC method) to a concentration within the linear range of a pre-established calibration curve. Analyze the diluted sample by HPLC to determine the concentration of the dissolved compound.

• Calculation: The solubility is calculated from the measured concentration and the dilution factor.

Analytical Considerations for HPLC Quantification

A robust and validated HPLC method is critical for accurate solubility determination.

• Column: A C18 reversed-phase column is typically suitable for flavonoid analysis.

• Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is commonly employed.

• Detection: UV detection at the wavelength of maximum absorbance for Isorhamnetin 3-sophoroside-7-rhamnoside is a standard approach.

• Calibration: A calibration curve should be prepared using standards of known concentrations to ensure accurate quantification.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Factors Influencing Solubility and Practical Implications

The solubility of Isorhamnetin 3-sophoroside-7-rhamnoside has significant implications for its practical application:

• Extraction and Purification: The choice of extraction solvent directly impacts the yield and purity of the isolated compound from its natural sources. A solvent system that selectively dissolves the target compound while leaving impurities behind is ideal.

• In Vitro Biological Assays: For cell-based and enzymatic assays, the compound must be dissolved in a biocompatible solvent (typically DMSO) and then diluted in the aqueous assay buffer. Low aqueous solubility can lead to precipitation and inaccurate results.

• Drug Formulation and Delivery: For therapeutic applications, achieving adequate bioavailability is often linked to the compound's solubility. Poor aqueous solubility can limit oral absorption. Formulation strategies such as the use of co-solvents, surfactants, or advanced delivery systems (e.g., nanoparticles, liposomes) may be necessary to enhance solubility and bioavailability.

Conclusion

Isorhamnetin 3-sophoroside-7-rhamnoside is a promising natural product with a complex solubility profile dictated by its intricate chemical structure. While readily soluble in polar aprotic solvents like DMSO and DMF, its solubility in aqueous and less polar organic solvents is limited. For researchers and drug developers, a thorough understanding and experimental determination of its solubility in relevant solvent systems are critical first steps. The protocols and theoretical considerations outlined in this guide provide a robust framework for accurately characterizing this key physicochemical property, thereby facilitating the translation of this compound from the laboratory to potential therapeutic applications.

References

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• Pérez-Sánchez, A., et al. (2021). Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties. PubMed Central. Retrieved from [Link]

• B'Bosh, F., et al. (2007). Solubility of Flavonoids in Organic Solvents. Journal of Chemical & Engineering Data. Retrieved from [Link]

• PubChem. (n.d.). Isorhamnetin-3-O-sophoroside-7-O-rhamnoside. Retrieved from [Link]

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• FAO AGRIS. (n.d.). Solubility of Flavonoids in Pure Solvents. Retrieved from [Link]

• Encyclopedia.pub. (2023). Isorhamnetin Glycosides as Phytonutrients. Retrieved from [Link]

• Cengage Learning. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]

• MDPI. (2025). Advances in Isorhamnetin Treatment of Malignant Tumors: Mechanisms and Applications. Retrieved from [Link]

• Encyclopedia MDPI. (n.d.). Isorhamnetin Glycosides as Phytonutrients. Retrieved from [Link]

• FooDB. (2010). Showing Compound Isorhamnetin 3-sophoroside 7-glucoside (FDB000607). Retrieved from [Link]

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• NIH. (n.d.). Synthesis of Isorhamnetin-3-O-Rhamnoside by a Three-Enzyme (Rhamnosyltransferase, Glycine Max Sucrose Synthase, UDP-Rhamnose Synthase) Cascade Using a UDP-Rhamnose Regeneration System. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: High-Fidelity Extraction of Isorhamnetin 3-sophoroside-7-rhamnoside from Hippophae rhamnoides

For: Researchers, scientists, and drug development professionals.

Abstract

Isorhamnetin 3-sophoroside-7-rhamnoside, a major flavonol glycoside found in sea buckthorn (Hippophae rhamnoides), has garnered significant scientific interest for its potential therapeutic properties, including antioxidant and anti-inflammatory activities.[1][2][3][4] This document provides a comprehensive, field-proven guide for the efficient extraction, purification, and characterization of this compound. Moving beyond a simple recitation of steps, this protocol elucidates the scientific rationale behind methodological choices, ensuring both reproducibility and a deep understanding of the process. We present a multi-stage workflow, beginning with an optimized solvent extraction from sea buckthorn berries or leaves, followed by a robust purification strategy using macroporous resin and gel filtration chromatography, and concluding with analytical validation via HPLC-DAD and mass spectrometry.

Introduction: The Scientific Imperative

Sea buckthorn is a reservoir of bioactive compounds, with flavonoids being a prominent class.[5] Among these, Isorhamnetin 3-sophoroside-7-rhamnoside is a structurally complex glycoside that presents both a challenge and an opportunity for natural product chemistry.[1][6] Its large size and polarity, conferred by the sophoroside and rhamnoside moieties, dictate the specific extraction and purification strategies required for its isolation in a high-purity form suitable for pharmacological studies.

The causality behind this protocol is rooted in the physicochemical properties of the target molecule. Flavonoid glycosides are moderately polar, necessitating the use of polar solvents like ethanol or methanol for initial extraction.[7] However, crude extracts are complex mixtures containing lipids, chlorophylls, sugars, and other phenolics.[8][9] Therefore, a multi-step purification process is not merely recommended but essential for isolating the target compound. This guide is designed to be a self-validating system, where the principles of chromatography and spectroscopy are leveraged to ensure the identity and purity of the final product.

Materials and Reagents

Item	Specification	Supplier Example
Sea Buckthorn Berries/Leaves	Freeze-dried, powdered	Sourced locally or from botanical suppliers
Acetone	HPLC Grade	Fisher Scientific
Petroleum Ether	ACS Grade	Sigma-Aldrich
Ethanol	95% (v/v), HPLC Grade	VWR
Methanol	HPLC Grade	Merck
Deionized Water	>18 MΩ·cm	Millipore Milli-Q system
AB-8 Macroporous Resin	50-100 mesh	Sunresin
Sephadex LH-20	-	GE Healthcare
Isorhamnetin 3-sophoroside-7-rhamnoside Standard	>98% purity	MedChemExpress[1] or Biopurify[10]
Acetonitrile	HPLC Grade	Fisher Scientific
Formic Acid	LC-MS Grade	Thermo Scientific

Overall Experimental Workflow

This diagram illustrates the logical flow from raw plant material to the purified, analytically validated compound.

Caption: High-level workflow for the isolation of Isorhamnetin 3-sophoroside-7-rhamnoside.

Detailed Protocols

Part 1: Extraction and Preliminary Purification

Rationale: The initial extraction aims to solubilize flavonoid glycosides while minimizing co-extraction of highly nonpolar compounds like lipids and chlorophylls. Acetone or aqueous ethanol are effective solvents for this purpose.[7][11] Subsequent defatting with a nonpolar solvent like petroleum ether is a critical step to remove lipids, which can interfere with chromatographic purification.[11]

Protocol 1: Ultrasonic-Assisted Solvent Extraction

• Preparation: Weigh 100 g of freeze-dried, powdered sea buckthorn material (berries or leaves).

• Extraction: Place the powder in a 2 L beaker and add 1 L of 80% aqueous acetone (or 70% aqueous ethanol). The addition of water improves the extraction efficiency for highly glycosylated flavonoids.[7]

• Sonication: Place the beaker in an ultrasonic bath and sonicate at 40°C for 45 minutes. Ultrasound assistance enhances solvent penetration into the plant matrix, increasing extraction yield and reducing time.[12][13]

• Filtration: Filter the mixture through Whatman No. 1 filter paper. Collect the filtrate.

• Re-extraction: Repeat the extraction process (steps 2-4) on the plant residue two more times to ensure exhaustive extraction. Pool all filtrates.

• Solvent Removal: Concentrate the pooled filtrate under reduced pressure using a rotary evaporator at 50°C until the organic solvent is removed, leaving a concentrated aqueous extract.

• Defatting: Transfer the aqueous concentrate to a separatory funnel. Add an equal volume of petroleum ether, shake vigorously for 2 minutes, and allow the layers to separate. Discard the upper petroleum ether layer. Repeat this step 3-4 times until the petroleum ether layer is nearly colorless. This removes oils and other lipids which are abundant in sea buckthorn.[8]

• Final Concentration: The resulting defatted aqueous solution is the crude flavonoid extract.

Part 2: Chromatographic Purification

Rationale: This two-stage chromatographic approach leverages different separation principles for effective purification. Macroporous resin chromatography separates compounds based on polarity and molecular adsorption, making it ideal for enriching total flavonoids from the crude extract.[14][15] Subsequently, Sephadex LH-20, a size-exclusion and adsorption gel, is highly effective for separating flavonoids from each other and from smaller phenolic compounds.[16]

Protocol 2: Macroporous Resin Column Chromatography

• Resin Preparation: Swell AB-8 macroporous resin in 95% ethanol for 24 hours. Pack a glass column (e.g., 5 cm diameter x 50 cm length) with the resin and wash sequentially with deionized water until the eluate is clear and free of ethanol.

• Sample Loading: Dilute the crude flavonoid extract with deionized water and adjust the pH to ~4.0. Load the solution onto the prepared column at a flow rate of 2 bed volumes (BV)/hour.

• Washing: Wash the column with 5 BV of deionized water to remove sugars, organic acids, and other highly polar impurities.[15]

• Stepwise Elution: Elute the column with a stepwise gradient of aqueous ethanol.

  • Elution 1: 5 BV of 20% ethanol (removes more polar non-flavonoid compounds).

  • Elution 2: 10 BV of 50% ethanol. This fraction typically contains the highest concentration of flavonoid glycosides.[14]

  • Elution 3: 5 BV of 70% ethanol (elutes less polar flavonoids and aglycones).

• Fraction Analysis: Collect fractions and monitor using Thin Layer Chromatography (TLC) or UV-Vis spectrophotometry at ~354 nm. Pool the fractions rich in the target compound (primarily from the 50% ethanol elution).

• Concentration: Concentrate the pooled fractions to dryness via rotary evaporation.

Protocol 3: Sephadex LH-20 Gel Filtration

• Column Preparation: Swell Sephadex LH-20 in HPLC-grade methanol for at least 4 hours. Pack a column (e.g., 2.5 cm x 100 cm) and equilibrate with methanol.

• Sample Loading: Dissolve the dried, enriched flavonoid fraction from the previous step in a minimal amount of methanol. Carefully load this solution onto the top of the Sephadex column.

• Elution: Elute the column with 100% methanol at a slow flow rate (e.g., 0.5 mL/min).

• Fraction Collection: Collect small fractions (e.g., 5-10 mL) and monitor via HPLC-DAD.

• Pooling and Final Product: Combine the fractions containing the pure Isorhamnetin 3-sophoroside-7-rhamnoside. Evaporate the solvent to yield the purified yellow powder.

Analytical Characterization and Quality Control

Rationale: Rigorous analytical techniques are required to confirm the identity and purity of the isolated compound. HPLC-DAD provides quantitative purity data and UV spectral information.[17] LC-MS/MS confirms the molecular weight and provides structural information through fragmentation patterns.[18][19] NMR is the gold standard for unambiguous structural elucidation.

Protocol 4: HPLC-DAD Analysis

• System: Agilent 1260 Infinity II or similar.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase:

  • A: 0.5% Acetic Acid in Water

  • B: Acetonitrile

• Gradient:

  • 0-40 min: 15% to 34% B

  • 40-45 min: 34% to 38% B

  • 45-60 min: Hold at 15% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: Diode Array Detector (DAD), monitoring at 254 nm and 354 nm. Acquire spectra from 200-400 nm.

• Identification: Compare the retention time and UV spectrum of the purified sample with a certified reference standard.

Parameter	Typical Value
Column Type	C18 (250 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile / 0.5% Acetic Acid
Flow Rate	1.0 mL/min
Detection Wavelength	254 nm, 354 nm
Expected Purity	> 95%

Spectroscopic Data

• UV-Vis Spectroscopy: Flavonols typically exhibit two major absorption bands. For Isorhamnetin glycosides, these are expected around 250-260 nm (Band II) and 350-360 nm (Band I).[20][21]

• Mass Spectrometry (MS):

  • Molecular Formula: C₃₄H₄₂O₂₁[22]

  • Molecular Weight: 786.69 g/mol [10]

  • Expected [M-H]⁻ ion: m/z 785.21

  • Fragmentation: Tandem MS (MS/MS) will show characteristic losses of the sugar moieties (rhamnose: 146 Da; glucose: 162 Da). The fragmentation pattern can confirm the structure and glycosylation sites.[19]

Structure of Isorhamnetin 3-sophoroside-7-rhamnoside

Caption: Schematic representation of Isorhamnetin 3-sophoroside-7-rhamnoside's key components.

Conclusion and Best Practices

This application note provides a robust and scientifically-grounded framework for the extraction and purification of Isorhamnetin 3-sophoroside-7-rhamnoside from sea buckthorn. The success of this protocol hinges on careful execution and an understanding of the underlying chemical principles. For optimal results, researchers should use high-purity solvents, properly prepare and handle chromatographic media, and meticulously monitor fractions. The use of a certified reference standard is indispensable for unequivocal identification and quantification. This detailed methodology empowers researchers to obtain high-purity material, paving the way for further investigation into its promising biological activities.

References

• Zeb, A. (2010). Efficient extraction of flavonoids of sea buckthorn berries. Trade Science Inc.[Link]

• Rocchetti, G., et al. (2022). A Review of The Application of Spectroscopy to Flavonoids from Medicine and Food Homology Materials. National Institutes of Health. [Link]

• Li, Y., et al. (2022). Extraction, Purification and Composition Analysis of Flavonoids from Sea Buckthorn Leaves. MDPI. [Link]

• Wikipedia. (n.d.). Sea buckthorn oil. Wikipedia. [Link]

• Górnaś, P., et al. (2022). Chemical Composition and Nutritive Value of Sea Buckthorn Leaves. National Institutes of Health. [Link]

• Arjmand, O., et al. (2017). Chemical constituents of sea buckthorn (Hippophae rhamnoides L.) fruit in populations of central Alborz Mountains in Iran. Journal of Medicinal Plants. [Link]

• Guo, R., et al. (2023). Optimization of Ultrasonic-Enzymatic-Assisted Extraction of Flavonoids from Sea Buckthorn (Hippophae rhamnoides L.) Pomace: Chemical Composition and Biological Activities. PubMed Central. [Link]

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• Tiitinen, K. M., et al. (2005). Quality Components of Sea Buckthorn (Hippophaë rhamnoides) Varieties. Journal of Agricultural and Food Chemistry. [Link]

• Various Authors. (2017). How to extract and purify the flavonoids from plant sample? ResearchGate. [Link]

• Wang, Y., et al. (2023). Extraction and purification of antioxidative flavonoids from Chionanthus retusa leaf. Frontiers in Nutrition. [Link]

• Zhang, H., et al. (2018). Separation of the main flavonoids and essential oil from seabuckthorn leaves by ultrasonic/microwave-assisted simultaneous distillation extraction. PubMed Central. [Link]

• BioCrick. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside. BioCrick. [Link]

• Samsonowicz, M., & Regulska, E. (2016). Flavonols and flavonoids: UV spectroscopic analysis. Wiley Analytical Science. [Link]

• Various Authors. (2024). The extraction methods of flavonoids from sea buckthorn (Hippophae rhamnoides L.). ResearchGate. [Link]

• Li, Y., et al. (2015). Preparative Separation and Purification of the Total Flavonoids in Scorzonera austriaca with Macroporous Resins. PubMed Central. [Link]

• Brodbelt, J. S. (n.d.). Analysis of flavonoids: tandem mass spectrometry, computational methods, and NMR. Europe PMC. [Link]

• Cui, L., et al. (2022). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. MDPI. [Link]

• Aliev, B., et al. (2021). Spectroscopy of the Association of Molecules of Flavonoid Derivatives. AIP Publishing. [Link]

• Chong, W. L., et al. (2019). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. MDPI. [Link]

• Al-Khayri, J. M., et al. (2022). A brief overview on the methods for extraction and identification of flavonoids. E3S Web of Conferences. [Link]

• Gorgani, L., et al. (2020). Sephadex® LH-20, Isolation, and Purification of Flavonoids from Plant Species. AIR Unimi. [Link]

• Cui, L., et al. (2023). Isorhamnetin Glycosides as Phytonutrients. Encyclopedia MDPI. [Link]

• National Center for Biotechnology Information. (n.d.). Isorhamnetin 3-O-glucoside. PubChem. [Link]

• National Center for Biotechnology Information. (n.d.). Isorhamnetin 5-glucoside. PubChem. [Link]

• Cui, L., et al. (2023). Isorhamnetin Glycosides as Phytonutrients. Encyclopedia.pub. [Link]

• Biopurify. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside. Biopurify. [Link]

• National Center for Biotechnology Information. (n.d.). Isorhamnetin-3-O-sophoroside-7-O-rhamnoside. PubChem. [Link]

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• Wang, Y., et al. (2012). Analytical Methods. RSC Publishing. [Link]

• Pop, R. M., et al. (2020). Advanced Research on the Antioxidant Activity and Mechanism of Polyphenols from Hippophae Species—A Review. MDPI. [Link]

• Glembotsky, A., et al. (2021). Extract from Sea Buckthorn Seeds—A Phytochemical, Antioxidant, and Hemostasis Study; Effect of Thermal Processing on Its Chemical Content and Biological Activity In Vitro. MDPI. [Link]

• Guo, M., et al. (2023). Flavonoid Extract from Seed Residues of Hippophae rhamnoides ssp. sinensis Protects against Alcohol-Induced Intestinal Barrier Dysfunction by Regulating the Nrf2 Pathway. PubMed Central. [Link]

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Application Note: A Validated HPLC Method for the Quantification of Isorhamnetin 3-sophoroside-7-rhamnoside in Botanical Extracts

Introduction

Isorhamnetin 3-sophoroside-7-rhamnoside is a significant flavonol triglycoside found in various medicinal plants, notably sea buckthorn (Hippophaë rhamnoides)[1][2]. As a member of the flavonoid class of polyphenolic secondary metabolites, this compound and its congeners are subjects of intense research due to their potential health benefits, including antioxidant and other biological activities[3][4]. Accurate and precise quantification of Isorhamnetin 3-sophoroside-7-rhamnoside is critical for the quality control of herbal raw materials, standardization of botanical extracts, and for pharmacokinetic and pharmacodynamic studies in drug development.

This application note presents a robust and validated High-Performance Liquid Chromatography (HPLC) method coupled with Diode Array Detection (DAD) for the reliable quantification of Isorhamnetin 3-sophoroside-7-rhamnoside. The described protocol is tailored for researchers, scientists, and quality control analysts in the pharmaceutical and nutraceutical industries.

Chemical Structure and Properties

Understanding the physicochemical properties of Isorhamnetin 3-sophoroside-7-rhamnoside is fundamental to developing a selective and efficient HPLC method.

• Molecular Formula: C₃₄H₄₂O₂₁[5]

• Molecular Weight: 786.68 g/mol [3][5]

• Structure: The molecule consists of an isorhamnetin aglycone linked to a sophorose (a disaccharide of glucose) at the 3-position and a rhamnose at the 7-position[6]. This complex glycosylation pattern results in a highly polar molecule.

I. Chromatographic Principles and Method Development Rationale

The selection of chromatographic conditions is dictated by the chemical nature of the analyte. High-Performance Liquid Chromatography (HPLC) is a widely used technique for flavonoid analysis due to its high resolution and sensitivity[7][8].

Stationary Phase Selection: A reversed-phase C18 (octadecyl-silica) column is the stationary phase of choice for flavonoid analysis[7][9]. The non-polar nature of the C18 alkyl chains provides effective retention for the moderately non-polar isorhamnetin aglycone, while the polar sugar moieties interact with the aqueous mobile phase, allowing for effective separation based on subtle differences in overall polarity.

Mobile Phase Optimization: A gradient elution with a binary solvent system is employed to achieve optimal separation of the target analyte from a complex sample matrix.

• Solvent A (Aqueous): Acidified water, typically with formic or acetic acid, is used to suppress the ionization of the phenolic hydroxyl groups on the flavonoid backbone. This ensures sharp, symmetrical peak shapes and consistent retention times.

• Solvent B (Organic): Acetonitrile is often preferred over methanol as it generally provides better resolution and lower backpressure[10].

Detection: Diode Array Detection (DAD) is utilized for its ability to acquire full UV-Vis spectra for each peak. Flavonols like isorhamnetin exhibit two characteristic absorption maxima. Band I, between 350-360 nm, and Band II, around 258 nm, are typical[11]. Monitoring at the wavelength of maximum absorbance for Band I enhances the selectivity and sensitivity of the method.

II. Detailed Experimental Protocol

Materials and Reagents

• Reference Standard: Isorhamnetin 3-sophoroside-7-rhamnoside (purity ≥95%)

• Solvents: HPLC-grade acetonitrile, methanol, and water.

• Acid: Formic acid (LC-MS grade).

• Filters: 0.45 µm and 0.22 µm syringe filters (PTFE or nylon).

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a binary pump, autosampler, column thermostat, and a Diode Array Detector is suitable.

Parameter	Recommended Setting
HPLC Column	C18 Reversed-Phase, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	0-40 min, 15-35% B; 40-45 min, 35-50% B; 45-50 min, 50-15% B; 50-60 min, 15% B (equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	356 nm (with full spectral scan from 200-400 nm)

Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Isorhamnetin 3-sophoroside-7-rhamnoside reference standard and dissolve in 10 mL of methanol in a volumetric flask. Sonicate for 15 minutes to ensure complete dissolution.

• Working Standard Solutions: Perform serial dilutions of the stock solution with methanol to prepare a series of calibration standards ranging from 1 µg/mL to 200 µg/mL.

• Storage: Store all standard solutions at 4°C in amber vials to prevent photodegradation. For long-term storage, -20°C is recommended.

Sample Preparation (from Botanical Material)

• Drying and Milling: Dry the plant material (e.g., berries, leaves) at 40-50°C to a constant weight. Grind the dried material to a fine powder (e.g., 60-mesh).

• Extraction: Accurately weigh 1.0 g of the powdered sample into a flask. Add 25 mL of 80% methanol[12].

• Ultrasonic Extraction: Sonicate the mixture for 30 minutes in an ultrasonic bath[4].

• Centrifugation: Centrifuge the extract at 4000 rpm for 15 minutes.

• Filtration: Carefully collect the supernatant and filter it through a 0.45 µm syringe filter, followed by a 0.22 µm syringe filter into an HPLC vial[4].

III. Method Validation

To ensure the trustworthiness of the analytical results, the HPLC method should be validated according to ICH guidelines, assessing parameters such as:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is confirmed by the DAD peak purity analysis and by comparing the retention time and UV spectrum of the analyte in the sample to that of the reference standard.

• Linearity: The method's ability to elicit test results that are directly proportional to the analyte concentration. A calibration curve is constructed by plotting the peak area against the concentration of the working standards. A correlation coefficient (r²) of >0.999 is desirable[12].

• Precision: Assessed at both intra-day and inter-day levels by analyzing replicate injections of a standard solution. The relative standard deviation (RSD) should typically be less than 2%[12].

• Accuracy: Determined by performing recovery studies. A known amount of the standard is spiked into a sample matrix, and the percentage recovery is calculated. Recoveries in the range of 95-105% are generally considered acceptable[12].

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

IV. Visualizations

Chemical Structure of Isorhamnetin 3-sophoroside-7-rhamnoside

Caption: Linkage of sugar moieties to the isorhamnetin aglycone.

HPLC Analysis Workflow

Caption: Workflow for the HPLC analysis of the target analyte.

V. References

• Ramakrishnan, P., Kamalanathan, C., & Rajagopal, V. (2020). Method Development on Reverse-Phase High-Performance Liquid Chromatography for the Improvement of Routine Analysis of Flavonoids. Pharmacognosy Magazine, 16(71), S486-S491. Available from: [Link]

• Barros, A. I. R. N., et al. (2013). Development and validation of a HPLC method for the quantification of three flavonoids in a crude extract of Dimorphandra gardneriana. Revista Brasileira de Farmacognosia, 23(2), 233-240. Available from: [Link]

• Nawi, N. I., et al. (2012). RP-HPLC Method for the Quantitative Analysis of Naturally Occurring Flavonoids in Leaves of Blumea balsamifera DC. Journal of Liquid Chromatography & Related Technologies, 35(1), 101-113. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 102004843, Isorhamnetin-3-O-sophoroside-7-O-rhamnoside. Retrieved from: [Link]

• BioCrick. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside. Retrieved from: [Link]

• Zengin, G., et al. (2011). Development of a validated HPLC method for the simultaneous determination of flavonoids in Cuscuta chinensis Lam. by ultra-violet detection. Pakistan Journal of Pharmaceutical Sciences, 24(4), 481-487. Available from: [Link]

• Mattila, P., Astola, J., & Kumpulainen, J. (2000). Determination of Flavonoids in Plant Material by HPLC with Diode-Array and Electro-Array Detections. Journal of Agricultural and Food Chemistry, 48(12), 5834-5841. Available from: [Link]

• PubChemLite. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside (C34H42O21). Retrieved from: [Link]

• DC Chemicals. (n.d.). Isorhamnetin-3-O-sophoroside-7-O-rhamnoside. Retrieved from: [Link]

• Wang, Y., et al. (2023). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. Molecules, 28(8), 3465. Available from: [Link]

• MCE (MedChemExpress). (n.d.). Isorhamnetin-3-O-sophoroside-7-O-rhamnoside. Retrieved from: [Link]

• Biopurify Phytochemicals. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside. Retrieved from: [Link]

• Liu, H., et al. (2013). Fingerprint analysis of Flos Sophorae Immaturus by HPLC-DAD-ESI-MS. Analytical Methods, 5(19), 5038-5046. Available from: [Link]

• Wang, Y., et al. (2023). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. ResearchGate. Available from: [Link]

• PhytoBank. (2015). isorhamnetin 3-O-beta-D-sophoroside-7-O-alpha-L-rhamnoside (PHY0030899). Retrieved from: [Link]

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A Robust and Validated LC-MS/MS Method for the Quantification of Isorhamnetin 3-sophoroside-7-rhamnoside

An Application Note for Drug Development Professionals and Researchers

Abstract

Isorhamnetin 3-sophoroside-7-rhamnoside is a major flavonol triglycoside found in plants such as sea buckthorn (Hippophae rhamnoides), where it contributes significantly to the plant's pharmacological profile.[1] With growing interest in its antioxidant, anti-inflammatory, and potential therapeutic properties, a reliable and sensitive analytical method is crucial for its quantification in complex matrices for pharmacokinetic studies, quality control of herbal products, and phytochemical research.[2] This application note presents a detailed, validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the accurate quantification of Isorhamnetin 3-sophoroside-7-rhamnoside. The protocol outlines a streamlined sample preparation procedure, optimized chromatographic separation, and highly selective mass spectrometric detection using Multiple Reaction Monitoring (MRM). The method is validated according to international guidelines to ensure precision, accuracy, and robustness.

Introduction and Scientific Rationale

Isorhamnetin 3-sophoroside-7-rhamnoside belongs to the flavonoid class of polyphenolic secondary metabolites.[3] Its structure consists of an isorhamnetin aglycone backbone with a sophorose moiety attached at the 3-position and a rhamnose moiety at the 7-position. The quantification of such large, polar glycosides presents an analytical challenge due to their complex structure and the intricate nature of the matrices in which they are found.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this task, offering unparalleled sensitivity and selectivity.[4] The chromatographic step separates the target analyte from isomers and other matrix components, while tandem mass spectrometry provides definitive identification and quantification by monitoring a specific precursor-to-product ion fragmentation. This method's high specificity minimizes the need for exhaustive sample cleanup, enabling higher throughput. The rationale for choosing reversed-phase chromatography is based on the molecule's polarity, while electrospray ionization (ESI) in negative mode is selected for its proven efficacy in ionizing phenolic compounds like flavonoids.[5][6]

Analyte Physicochemical Properties

A thorough understanding of the analyte's properties is fundamental to method development.

Property	Value	Source
Chemical Formula	C₃₄H₄₂O₂₁	[3][7][8]
Molecular Weight	786.69 g/mol	[3][7][8]
CAS Number	41328-75-0	[3][9]
Appearance	Yellow Powder	[3]
Solubility	Soluble in Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO).	[8][9]
Structure Type	Flavonol Triglycoside	[8]

For practical use, stock solutions are best prepared in DMSO or methanol. To improve solubility, gentle warming (37°C) and sonication are recommended.[9]

Materials and Reagents

• Reference Standard: Isorhamnetin 3-sophoroside-7-rhamnoside (Purity ≥95%).

• Internal Standard (IS): A stable isotope-labeled analog is ideal. Alternatively, a structurally related compound not present in the sample matrix, such as Isorhamnetin-3-O-rutinoside, can be used.

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Additives: Formic acid (≥99%).

• Extraction Supplies: 0.22 µm PVDF or nylon syringe filters.

Experimental Protocols

Protocol 1: Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of the reference standard and dissolve it in 1.0 mL of DMSO or methanol.

• Working Stock Solution (100 µg/mL): Dilute the primary stock solution 1:10 with 50:50 (v/v) methanol:water.

• Internal Standard Stock (1 mg/mL): Prepare the IS stock solution similarly.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the working stock solution with 50:50 (v/v) methanol:water to achieve a concentration range suitable for the expected sample concentrations (e.g., 1 - 1000 ng/mL). Add the internal standard to each calibrator at a constant concentration (e.g., 100 ng/mL).

• Storage: Store all stock solutions at -20°C in amber vials.[8][9]

Protocol 2: Sample Preparation from Plant Matrix (e.g., Sea Buckthorn Berries)

This protocol is designed for efficient extraction and cleanup of the analyte from a complex botanical matrix.

• Sample Homogenization: Lyophilize (freeze-dry) the plant material to remove water and grind it into a fine, homogenous powder.

• Extraction:

  • Accurately weigh 100 mg of the powdered sample into a microcentrifuge tube.

  • Add 1.0 mL of 80% methanol in water.

  • Add the internal standard solution.

  • Vortex for 1 minute, then sonicate for 30 minutes in a water bath.

• Clarification: Centrifuge the mixture at 13,000 x g for 10 minutes.

• Dilution and Filtration:

  • Carefully transfer the supernatant to a new tube.

  • Dilute the supernatant 1:10 (or as needed to fall within the calibration range) with the initial mobile phase composition (e.g., 90% Water/10% Acetonitrile with 0.1% Formic Acid).

  • Filter the diluted extract through a 0.22 µm syringe filter into an LC autosampler vial.[10]

Caption: Workflow for sample extraction and preparation.

Protocol 3: LC-MS/MS Analysis

The core of the method lies in the optimized chromatographic separation and mass spectrometric detection parameters.

Caption: Conceptual diagram of the LC-MS/MS method.

Table 1: Optimized Liquid Chromatography Parameters

Parameter	Setting	Rationale
System	UHPLC or HPLC System	High resolution and speed.
Column	Reversed-Phase C18 (e.g., 2.1 x 100 mm, 1.8 µm)	Excellent retention and peak shape for flavonoids.[10][11]
Mobile Phase A	0.1% Formic Acid in Water	Acidification improves peak shape and ionization.[12]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic phase for flavonoid separation.[11]
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40°C	Ensures reproducible retention times.[13]
Injection Vol.	2 µL
Gradient	0-2 min: 10% B2-12 min: 10% to 60% B12-14 min: 60% to 95% B14-16 min: Hold at 95% B (Wash)16.1-20 min: 10% B (Equilibration)	A gradient is necessary to elute the glycoside and clean the column.

Table 2: Optimized Mass Spectrometry Parameters

Parameter	Setting	Rationale
Instrument	Triple Quadrupole Mass Spectrometer	Required for MRM-based quantification.
Ionization Mode	Electrospray Ionization (ESI), Negative	Highly effective for ionizing phenolic compounds.[6]
Precursor Ion [M-H]⁻	m/z 785.2	Corresponds to the deprotonated molecule (C₃₄H₄₂O₂₁).
MRM Transitions	Quantifier: 785.2 → 315.1Qualifier: 785.2 → 639.2	Quantifier: Loss of sophoroside and rhamnoside to yield the isorhamnetin aglycone [Y₀]⁻, a stable and intense fragment.[14][15]Qualifier: Loss of the rhamnose moiety, confirming identity.
Collision Energy (CE)	Analyte-specific; requires optimization	Must be optimized via infusion to maximize fragment ion intensity.
Source Temp.	550°C	Typical for efficient desolvation.[13]
Nebulizer Gas	~35 psi
Capillary Voltage	~ -3500 V

Method Validation

The analytical method must be validated to ensure its performance is reliable and fit for purpose, following guidelines from regulatory bodies like the FDA and EMA.[16][17][18]

Table 3: Method Validation Parameters and Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria
Selectivity	Ensure no endogenous interferences co-elute.	Response in blank matrix <20% of LLOQ response.
Linearity & Range	Establish the relationship between concentration and response.	Correlation coefficient (r²) > 0.99. Calibrators should be within ±15% of nominal value (±20% at LLOQ).
Accuracy (RE%)	Closeness of measured value to the true value.	Mean concentration within ±15% of nominal (±20% at LLOQ).
Precision (RSD%)	Repeatability of measurements.	RSD ≤15% (≤20% at LLOQ) for intra- and inter-day runs.
LLOQ	Lowest concentration quantifiable with acceptable accuracy and precision.	S/N ≥ 10; must meet accuracy and precision criteria.
Matrix Effect	Assess ion suppression or enhancement from the matrix.	RSD of IS-normalized matrix factor across different lots should be ≤15%.
Recovery	Efficiency of the extraction process.	Should be consistent and reproducible.
Stability	Analyte stability under various storage and handling conditions.	Mean concentration within ±15% of nominal baseline values.

Data Analysis and Quantification

The concentration of Isorhamnetin 3-sophoroside-7-rhamnoside in a sample is determined using the generated calibration curve. The peak area of the analyte is normalized to the peak area of the internal standard for each point. A linear regression analysis, typically with 1/x or 1/x² weighting, is applied to the plot of peak area ratios versus concentration. The concentration in unknown samples is then calculated from this regression equation.

Conclusion

This application note provides a comprehensive and robust LC-MS/MS method for the selective and sensitive quantification of Isorhamnetin 3-sophoroside-7-rhamnoside. The detailed protocols for sample preparation, chromatography, and mass spectrometry, along with rigorous validation criteria, ensure the generation of high-quality, reliable data. This method is well-suited for researchers, scientists, and drug development professionals engaged in the analysis of flavonoid glycosides in natural products and biological matrices.

References

• BioCrick. Isorhamnetin 3-sophoroside-7-rhamnoside | CAS:41328-75-0. [Link]

• Longdom Publishing. HPLC Determination of Selected Flavonoid Glycosides and their Corresponding Aglycones in Sutherlandia frutescens Materials. [Link]

• Auctores Publishing. Chromatographic methods for the identification of flavonoids. [Link]

• ResearchGate. Determination of Flavonoid Glycosides by UPLC-MS to Authenticate Commercial Lemonade. [Link]

• PubChem. Isorhamnetin-3-O-sophoroside-7-O-rhamnoside | C34H42O21. [Link]

• ScienceDirect. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? [Link]

• Royal Society of Chemistry. Separation of flavonoids with significant biological activity from Acacia mearnsii leaves. [Link]

• MDPI. Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. [Link]

• ResearchGate. HPLC analysis of flavonoids. [Link]

• University of Tartu. Web course "LC-MS Method Validation". [Link]

• MDPI Encyclopedia. Isorhamnetin Glycosides as Phytonutrients. [Link]

• National Institutes of Health. A Screening Method for the Identification of Glycosylated Flavonoids and Other Phenolic Compounds Using a Standard Analytical Approach for All Plant Materials. [Link]

• LCGC International. New Study Reviews Chromatography Methods for Flavonoid Analysis. [Link]

• Biopurify. Isorhamnetin 3-sophoroside-7-rhamnoside | CAS 41328-75-0. [Link]

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• PubChem. Isorhamnetin | C16H12O7. [Link]

• protocols.io. FLAVONOID PROFILING BY LIQUID CHROMATOGRAPHY COUPLED TO MASS SPECTROMETRY (LC/MS). [Link]

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• National Institutes of Health. Structural Characterization of Flavonoid Glycoconjugates and Their Derivatives with Mass Spectrometric Techniques. [Link]

• National Institutes of Health. Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. [Link]

• Scilit. Integrative Approach Based on DI‐MS and LC–MS/MS Analysis for Comprehensive Characterization of Flavonoid Glycoside Isomers From Onychopetalum periquino (Annonaceae). [Link]

• MDPI. The Use of Mass Spectrometric Techniques to Differentiate Isobaric and Isomeric Flavonoid Conjugates from Axyris amaranthoides. [Link]

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• ResearchGate. Deprotonated mass spectra and fragmentation patterns of isorhamnetin-3- O -rutinoside. [Link]

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. [Link]

• Indian Journal of Pharmaceutical Education and Research. LC-MS/MS Analytical Method Development and Validation for Determining Vinamidinium HexafluoroPhosphate Impurity in Etoricoxib. [Link]

• National Institutes of Health. Characterization and Quantification by LC-MS/MS of the Chemical Components of the Heating Products of the Flavonoids Extract in Pollen Typhae for Transformation Rule Exploration. [Link]

• Arrow@TU Dublin. Characterization of Phenolics Composition in Lamiaceae Spices by LC-ESI-MS/MS. [Link]

• National Institutes of Health. Dereplication of secondary metabolites from Sophora flavescens using an LC–MS/MS-based molecular networking strategy. [Link]

• ResearchGate. Characterization and Quantification by LC-MS/MS of the Chemical Components of the Heating Products of the Flavonoids Extract in Pollen Typhae for Transformation Rule Exploration. [Link]

• Royal Society of Chemistry. Analytical Methods. [Link]

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Introduction: The Significance of Isorhamnetin 3-sophoroside-7-rhamnoside

An Application Note for the Chromatographic Fingerprinting of Isorhamnetin 3-sophoroside-7-rhamnoside

Isorhamnetin 3-sophoroside-7-rhamnoside is a complex flavonol triglycoside, a class of natural products known for their diverse biological activities.[1] This particular compound is a significant phytochemical marker in several plant species, notably sea buckthorn (Hippophae rhamnoides) and gumi (Elaeagnus multiflora).[1][2] Structurally, it consists of an isorhamnetin aglycone backbone attached to a sophorose (a disaccharide of two glucose units) at the 3-position and a rhamnose unit at the 7-position.[1] Its large size and multiple sugar moieties (Molecular Formula: C₃₄H₄₂O₂₁, Molecular Weight: approx. 786.69 g/mol ) render it highly polar, a critical factor influencing its chromatographic behavior.[3]

Thin-Layer Chromatography (TLC) serves as a rapid, simple, and economical method for the qualitative analysis and identity confirmation of such flavonoid glycosides in herbal extracts and purified fractions.[4][5] This application note provides a detailed, field-proven protocol for the visualization of Isorhamnetin 3-sophoroside-7-rhamnoside, emphasizing the rationale behind methodological choices to ensure reliable and reproducible results.

Core Principle: Normal-Phase TLC of Polar Glycosides

TLC separates compounds based on the principle of differential partitioning between a planar stationary phase (typically polar silica gel) and a liquid mobile phase that ascends the plate via capillary action. For highly polar molecules like Isorhamnetin 3-sophoroside-7-rhamnoside, the primary challenge is overcoming their strong affinity for the polar silica gel. If the mobile phase is not sufficiently polar, the compound will not migrate from the origin.

Therefore, a multi-component, polar mobile phase is required. The inclusion of organic acids (e.g., formic acid, acetic acid) is a cornerstone of flavonoid analysis. These acids suppress the ionization of the phenolic hydroxyl groups on the flavonoid structure, minimizing tailing and resulting in more compact, well-defined spots. This protocol employs standard silica gel 60 F₂₅₄ plates, which are widely validated for the analysis of isorhamnetin glycosides.[4]

Protocol Part I: Materials & Reagents

Key Compound Data

Property	Value	Source
Compound Name	Isorhamnetin 3-sophoroside-7-rhamnoside	[6]
CAS Number	41328-75-0	[7][3]
Molecular Formula	C₃₄H₄₂O₂₁	[3]
Molecular Weight	786.69 g/mol
Solubility	Soluble in DMSO, DMF, Methanol
Class	Flavonol Glycoside	[2][6]

Required Materials

• Stationary Phase: TLC plates, silica gel 60 F₂₅₄, glass or aluminum-backed (20 x 10 cm).

• Sample Standard: Isorhamnetin 3-sophoroside-7-rhamnoside (purity >98%).

• Solvents: Methanol (HPLC grade), Ethyl acetate (HPLC grade), Formic acid (AR grade), Acetic acid (AR grade), Methyl ethyl ketone (AR grade), Dichloromethane (AR grade).

• Apparatus: Glass capillary tubes for spotting, TLC developing chamber, spraying bottle or dipping tank, hot plate or oven, UV cabinet (254 nm and 366 nm).

Reagent Preparation

• Standard Solution (0.5 mg/mL): Accurately weigh 2.5 mg of Isorhamnetin 3-sophoroside-7-rhamnoside standard and dissolve in 5.0 mL of methanol.

• Sample Solution (e.g., Plant Extract): Mix 0.5 g of finely powdered plant material with 5 mL of methanol. Sonicate for 10 minutes, centrifuge, and use the supernatant as the test solution.[8]

• Mobile Phase Systems: Prepare fresh. The selection depends on the sample matrix and desired separation. System A is highly recommended as a starting point.

System ID	Composition (v/v/v/v)	Rationale & Use Case
System A	Ethyl acetate – Formic acid – Acetic acid – Water (100:11:11:26)	A robust, widely cited system for separating a broad range of flavonoid glycosides.[8][9] Excellent for resolving complex mixtures.
System B	Ethyl acetate – Methyl ethyl ketone – Formic acid – Water (5:3:1:1)	A validated system for separating various isorhamnetin glycosides, offering different selectivity compared to System A.[4][10]
System C	Ethyl acetate – Formic acid – Water (9:1:1)	A simpler, less polar system suitable for cleaner samples or when targeting less polar glycosides alongside the analyte.[4][10]

• Visualization Reagents:

  • Natural Product (NP) Reagent: Prepare a 1% solution of 2-aminoethyl diphenylborinate in methanol (1 g in 100 mL).[11] Store in a cool, dark place.

  • Polyethylene Glycol (PEG) Reagent: Prepare a 5% solution of polyethylene glycol 4000 (PEG 4000) in ethanol (5 g in 100 mL).[11][12]

Protocol Part II: Experimental Workflow

The entire process, from preparation to analysis, follows a systematic sequence to ensure data integrity.

Caption: A step-by-step workflow for the TLC analysis of Isorhamnetin 3-sophoroside-7-rhamnoside.

Step-by-Step Procedure

• Plate Preparation: If required by manufacturer, activate the TLC plate by heating at 100-105°C for 10 minutes.[13][14] Allow it to cool to room temperature. Using a soft pencil, gently draw a baseline 1.5 cm from the bottom edge.

• Sample Application: Using separate capillary tubes, apply 2-5 µL of the standard and sample solutions as compact spots on the baseline, ensuring at least 1 cm between spots.

• Chromatogram Development: Pour the selected mobile phase into the TLC chamber to a depth of 0.5-1.0 cm. Place a piece of filter paper inside to aid saturation and close the lid. Allow the chamber to saturate for at least 20-30 minutes. Carefully place the spotted TLC plate into the chamber and close it.

• Elution: Allow the mobile phase to ascend until the solvent front is approximately 1 cm from the top edge of the plate.

• Drying: Remove the plate from the chamber and immediately mark the solvent front with a pencil. Dry the plate thoroughly in a fume hood or with a stream of cool air. Complete removal of mobile phase components, especially acids, is critical for effective derivatization.[13][15]

Visualization and Data Interpretation

This crucial phase is a two-stage process to maximize the information obtained.

Caption: The logical sequence for the visualization of flavonoid glycosides on a TLC plate.

• Initial UV Inspection (Non-destructive):

  • UV 254 nm: View the plate under short-wave UV light. Flavonoids typically appear as dark, quenching spots against the fluorescent green background of the F₂₅₄ indicator.

  • UV 366 nm: View under long-wave UV light. Some flavonoids may exhibit weak native fluorescence (e.g., pale blue or yellow). Mark the position of all visible spots.

• Chemical Derivatization (Destructive):

  • In a fume hood, spray the plate evenly with the NP reagent until it is moist but not saturated. Allow the plate to dry for 2-3 minutes.

  • Next, spray the plate with the PEG reagent. The PEG reagent serves to stabilize and significantly enhance the fluorescence of the flavonoid-NP complexes.[13]

  • Allow the plate to stand for at least 15-30 minutes for the reaction to complete.[13]

• Final UV Inspection:

  • View the derivatized plate under UV 366 nm. Isorhamnetin 3-sophoroside-7-rhamnoside, like other flavonols, will now appear as an intensely fluorescent spot. The expected color is typically in the range of bright yellow to orange.[12][16]

• Analysis:

  • Calculate the Retention Factor (Rf) for the standard and the corresponding spot in the sample lane:

    • Rf = (Distance from baseline to spot center) / (Distance from baseline to solvent front)

  • A match in both the Rf value and the fluorescent color between the sample and the standard provides strong evidence for the compound's identity. Due to its high polarity, expect a low to mid-range Rf value.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Streaking Spots	Sample overload; sample insoluble in mobile phase; acidic/basic nature of compound.	Apply a smaller volume or more dilute sample. Ensure the mobile phase contains an acid (e.g., formic) to suppress ionization.
Spots Remain at Origin	Mobile phase not polar enough; sample applied below the mobile phase level.	Switch to a more polar mobile phase system (e.g., from C to A). Ensure the baseline is well above the solvent level in the chamber.
Rf Values Too High	Mobile phase is too polar.	Use a less polar mobile phase system (e.g., from A to C) or adjust solvent ratios.
Poor Separation	Chamber not saturated; mobile phase components evaporated; incorrect mobile phase.	Ensure proper chamber saturation before plate development. Prepare mobile phase fresh for each run. Test alternative mobile phase systems.
Faint or No Color after Derivatization	Insufficient compound concentration; incomplete drying before spraying; degraded reagent.	Concentrate the sample solution. Ensure the plate is completely dry of mobile phase acids before applying NP reagent.[13] Use freshly prepared or properly stored reagents.

References

• MDPI. (n.d.). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. MDPI. Retrieved from [Link]

• BioCrick. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside | CAS:41328-75-0. BioCrick. Retrieved from [Link]

• EPFL. (n.d.). TLC Visualization Reagents. EPFL. Retrieved from [Link]

• ResearchGate. (2014). Can you please suggest specific spray reagents for TLC visualization?. ResearchGate. Retrieved from [Link]

• AKJournals. (n.d.). TLC and HPLC Analysis of the Flavonoid Glycosides in the Aerial Parts of Peucedanum tauricum Bieb. AKJournals. Retrieved from [Link]

• PubChem. (n.d.). Isorhamnetin-3-O-sophoroside-7-O-rhamnoside. PubChem. Retrieved from [Link]

• MDPI. (n.d.). TLC in the Analysis of Plant Material. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). TLC analysis using natural products reagent and polyethylene glycol.... ResearchGate. Retrieved from [Link]

• Scribd. (n.d.). TLC Visualization Reagents Guide. Scribd. Retrieved from [Link]

• Thieme E-Books. (n.d.). Derivatization. Thieme E-Books. Retrieved from [Link]

• NIH. (n.d.). Flavonoid Compounds Identified in Alchemilla L. Species Collected in the North-Eastern Black Sea Region of Turkey. National Center for Biotechnology Information. Retrieved from [Link]

• PhytoUnico. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside. PhytoUnico. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of glycosides and aglycones of flavonoid compounds by double-development thin-layer chromatography. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Detection of flavonoid aglycones. (A) TLC chromatogram, detection with.... ResearchGate. Retrieved from [Link]

• SpringerLink. (n.d.). TLC separation and antioxidant activity of flavonoids from Carissa bispinosa, Ficus sycomorus, and Grewia bicolar fruits. SpringerLink. Retrieved from [Link]

• NIH. (n.d.). Bioassay-Guided Assessment of Antioxidative, Anti-Inflammatory and Antimicrobial Activities of Extracts from Medicinal Plants via High-Performance Thin-Layer Chromatography. National Center for Biotechnology Information. Retrieved from [Link]

• HPTLC Association. (n.d.). Chaparral leaf (Larrea tridentata). HPTLC Association. Retrieved from [Link]

• Scribd. (n.d.). Flavonoids TLC Analysis Methods. Scribd. Retrieved from [Link]

• University of Rochester. (n.d.). TLC Visualization Methods. University of Rochester. Retrieved from [Link]

• NIH. (2013). Chromatographic Analysis of the Flavonoids from Robinia Pseudoacacia Species. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Identification of flavonoids by TLC scanning analysis. ResearchGate. Retrieved from [Link]

• UI Scholars Hub. (n.d.). Characterization of Secondary Metabolites Profile of Flavonoid from Salam Leaves (Eugenia polyantha) Using TLC and UV. UI Scholars Hub. Retrieved from [Link]

• NIH. (n.d.). A New Isorhamnetin Glycoside and Other Phenolic Compounds from Callianthemum taipaicum. National Center for Biotechnology Information. Retrieved from [Link]

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Application Notes and Protocols for Evaluating Isorhamnetin 3-sophoroside-7-rhamnoside in Cell-Based Assays

Introduction: Unveiling the Bioactivity of a Complex Flavonoid Glycoside

Isorhamnetin 3-sophoroside-7-rhamnoside is a naturally occurring flavonol glycoside found in plants such as sea buckthorn (Hippophae rhamnoides)[1][2]. Flavonoids, as a class, are renowned for their diverse pharmacological properties, including antioxidant and anti-inflammatory effects[3][4]. Isorhamnetin glycosides, in particular, have been identified as possessing significant biological activity, making them promising candidates for phytonutrient and drug development[2][3]. However, the complex glycosidic linkages can significantly influence bioavailability and specific cellular activities compared to the parent aglycone, isorhamnetin[5].

This guide provides a comprehensive, field-proven framework for researchers to conduct initial in vitro cell-based screening of Isorhamnetin 3-sophoroside-7-rhamnoside. The protocols herein are designed as a self-validating system, beginning with an essential cytotoxicity assessment to establish a safe therapeutic window, followed by functional assays to probe its anti-inflammatory and antioxidant potential. The murine macrophage cell line, RAW 264.7, is selected as the primary model system due to its robust and well-characterized inflammatory response to lipopolysaccharide (LPS) stimulation, making it an industry-standard for screening anti-inflammatory agents[6][7][8][9].

Guiding Principle: A Stepwise Approach to Bioactivity Screening

A logical, stepwise approach is critical to generating meaningful and reproducible data. Simply exposing cells to a compound and measuring a single endpoint is insufficient. Our workflow ensures that each step informs the next, building a coherent picture of the compound's cellular effects.

Caption: Workflow for the Griess assay to measure nitric oxide production.

Protocol 2: Nitric Oxide Production Assay

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells per well in 100 µL of medium and incubate overnight.

• Pre-treatment: Remove the medium and replace it with fresh medium containing various non-toxic concentrations of Isorhamnetin 3-sophoroside-7-rhamnoside. Incubate for 1-2 hours.[10]

• Stimulation: Add LPS to the wells to a final concentration of 1 µg/mL.

  • Controls:

    • Negative Control: Cells with medium only (no LPS, no compound).

    • Positive Control: Cells with medium and LPS only.

    • Vehicle Control: Cells with medium, LPS, and DMSO vehicle.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.[10]

• Griess Reaction:

  • Transfer 50-100 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add an equal volume of Griess Reagent (a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each well.[10]

  • Incubate at room temperature for 10-15 minutes, protected from light.

• Data Acquisition: Measure the absorbance at 540 nm. A standard curve using known concentrations of sodium nitrite must be prepared to quantify the nitrite concentration in the samples.[10]

Cellular Antioxidant Activity (ROS Assay)

This assay measures the ability of the compound to reduce intracellular reactive oxygen species (ROS) levels.

• Mechanism & Measurement: The probe 2',7'-dichlorodihydrofluorescein diacetate (H2DCFDA) is a cell-permeable, non-fluorescent molecule. Once inside the cell, cellular esterases cleave the acetate groups, trapping the non-fluorescent H2DCF. In the presence of ROS, H2DCF is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[11][12][13] The fluorescence intensity is directly proportional to the level of intracellular ROS.

Protocol 3: Intracellular ROS Measurement

• Cell Seeding: Seed RAW 264.7 cells in a black, clear-bottom 96-well plate at a density of 5 x 10⁴ cells per well and incubate overnight. Phenol red-free medium is recommended to reduce background fluorescence.[12]

• Compound Treatment: Treat cells with non-toxic concentrations of Isorhamnetin 3-sophoroside-7-rhamnoside for a desired period (e.g., 1-4 hours).

• Loading with H2DCFDA:

  • Remove the treatment medium and wash the cells once with warm PBS or Hanks' Balanced Salt Solution (HBSS).[14]

  • Add 100 µL of 10-25 µM H2DCFDA solution (prepared fresh in serum-free medium or HBSS) to each well.[15]

  • Incubate for 30-45 minutes at 37°C in the dark.[13][14]

• Induction of Oxidative Stress:

  • Remove the H2DCFDA solution and wash the cells again with warm PBS or HBSS.

  • Add 100 µL of a ROS-inducing agent (e.g., H₂O₂ at 100-500 µM, or LPS at 1 µg/mL) to the wells.

  • Controls: Include wells with cells only, cells + H2DCFDA only, and cells + H2DCFDA + ROS inducer.

• Data Acquisition: Immediately measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~535 nm.[12][13] Readings can be taken kinetically over 1-2 hours.

Data Analysis: Calculate the percentage of ROS inhibition: % ROS Inhibition = [1 - (Fluorescence of Treated Cells / Fluorescence of Positive Control)] x 100

References

• Lipopolysaccharide stimulation of RAW 264.7 macrophages induces lipid accumulation and foam cell formation.
• DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol.Hello Bio.
• Cytotoxicity MTT Assay Protocols and Methods.
• Application Note: Griess Assay for Quantifying Nitric Oxide Production in Response to Olprinone.Benchchem.
• Isorhamnetin 3-sophoroside-7-rhamnoside | CAS:41328-75-0.BioCrick.
• Isorhamnetin-3-O-sophoroside-7-O-rhamnoside | Flavonol Glycoside.MedChemExpress.
• Evidence for lipopolysaccharide-induced differentiation of RAW264.7 murine macrophage cell line into dendritic like cells.PubMed.
• Protocol Booklet.Hello Bio.
• Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay.MDPI.
• Nitric Oxide (NO2 /NO3 ) Assay.R&D Systems.
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DPPH and ABTS radical scavenging assays for Isorhamnetin 3-sophoroside-7-rhamnoside

An In-Depth Guide to the Antioxidant Activity Assessment of Isorhamnetin 3-sophoroside-7-rhamnoside using DPPH and ABTS Radical Scavenging Assays

Introduction: The Antioxidant Potential of Isorhamnetin 3-sophoroside-7-rhamnoside

Isorhamnetin 3-sophoroside-7-rhamnoside is a naturally occurring flavonol glycoside found in plants such as sea buckthorn (Hippophae rhamnoides)[1][2][3]. Flavonoids, a major class of polyphenolic compounds, are widely recognized for their diverse biological activities, including significant antioxidant properties[1][2]. These properties are crucial in combating oxidative stress, a state implicated in numerous chronic diseases. The antioxidant capacity of flavonoids like Isorhamnetin 3-sophoroside-7-rhamnoside stems from their ability to donate hydrogen atoms or electrons, thereby neutralizing reactive free radicals[4][5].

To quantify this potential, standardized in vitro assays are indispensable tools for researchers in natural product chemistry, pharmacology, and drug development. Among the most widely adopted methods are the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical scavenging assays.[4][6] This guide provides a detailed, experience-driven protocol for both assays, tailored for the evaluation of Isorhamnetin 3-sophoroside-7-rhamnoside, explaining not just the steps but the scientific rationale behind them.

Part 1: The DPPH Radical Scavenging Assay

The DPPH assay is a rapid, simple, and widely used method to screen the radical scavenging activity of compounds.[5] It is particularly useful for evaluating compounds that act as hydrogen donors.

Principle of the DPPH Assay

The core of this assay is the stable free radical, DPPH (2,2-diphenyl-1-picrylhydrazyl). In its radical form, DPPH has a deep violet color in solution, with a characteristic strong absorption maximum at approximately 517 nm.[4][5][7] When an antioxidant, such as Isorhamnetin 3-sophoroside-7-rhamnoside, is introduced, it donates a hydrogen atom to the DPPH radical. This donation neutralizes the radical, converting it to its reduced form, DPPH-H. This reduction process leads to a stoichiometric loss of the violet color, turning the solution yellow. The decrease in absorbance at 517 nm is directly proportional to the number of radicals scavenged and thus to the antioxidant activity of the sample.[4][5][8]

Experimental Workflow for DPPH Assay

Caption: Workflow for the ABTS Radical Scavenging Assay.

Detailed Protocol for ABTS Assay

A. Required Materials and Reagents

• Isorhamnetin 3-sophoroside-7-rhamnoside: High purity standard.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt.

• Potassium Persulfate (K₂S₂O₈).

• Standard Antioxidant: Trolox.

• Solvents: Deionized water, Ethanol or Phosphate Buffered Saline (PBS), DMSO.

• Equipment: UV-Vis spectrophotometer or microplate reader, analytical balance, calibrated micropipettes, vortex mixer, 96-well microplates or cuvettes.

B. Preparation of Solutions

• Compound and Standard Solutions: Prepare stock and working solutions of Isorhamnetin 3-sophoroside-7-rhamnoside and the Trolox standard as described for the DPPH assay.

• ABTS Stock Solution (7 mM): Dissolve the appropriate amount of ABTS in deionized water.

• Potassium Persulfate Stock Solution (2.45 mM): Dissolve the appropriate amount of potassium persulfate in deionized water. [6]4. ABTS•+ Radical Cation Working Solution:

  • Mix equal volumes of the 7 mM ABTS stock solution and the 2.45 mM potassium persulfate stock solution. [6] * Allow this mixture to stand in the dark at room temperature for 12-16 hours before use. [6][9]Causality: This extended incubation period is essential for the complete generation of the ABTS radical cation, ensuring the stability and reproducibility of the assay.

  • On the day of the experiment, dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm. [6]This step normalizes the initial radical concentration for every experiment.

C. Assay Procedure (Microplate Method)

• Plate Setup: As with the DPPH assay, set up a 96-well plate for blank, control, standard, and test samples in triplicate.

• Blank: Add 200 µL of the dilution solvent (e.g., ethanol) to the blank wells.

• Control: Add 190 µL of the diluted ABTS•+ working solution and 10 µL of the dilution solvent to the control wells.

• Test Samples/Standard: Add 10 µL of each dilution of Isorhamnetin 3-sophoroside-7-rhamnoside or Trolox to the respective wells.

• Initiate Reaction: Add 190 µL of the diluted ABTS•+ working solution to all sample and standard wells. Mix thoroughly.

• Incubation: Incubate the plate at room temperature for approximately 6-7 minutes. [10]7. Measurement: Immediately measure the absorbance at 734 nm.

D. Data Analysis

• Calculate Percentage Inhibition: The formula is identical to the one used for the DPPH assay: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where:

  • Abs_control is the absorbance of the ABTS•+ solution without the sample.

  • Abs_sample is the absorbance of the ABTS•+ solution with the compound.

• Determine IC50 Value: Plot the % Inhibition against the concentration of the compound and determine the IC50 value as described for the DPPH assay.

Data Presentation and Interpretation

Summarizing the results in a clear format is essential for comparison and reporting. The IC50 values obtained from both assays provide a quantitative measure of the antioxidant potency of Isorhamnetin 3-sophoroside-7-rhamnoside.

Table 1: Hypothetical Radical Scavenging Activity of Isorhamnetin 3-sophoroside-7-rhamnoside

Compound	DPPH IC50 (µg/mL)	ABTS IC50 (µg/mL)
Isorhamnetin 3-sophoroside-7-rhamnoside	85.4 ± 4.2	45.7 ± 2.5
Trolox (Standard)	12.1 ± 0.8	8.5 ± 0.5

Data are presented as mean ± standard deviation (n=3). This data is for illustrative purposes only.

Interpretation:

• A lower IC50 value indicates a higher scavenging activity. In this hypothetical example, Trolox is a more potent antioxidant than the test compound.

• Differences in IC50 values between the DPPH and ABTS assays are common and can be attributed to factors like reaction kinetics, the mechanisms of scavenging (hydrogen vs. electron donation), and the solubility of the compound in different assay systems.

• The glycosylation of flavonoids can influence their antioxidant activity compared to the aglycone form (Isorhamnetin). The sugar moieties may affect the molecule's ability to donate hydrogen atoms due to steric hindrance or changes in electron distribution. [11]

Conclusion

The DPPH and ABTS assays are robust and complementary methods for evaluating the radical scavenging potential of Isorhamnetin 3-sophoroside-7-rhamnoside. By following these detailed protocols, researchers can obtain reliable and reproducible data. Explaining the causality behind each step—from solvent choice to incubation conditions—ensures that the experiments are not just performed but understood, leading to higher quality scientific outcomes. The determination of IC50 values allows for a quantitative comparison against standard antioxidants and provides crucial information for drug development professionals exploring the therapeutic potential of this natural compound.

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Application Notes &amp; Protocols: A Comprehensive Guide to Assessing the Anti-inflammatory Activity of Isorhamnetin 3-sophoroside-7-rhamnoside

Introduction

Isorhamnetin 3-sophoroside-7-rhamnoside is a naturally occurring flavonol triglycoside found in plants such as sea buckthorn (Hippophaë rhamnoides).[1][2][3] Flavonoids, a broad class of plant secondary metabolites, are gaining significant attention in drug discovery for their diverse pharmacological activities, including potent anti-inflammatory effects.[4][5] Inflammation is a fundamental protective response of the body to harmful stimuli, such as pathogens or damaged cells. However, dysregulated or chronic inflammation is a key pathological feature of numerous diseases. This process is orchestrated by a complex network of signaling molecules and immune cells, with key mediators including nitric oxide (NO), and pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[4] Isorhamnetin and its various glycosides have been shown to suppress the production of these inflammatory mediators, suggesting their therapeutic potential.[4][6][7]

This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals to rigorously assess the anti-inflammatory activity of Isorhamnetin 3-sophoroside-7-rhamnoside. The protocols herein detail both in vitro cell-based assays to elucidate molecular mechanisms and an established in vivo model to evaluate physiological efficacy.

Mechanistic Rationale: Targeting Core Inflammatory Pathways

The anti-inflammatory action of many flavonoids is attributed to their ability to modulate key intracellular signaling cascades that regulate the expression of pro-inflammatory genes. Understanding these pathways is critical for designing experiments and interpreting results.

1. The NF-κB Signaling Pathway Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a master regulator of the inflammatory response.[8][9] In resting cells, NF-κB is sequestered in the cytoplasm by an inhibitory protein, IκBα. Inflammatory stimuli, such as lipopolysaccharide (LPS), trigger a cascade that leads to the phosphorylation and subsequent degradation of IκBα. This frees NF-κB to translocate to the nucleus, where it binds to DNA and initiates the transcription of genes encoding pro-inflammatory cytokines (TNF-α, IL-6), enzymes (iNOS, COX-2), and other inflammatory mediators.[10][11][12] Inhibition of this pathway is a primary target for anti-inflammatory drugs.

Figure 1. Simplified NF-κB Signaling Pathway.

2. The MAPK Signaling Pathway Mitogen-Activated Protein Kinases (MAPKs) are a family of serine/threonine kinases that transduce extracellular signals to cellular responses, including inflammation.[13][14] The three major MAPK subfamilies involved in inflammation are p38, c-Jun N-terminal kinases (JNK), and extracellular signal-regulated kinases (ERK).[15][16] Upon activation by inflammatory stimuli, these kinases phosphorylate and activate transcription factors (e.g., AP-1), which, often in concert with NF-κB, drive the expression of inflammatory genes.[17] Several isorhamnetin glycosides have been shown to exert anti-inflammatory effects by suppressing the phosphorylation of p38 and JNK.[6][7]

Figure 2. Generalized MAPK Signaling Cascade.

Part 1: In Vitro Assessment in Macrophage Cell Culture

Core Objective: To quantify the ability of Isorhamnetin 3-sophoroside-7-rhamnoside to inhibit the production of key inflammatory mediators (NO, TNF-α, IL-6) in a controlled cellular environment.

Rationale: The murine macrophage cell line RAW 264.7 is an extensively validated and widely used model for screening anti-inflammatory compounds.[18][19] Upon stimulation with bacterial lipopolysaccharide (LPS), these cells mimic an inflammatory response by producing high levels of NO and pro-inflammatory cytokines.[20][21] This system allows for precise, reproducible quantification of a compound's direct inhibitory effects.

Figure 3. Workflow for In Vitro Anti-inflammatory Assessment.

Protocol 1.1: Cell Culture and Viability Assay

Causality: It is imperative to first determine the non-cytotoxic concentration range of the test compound. A reduction in inflammatory mediators is only meaningful if it is not a result of cell death. The MTT assay is a colorimetric assay that measures cellular metabolic activity, which serves as a proxy for cell viability.[18][22]

Materials:

• RAW 264.7 macrophage cell line

• DMEM (High Glucose) supplemented with 10% FBS and 1% Penicillin-Streptomycin[20]

• Isorhamnetin 3-sophoroside-7-rhamnoside (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (cell culture grade)

• 96-well plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1.5 x 10⁵ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.[23]

• Compound Treatment: Prepare serial dilutions of Isorhamnetin 3-sophoroside-7-rhamnoside in culture medium. The final DMSO concentration should not exceed 0.1% to avoid solvent toxicity.

• Remove the old medium and add 100 µL of the medium containing the test compound at various concentrations to the wells. Include a "vehicle control" group (medium with 0.1% DMSO) and a "cells only" control.

• Incubation: Incubate the plate for 24 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the supernatant and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Select the highest concentrations that show >90% cell viability for subsequent anti-inflammatory assays.

Protocol 1.2: Nitric Oxide (NO) Production Assay (Griess Assay)

Causality: NO is a key inflammatory mediator produced by the enzyme iNOS in macrophages.[24] The Griess assay provides a simple and reliable colorimetric method to quantify nitrite (NO₂⁻), a stable breakdown product of NO, in the cell culture supernatant.[25][26][27]

Materials:

• Griess Reagent Kit (or prepare fresh: 1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid)[27]

• Lipopolysaccharide (LPS) from E. coli

• Sodium Nitrite (NaNO₂) for standard curve

• Culture supernatants from treated cells

Procedure:

• Cell Seeding and Treatment: Seed RAW 264.7 cells in a 96-well plate as described in Protocol 1.1.

• Pre-treatment: Pre-treat the cells with non-cytotoxic concentrations of Isorhamnetin 3-sophoroside-7-rhamnoside for 1 hour.[23]

• Inflammatory Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control group.

• Incubation: Incubate the plate for 24 hours.

• Supernatant Collection: After incubation, carefully collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: In a new 96-well plate, mix 50 µL of supernatant with 50 µL of Griess Reagent.[27]

• Incubation & Reading: Incubate at room temperature for 10-15 minutes. Measure the absorbance at 540 nm.[28]

• Quantification: Determine the nitrite concentration in each sample using a standard curve generated with known concentrations of sodium nitrite.

Protocol 1.3: Pro-inflammatory Cytokine Measurement (ELISA)

Causality: TNF-α and IL-6 are pivotal pro-inflammatory cytokines whose production is largely controlled by the NF-κB and MAPK pathways. A sandwich Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive method for quantifying the concentration of these secreted proteins in the culture supernatant.[29][30]

Materials:

• ELISA kits for mouse TNF-α and IL-6

• Culture supernatants from treated cells (from the same experiment as Protocol 1.2)

• Microplate reader

Procedure:

• Assay Setup: Perform the ELISA according to the manufacturer's specific protocol. A general workflow is as follows.[31][32]

• Coating: A plate pre-coated with a capture antibody specific for the target cytokine (e.g., TNF-α) is used.

• Sample Addition: Add standards and cell culture supernatants to the wells and incubate. The cytokine in the sample binds to the capture antibody.

• Washing: Wash the plate to remove unbound substances.

• Detection Antibody: Add a biotinylated detection antibody, which binds to a different epitope on the captured cytokine.

• Enzyme Conjugate: Add Streptavidin-HRP (Horseradish Peroxidase), which binds to the biotin.

• Substrate Addition: Add a TMB substrate. The HRP enzyme catalyzes a color change.[29]

• Stop Reaction: Add a stop solution (e.g., sulfuric acid) to terminate the reaction.

• Absorbance Reading: Measure the absorbance at 450 nm.

• Quantification: Calculate the concentration of TNF-α or IL-6 in each sample by interpolating from the standard curve.[33]

Data Presentation: In Vitro Results

Summarize the quantitative data in a clear, structured table.

Treatment Group	Concentration	Cell Viability (%)	Nitrite (µM)	% NO Inhibition	TNF-α (pg/mL)	% TNF-α Inhibition	IL-6 (pg/mL)	% IL-6 Inhibition
Control (No LPS)	-	100 ± 5.2	1.2 ± 0.3	-	15.4 ± 3.1	-	10.1 ± 2.5	-
Vehicle + LPS	0.1% DMSO	98 ± 4.5	45.6 ± 2.8	0	1250 ± 88	0	980 ± 75	0
Compound + LPS	Low Conc.	Value	Value	Value	Value	Value	Value	Value
Compound + LPS	Mid Conc.	Value	Value	Value	Value	Value	Value	Value
Compound + LPS	High Conc.	Value	Value	Value	Value	Value	Value	Value
Positive Control	e.g., Dex	Value	Value	Value	Value	Value	Value	Value

Part 2: In Vivo Assessment of Acute Inflammation

Core Objective: To evaluate the efficacy of Isorhamnetin 3-sophoroside-7-rhamnoside in reducing acute inflammation within a whole-organism physiological context.

Rationale: The carrageenan-induced paw edema model is a classic and highly reproducible assay for screening the acute anti-inflammatory activity of novel compounds.[34][35][36] The subcutaneous injection of carrageenan, a phlogistic agent, into a rat's paw elicits a localized, biphasic inflammatory response characterized by edema (swelling), which can be quantitatively measured over time.[37] This model helps validate the in vitro findings in a more complex biological system.

Figure 4. Workflow for Carrageenan-Induced Paw Edema Model.

Protocol 2.1: Carrageenan-Induced Paw Edema in Rats

Causality: This protocol validates whether the compound's cellular anti-inflammatory activity translates to a functional reduction of edema in a living system. Measuring paw volume at multiple time points allows for the assessment of the compound's effect on both the early phase (histamine/serotonin release) and the late phase (prostaglandin/cytokine-mediated) of inflammation.

Materials:

• Male Wistar rats (180-200 g)

• Carrageenan (1% w/v suspension in sterile saline)

• Isorhamnetin 3-sophoroside-7-rhamnoside (suspended in a suitable vehicle, e.g., 0.5% carboxymethyl cellulose)

• Positive control drug: Indomethacin (10 mg/kg)

• Digital Plethysmometer

• Oral gavage needles

Procedure:

• Acclimation & Fasting: Acclimate animals for one week under standard laboratory conditions. Fast the rats overnight before the experiment but allow free access to water.

• Grouping: Randomly divide the animals into groups (n=6-8 per group):

  • Group I: Vehicle Control (receives vehicle only)

  • Group II: Positive Control (receives Indomethacin)

  • Group III-V: Test Groups (receive Isorhamnetin 3-sophoroside-7-rhamnoside at different doses, e.g., 25, 50, 100 mg/kg)

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer (this is the 0-hour reading).

• Compound Administration: Administer the vehicle, Indomethacin, or test compound orally via gavage, 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan suspension into the sub-plantar region of the right hind paw of each rat.[37]

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection. The inflammation typically peaks around the 3-4 hour mark.[34]

• Data Analysis:

  • Calculate the edema volume at each time point by subtracting the initial paw volume (0 hr) from the post-injection paw volume.

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average edema volume of the control group, and Vt is the average edema volume of the treated group.

Data Presentation: In Vivo Results

Summarize the quantitative data from the paw edema model in a table.

| Treatment Group | Dose (mg/kg) | \multicolumn{4}{c|}{Paw Edema Volume (mL) at Hour} | % Inhibition at 4 hr | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | | | 1 hr | 2 hr | 3 hr | 4 hr | | | Vehicle Control | - | Value | Value | Value | Value | 0 | | Indomethacin | 10 | Value | Value | Value | Value | Value | | Compound | 25 | Value | Value | Value | Value | Value | | Compound | 50 | Value | Value | Value | Value | Value | | Compound | 100 | Value | Value | Value | Value | Value |

Conclusion

The integrated series of protocols detailed in this guide provides a robust framework for the comprehensive evaluation of the anti-inflammatory properties of Isorhamnetin 3-sophoroside-7-rhamnoside. The in vitro assays using RAW 264.7 macrophages are essential for initial screening and mechanistic insight, directly quantifying the compound's ability to suppress key inflammatory mediators like NO, TNF-α, and IL-6. The subsequent in vivo assessment using the carrageenan-induced paw edema model serves as a crucial validation step, determining if the observed cellular activities translate into tangible anti-inflammatory efficacy in a complex physiological setting. Successful outcomes from these studies would provide strong evidence for the therapeutic potential of Isorhamnetin 3-sophoroside-7-rhamnoside as a novel anti-inflammatory agent and justify further preclinical development.

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Cytotoxicity assay of Isorhamnetin 3-sophoroside-7-rhamnoside on cancer cell lines

Application Note & Protocol

Title: In Vitro Cytotoxicity Profiling of Isorhamnetin 3-sophoroside-7-rhamnoside Against Human Cancer Cell Lines

Abstract

This document provides a comprehensive guide for assessing the cytotoxic potential of Isorhamnetin 3-sophoroside-7-rhamnoside, a major flavonol glycoside isolated from sea buckthorn (Hippophaë rhamnoides)[1], on various cancer cell lines. While the aglycone, isorhamnetin, has demonstrated pro-apoptotic and anti-proliferative effects in breast cancer models by modulating pathways such as Akt/mTOR and MEK/ERK[2][3], the specific activity of its sophoroside-7-rhamnoside conjugate is less characterized. This guide offers detailed, field-proven protocols for the maintenance of common cancer cell lines (MCF-7, HeLa, A549), preparation of the test compound, and the execution of the Sulforhodamine B (SRB) colorimetric assay for cytotoxicity screening. The SRB assay is highlighted for its reliability, sensitivity, and basis in measuring cellular protein content, making it a stable endpoint assay independent of cellular metabolic activity[4][5][6].

Introduction: The Rationale for Screening Isorhamnetin Glycosides

Flavonoids, a diverse group of polyphenolic compounds found in fruits and vegetables, are of significant interest in oncology due to their potential to modulate key signaling pathways implicated in cancer progression with minimal toxicity to healthy tissues[7]. Isorhamnetin, a methylated flavonoid, has been shown to induce cell cycle arrest and apoptosis in various cancer models[2][3]. However, in nature, these compounds often exist as glycosides, where sugar moieties are attached to the core flavonoid structure. These sugar groups can significantly alter the compound's solubility, stability, and bioavailability, thereby affecting its therapeutic efficacy.

Isorhamnetin 3-sophoroside-7-rhamnoside is a prominent natural form of isorhamnetin[1][8]. Evaluating the cytotoxicity of this specific glycoside is crucial to determine if it retains or possesses enhanced anti-cancer properties compared to its aglycone. This application note details a robust workflow to quantify its cytotoxic effects and determine its half-maximal inhibitory concentration (IC50) across a panel of representative cancer cell lines:

• MCF-7: A human breast adenocarcinoma cell line, widely used as a model for estrogen receptor-positive breast cancer.

• HeLa: A human cervical adenocarcinoma cell line, one of the oldest and most commonly used immortalized human cell lines in scientific research.

• A549: A human lung adenocarcinoma cell line, serving as a key model for non-small cell lung cancer research[9][10].

The Sulforhodamine B (SRB) assay is selected as the primary endpoint. Unlike metabolic assays such as the MTT assay, which can be confounded by compounds affecting mitochondrial respiration, the SRB assay quantifies cell density by staining total cellular protein, providing a more direct measure of cell number[4][5][6].

Experimental Design & Workflow

The overall experimental process follows a logical sequence designed to ensure reproducibility and accuracy. The workflow begins with the propagation of cancer cell lines, followed by treatment with a serial dilution of Isorhamnetin 3-sophoroside-7-rhamnoside, and culminates in the quantification of cell viability using the SRB assay.

Caption: Principle of the colorimetric LDH cytotoxicity assay.

MTT Assay

Principle: This colorimetric assay measures the metabolic activity of cells, which is often used as an indicator of cell viability. [11]Viable cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt MTT to insoluble purple formazan crystals. [12]These crystals are then dissolved, and the absorbance is measured. A decrease in metabolic activity correlates with cell death or cytostatic effects.

Trustworthiness and Self-Validation

• Positive Control: The inclusion of a well-characterized cytotoxic agent like Doxorubicin is mandatory. A robust dose-dependent response to the positive control validates that the cell system and assay procedure are performing as expected. [13][14]* Vehicle Control: All compound dilutions must be compared to cells treated with the highest concentration of the vehicle (DMSO) to ensure that the observed effects are not due to solvent toxicity.

• Reproducibility: All experiments should be performed with at least three biological replicates, with each concentration tested in triplicate within each experiment.

• Orthogonal Validation: Confirming key findings with an alternative assay (e.g., LDH or a caspase-based apoptosis assay) strengthens the conclusions by demonstrating the effect is not an artifact of a single detection method. [14]

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Application Notes and Protocols for In Vivo Studies Using Isorhamnetin 3-sophoroside-7-rhamnoside

Introduction: Unveiling the In Vivo Potential of a Complex Flavonoid Glycoside

Isorhamnetin 3-sophoroside-7-rhamnoside is a significant flavonol triglycoside predominantly found in sea buckthorn (Hippophae rhamnoides) and other medicinal plants.[1][2] As a member of the isorhamnetin glycoside family, it is positioned at the forefront of phytonutrient research due to the diverse biological activities associated with this class of compounds, including antioxidant, anti-inflammatory, anti-cancer, and hepatoprotective properties.[3][4] While direct in vivo studies on Isorhamnetin 3-sophoroside-7-rhamnoside are currently limited, a substantial body of evidence from research on its aglycone, isorhamnetin, and structurally related glycosides provides a strong rationale for its investigation in animal models. This guide offers a comprehensive framework for designing and executing in vivo studies to explore the therapeutic potential of this complex natural product.

A critical aspect of the in vivo bioactivity of flavonoid glycosides is their interaction with the gut microbiota. It is widely accepted that glycosides are often hydrolyzed by intestinal enzymes to their aglycone form, which is then absorbed into circulation.[5] Therefore, many of the systemic effects observed after oral administration of isorhamnetin glycosides are likely attributable to the bioactivity of isorhamnetin. This principle underpins the protocols and recommendations outlined in this document.

Part 1: Preclinical Assessment of Anti-Inflammatory Activity

Inflammation is a key pathological feature of numerous chronic diseases. The aglycone, isorhamnetin, has demonstrated potent anti-inflammatory effects in various in vivo models by modulating key signaling pathways such as NF-κB.[1][6] The following protocol describes a robust and widely used model of acute inflammation, carrageenan-induced paw edema, to evaluate the anti-inflammatory potential of Isorhamnetin 3-sophoroside-7-rhamnoside.

Experimental Workflow: Carrageenan-Induced Paw Edema Model

Caption: Workflow for assessing anti-inflammatory activity using the carrageenan-induced paw edema model.

Detailed Protocol: Carrageenan-Induced Paw Edema in Rodents

1. Animals and Acclimatization:

• Species: Male Wistar rats or Swiss albino mice are commonly used.

• Weight: 180-220 g for rats, 20-25 g for mice.

• Acclimatization: House the animals in a controlled environment (22 ± 2°C, 12-hour light/dark cycle) with free access to standard chow and water for at least one week prior to the experiment.

2. Preparation of Test Compound and Reagents:

• Isorhamnetin 3-sophoroside-7-rhamnoside: Prepare a homogenous suspension in a suitable vehicle. A common vehicle is 0.5% carboxymethylcellulose (CMC) in sterile saline.

• Positive Control: Diclofenac sodium (10 mg/kg) or Indomethacin (10 mg/kg) prepared in the same vehicle.

• Carrageenan Solution: Prepare a 1% (w/v) solution of lambda-carrageenan in sterile 0.9% saline. Ensure it is well-mixed before each injection.

3. Experimental Groups:

• Group I (Vehicle Control): Receives the vehicle only.

• Group II (Positive Control): Receives the standard anti-inflammatory drug.

• Group III-V (Test Groups): Receive Isorhamnetin 3-sophoroside-7-rhamnoside at varying doses (e.g., 10, 25, 50 mg/kg). Dose selection can be guided by studies on isorhamnetin.[6]

4. Procedure: a. Baseline Measurement: Measure the initial volume of the right hind paw of each animal using a plethysmometer. b. Treatment Administration: Administer the respective treatments (vehicle, positive control, or test compound) via oral gavage. c. Induction of Inflammation: One hour after treatment, inject 0.1 mL of the 1% carrageenan solution into the subplantar region of the right hind paw of each animal. d. Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, 5, and 6 hours post-carrageenan injection. e. Calculation of Edema and Inhibition:

• Edema Volume: Final Paw Volume - Initial Paw Volume.
• Percentage Inhibition of Edema: [(Edema Volume of Control - Edema Volume of Treated) / Edema Volume of Control] x 100.

5. Endpoint Biomarker Analysis:

• At the end of the experiment (e.g., 6 hours), euthanize the animals.

• Tissue Collection: Excise the inflamed paw tissue.

• Homogenization: Homogenize the tissue in a suitable buffer.

• Biochemical Analysis: Use the tissue homogenate to measure levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) and myeloperoxidase (MPO) activity (as an indicator of neutrophil infiltration) using commercially available ELISA kits.

• Histopathology: Fix a portion of the paw tissue in 10% neutral buffered formalin for histological examination to assess inflammatory cell infiltration and tissue damage.

Data Summary from Related In Vivo Anti-Inflammatory Studies

Compound	Animal Model	Doses	Key Findings	Reference
Isorhamnetin	LPS-induced acute lung injury in mice	-	Alleviated lung injury by inhibiting Cox-2 expression.	[1][7]
Isorhamnetin	E. coli-induced sepsis in mice	-	Reduced pro-inflammatory cytokine levels in serum and lung tissue.	[2]
Isorhamnetin-3-O-β-D-glucoside	Carrageenan-induced paw edema in rats	-	Significantly reduced paw edema, decreased COX-2 and TNF-α expression, and lowered IL-1β and IL-6 levels.	[8]
Isorhamnetin	HFD/STZ-induced diabetic mice	10 mg/kg	Reduced levels of IL-6 and malondialdehyde (MDA), an indicator of oxidative stress.	[6]

Part 2: Investigating Bioavailability and Metabolism

Understanding the pharmacokinetic profile of Isorhamnetin 3-sophoroside-7-rhamnoside is crucial for interpreting its pharmacological activity. Based on studies of other flavonoid glycosides, it is hypothesized that this compound undergoes deglycosylation in the gut to release isorhamnetin, which is then absorbed.

Proposed Metabolic Pathway of Isorhamnetin 3-sophoroside-7-rhamnoside

Caption: A proposed metabolic pathway for Isorhamnetin 3-sophoroside-7-rhamnoside following oral administration.

Protocol for a Pilot Pharmacokinetic Study

1. Animals and Cannulation:

• Species: Male Sprague-Dawley rats (200-250 g).

• Surgery: For serial blood sampling, cannulation of the jugular vein is recommended. Allow the animals to recover for at least 24 hours post-surgery.

2. Dosing and Sample Collection:

• Administration: Administer a single oral dose of Isorhamnetin 3-sophoroside-7-rhamnoside (e.g., 50 mg/kg).

• Blood Sampling: Collect blood samples (approx. 0.2 mL) from the jugular vein cannula at pre-dose (0) and at 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose into heparinized tubes.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma and store at -80°C until analysis.

3. Bioanalytical Method:

• Sample Preparation: Perform enzymatic hydrolysis on the plasma samples using β-glucuronidase and sulfatase to release the aglycone from its conjugated metabolites. This is followed by liquid-liquid or solid-phase extraction.

• Instrumentation: Use a validated LC-MS/MS (Liquid Chromatography with tandem Mass Spectrometry) method for the quantification of isorhamnetin in the plasma samples.[9]

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), AUC (area under the curve), and half-life (t1/2) using appropriate software.

Insights from Pharmacokinetic Studies of Related Compounds

Compound	Animal Model	Key Findings	Reference
Isorhamnetin	Rats	After oral dosing, Cmax was achieved at a Tmax of 6.4-8.0 hours. Demethylation to quercetin or kaempferol was not observed.	[9]
Isorhamnetin Glycosides from Opuntia ficus-indica	-	Glycosides were more stable and remained in plasma longer than the aglycone.	[3]
Isorhamnetin 3,7-di-O-beta-D-glucopyranoside	Streptozotocin-induced diabetic rats	Oral administration was effective in reducing oxidative stress markers, while intraperitoneal administration was not, suggesting metabolism by intestinal bacteria is necessary for its activity.	[5]

Conclusion and Future Directions

The protocols and data presented in this guide provide a solid foundation for initiating in vivo research on Isorhamnetin 3-sophoroside-7-rhamnoside. The evidence strongly suggests that its biological activity is likely mediated through its metabolic conversion to isorhamnetin. Therefore, the anti-inflammatory and other therapeutic effects observed with isorhamnetin can be reasonably hypothesized for its glycoside. Future research should focus on confirming this metabolic pathway in vivo and exploring the efficacy of Isorhamnetin 3-sophoroside-7-rhamnoside in chronic disease models.

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Application Note &amp; Protocol: Solubilization of Isorhamnetin 3-sophoroside-7-rhamnoside for Experimental Use

Abstract

This document provides a detailed protocol for the solubilization of Isorhamnetin 3-sophoroside-7-rhamnoside, a major flavonol glycoside isolated from plants such as sea buckthorn (Hippophaë rhamnoides)[1][2]. This guide is intended for researchers, scientists, and drug development professionals. It offers a comprehensive methodology for preparing stock solutions suitable for a range of in vitro and in vivo experimental applications, including studies on its antioxidant, anti-inflammatory, and algicidal properties[2][3][4]. The protocol emphasizes best practices to ensure the stability and integrity of the compound, addressing common challenges associated with flavonoid glycosides.

Introduction: Understanding the Compound

Isorhamnetin 3-sophoroside-7-rhamnoside is a complex flavonoid glycoside. Its structure, comprising an isorhamnetin aglycone with sophoroside and rhamnoside sugar moieties, dictates its physicochemical properties, particularly its solubility[5]. Flavonoid glycosides are often characterized by poor water solubility, necessitating the use of organic solvents for dissolution[6]. The choice of solvent and handling procedure is critical to prevent degradation and ensure accurate, reproducible experimental results. Factors such as pH, light, and temperature can significantly impact the stability of flavonoids in solution[7][8]. This protocol is designed to mitigate these risks.

Compound Properties:

Property	Value	Source
Molecular Formula	C₃₄H₄₂O₂₁	[9][10]
Molecular Weight	786.68 g/mol	[1][9][10]
Appearance	Yellow Powder	[10]
Purity	Typically 95-99% (via HPLC)	[10]

Materials and Reagents

• Isorhamnetin 3-sophoroside-7-rhamnoside (powder form)

• Dimethyl sulfoxide (DMSO), cell culture grade or equivalent high purity

• Sterile, nuclease-free water

• Phosphate-buffered saline (PBS), sterile

• Ethanol, absolute

• Methanol, HPLC grade[11][12]

• Sterile microcentrifuge tubes or amber glass vials

• Pipettes and sterile, filtered pipette tips

• Vortex mixer

• Bath sonicator

• Sterile syringe filters (0.22 µm pore size), compatible with the chosen solvent[13][14]

• Personal protective equipment (gloves, lab coat, safety glasses)

Protocol: Preparation of a 10 mM DMSO Stock Solution

This protocol details the preparation of a concentrated stock solution in DMSO, a common solvent for both polar and nonpolar compounds in biological assays[15]. The causality behind using DMSO is its high capacity to dissolve complex organic molecules and its miscibility with aqueous media used in cell culture[15]. However, it's crucial to note that DMSO can exhibit cytotoxic effects at concentrations typically above 0.5-1% in cell-based assays, so careful dilution is paramount[16][17].

Workflow for Stock Solution Preparation

Caption: Workflow for dissolving Isorhamnetin 3-sophoroside-7-rhamnoside.

Step-by-Step Methodology

• Pre-dissolution Calculations:

  • Determine the mass of Isorhamnetin 3-sophoroside-7-rhamnoside required. For example, to prepare 1 mL of a 10 mM stock solution:

    • Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

    • Mass (mg) = 0.010 mol/L x 0.001 L x 786.68 g/mol x 1000 mg/g = 7.87 mg

• Weighing the Compound:

  • Tare a sterile microcentrifuge tube or amber vial on an analytical balance.

  • Carefully weigh out the calculated mass (e.g., 7.87 mg) of the compound directly into the tube.

  • Rationale: Using an analytical balance ensures precision. Weighing directly into the final vial minimizes loss of the compound during transfer.

• Solvent Addition:

  • Add the calculated volume of high-purity DMSO (e.g., 1 mL) to the vial containing the compound.

  • Rationale: High-purity, anhydrous DMSO is recommended to prevent the introduction of water, which can affect the solubility and stability of some compounds.

• Dissolution:

  • Tightly cap the vial and vortex vigorously for 1-2 minutes.

  • Visually inspect the solution. If particulates remain, proceed to sonication.

  • Place the vial in a bath sonicator for 5-10 minutes. This uses sound energy to agitate particles and break intermolecular interactions, speeding up dissolution.[18][19]

  • For stubborn compounds, gentle warming in a 37°C water bath for a short period can also aid dissolution, but prolonged heating should be avoided to prevent degradation[20].

  • Rationale: Mechanical agitation (vortexing) and sonication increase the interaction between the solvent and the compound, facilitating dissolution without excessive heat, which could degrade the flavonoid structure.[18][21]

• Sterilization (for cell-based assays):

  • If the stock solution is intended for use in sterile cell culture, it must be sterilized.

  • Draw the solution into a sterile syringe.

  • Attach a 0.22 µm sterile syringe filter to the syringe.

  • Dispense the solution through the filter into a new sterile, light-protected vial.

  • Rationale: Filtration is a common method for sterilizing solutions that may be damaged by heat (autoclaving). A 0.22 µm pore size is effective for removing bacteria.[13][14][22]

• Storage and Stability:

  • Aliquot the stock solution into smaller, single-use volumes in sterile, amber vials or tubes wrapped in foil.

  • Store the aliquots at -20°C for short-term storage (several months) or at -80°C for long-term storage (up to a year)[1][9][20].

  • Rationale: Aliquoting prevents multiple freeze-thaw cycles, which can degrade the compound. Protection from light is crucial as flavonoids can be light-sensitive.[8][23]

Preparation of Working Solutions

For most in vitro experiments, the DMSO stock solution will be diluted in an aqueous buffer or cell culture medium. It is critical to ensure the final concentration of DMSO in the assay does not exceed a level toxic to the cells (generally <0.5%)[16][17].

Serial Dilution Workflow

Caption: Serial dilution from a concentrated stock to a final working solution.

Example Dilution for a 10 µM Working Solution:

• Intermediate Dilution (Optional but Recommended):

  • Prepare a 1:10 dilution of the 10 mM stock solution in sterile cell culture medium to create a 1 mM intermediate stock. (e.g., 10 µL of 10 mM stock + 990 µL of medium).

  • Vortex gently to mix. This step helps to prevent precipitation of the compound when transferring from a high concentration of organic solvent to an aqueous environment.

• Final Dilution:

  • Add the appropriate volume of the 1 mM intermediate stock to your final assay volume. For example, to make 1 mL of a 10 µM solution, add 10 µL of the 1 mM intermediate stock to 990 µL of medium.

• Vehicle Control:

  • It is imperative to include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as your experimental samples to account for any effects of the solvent itself.

Safety and Handling Precautions

• Always handle Isorhamnetin 3-sophoroside-7-rhamnoside powder in a well-ventilated area or a chemical fume hood.

• Wear appropriate personal protective equipment, including gloves, a lab coat, and safety glasses[24].

• Avoid inhalation of the powder and skin or eye contact[24].

• Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information[24].

Troubleshooting

Issue	Possible Cause	Recommended Solution
Compound does not fully dissolve	Insufficient solvent volume or agitation. Compound may have low solubility at the target concentration.	Vortex for a longer duration. Use a bath sonicator for 10-20 minutes. Gentle warming to 37°C may help. If still insoluble, consider preparing a lower concentration stock solution.
Precipitation upon dilution in aqueous buffer	The compound is "crashing out" of solution due to the solvent change.	Perform serial dilutions rather than a single large dilution. Ensure the final DMSO concentration is as low as possible while maintaining solubility. Add the stock solution to the aqueous buffer while vortexing.
Loss of biological activity over time	Degradation of the compound due to improper storage (light exposure, freeze-thaw cycles).	Store aliquots at -80°C, protected from light. Avoid repeated freeze-thaw cycles by using single-use aliquots. Prepare fresh working solutions for each experiment.

References

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• Chebil, L., et al. (2007). Solubility of Flavonoids in Organic Solvents. Journal of Chemical & Engineering Data, 52(5), 1552-1556. Retrieved from [Link]

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• Wang, M., et al. (2022). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. Molecules, 27(15), 4991. Retrieved from [Link]

• Fouche, G., et al. (2016). HPLC Determination of Selected Flavonoid Glycosides and their Corresponding Aglycones in Sutherlandia frutescens Materials. Journal of Chromatographic Science, 54(7), 1132-1139. Retrieved from [Link]

• Encyclopedia.pub. (2023). Isorhamnetin Glycosides as Phytonutrients. Retrieved from [Link]

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• PubChem. (n.d.). Isorhamnetin-3-O-sophoroside-7-O-rhamnoside. Retrieved from [Link]

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• ResearchGate. (n.d.). Isolation and purification of three flavonoid glycosides from the leaves of Nelumbo nucifera (Lotus) by high-speed counter-current chromatography. Retrieved from [Link]

• Envirostar. (2023). Unlocking the Benefits of Sonication for Creating Soluble Liquids. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Stability of Flavonoid, Carotenoid, Soluble Sugar and Vitamin C in 'Cara Cara' Juice during Storage. Retrieved from [Link]

• National Institutes of Health. (n.d.). Preparative Isolation and Purification of Five Flavonoid Glycosides and One Benzophenone Galloyl Glycoside from Psidium guajava by High-Speed Counter-Current Chromatography (HSCCC). Retrieved from [Link]

• Cytiva. (2024). Solutions for lab scale sterile filtration and clarification. Retrieved from [Link]

• MDPI. (2019). Determination of Flavonoid Glycosides by UPLC-MS to Authenticate Commercial Lemonade. Retrieved from [Link]

• ResearchGate. (2021). How to dissolve chemical compound using ultrasonicator?. Retrieved from [Link]

• Sartorius. (n.d.). Sterile Filtration Solutions. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Anthocyanins: Factors Affecting Their Stability and Degradation. Retrieved from [Link]

• The Bumbling Biochemist. (2022). Lab tip: use a bath sonicator to help dissolve solids. Retrieved from [Link]

• MDPI. (n.d.). A Green Method of Extracting and Recovering Flavonoids from Acanthopanax senticosus Using Deep Eutectic Solvents. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Enhancing the Extraction Yield of Isorhamnetin 3-sophoroside-7-rhamnoside

Welcome to the technical support center dedicated to optimizing the extraction of Isorhamnetin 3-sophoroside-7-rhamnoside. This guide is designed for researchers, scientists, and professionals in drug development who are working with this promising flavonol glycoside. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of its extraction and purification, ultimately improving your experimental outcomes.

Introduction to Isorhamnetin 3-sophoroside-7-rhamnoside

Isorhamnetin 3-sophoroside-7-rhamnoside is a significant flavonol glycoside primarily found in plants such as sea buckthorn (Hippophae rhamnoides)[1][2]. Its complex structure, featuring a sophorose and a rhamnose moiety attached to the isorhamnetin aglycone, contributes to its unique bioactivities and also presents challenges in its efficient extraction. This guide will provide a systematic approach to overcoming these challenges.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the extraction of Isorhamnetin 3-sophoroside-7-rhamnoside, providing potential causes and actionable solutions based on scientific principles.

Issue 1: Consistently Low Yield of Isorhamnetin 3-sophoroside-7-rhamnoside

Question: My extraction protocol is resulting in a consistently low yield of the target compound. What are the likely causes and how can I improve it?

Answer: A low yield is a common issue that can often be resolved by systematically evaluating and optimizing your extraction parameters. Here are the most probable causes and their solutions:

• Inappropriate Solvent Selection: The polarity of your solvent is critical for efficiently dissolving Isorhamnetin 3-sophoroside-7-rhamnoside. As a glycoside, it is more polar than its aglycone.

  • Causality: Flavonoid glycosides, with their sugar moieties, are more soluble in polar solvents like alcohol-water mixtures compared to pure alcohols or non-polar solvents.[3][4]

  • Solution: Employ a hydroalcoholic solvent system. Studies on flavonoids from sea buckthorn have shown that ethanol concentrations of 48% to 78% are effective.[5][6] It is recommended to perform a small-scale solvent optimization study to determine the ideal ethanol-to-water ratio for your specific plant material.

• Suboptimal Extraction Temperature: Temperature plays a dual role in extraction; it can enhance solubility and diffusion but can also lead to degradation.

  • Causality: Increased temperatures reduce solvent viscosity and increase the solubility of the target compound. However, excessive heat can cause thermal degradation of flavonol glycosides, breaking the glycosidic bonds.[1][6][7][8]

  • Solution: For conventional extraction methods, a temperature range of 50-72°C is often a good starting point.[6][9] If you suspect thermal degradation, consider using advanced, non-thermal or low-temperature methods like Ultrasound-Assisted Extraction (UAE).

• Insufficient Extraction Time: The duration of the extraction process directly impacts the completeness of the extraction.

  • Causality: Diffusion of the target compound from the plant matrix into the solvent is a time-dependent process.

  • Solution: Optimize the extraction time by conducting a time-course experiment. For UAE of flavonoids from sea buckthorn, optimal times have been reported to be around 28-39 minutes.[5][6] For conventional methods, longer times may be necessary, but be mindful of potential degradation with prolonged heat exposure.

• Inadequate Solid-to-Liquid Ratio: A low solvent volume can lead to saturation, preventing the complete extraction of the target compound.

  • Causality: A higher solvent-to-solid ratio provides a greater concentration gradient, driving the diffusion of the flavonoid from the plant material into the solvent.

  • Solution: Increase the solvent-to-solid ratio. Ratios between 1:20 and 1:60 (g/mL) are commonly used for flavonoid extraction.[9] For sea buckthorn pomace, a ratio of 34:1 has been shown to be optimal in an ultrasonic-enzymatic assisted extraction.[6]

Issue 2: Co-extraction of Impurities and Difficulty in Purification

Question: My crude extract contains a high level of impurities, making the purification of Isorhamnetin 3-sophoroside-7-rhamnoside difficult. How can I improve the selectivity of my extraction?

Answer: The presence of co-extractives is a common challenge. Improving the selectivity of your extraction and purification process is key.

• Pre-extraction Defatting: For plant materials rich in lipids, a pre-extraction step can be highly beneficial.

  • Causality: Lipids and other non-polar compounds can interfere with the extraction and subsequent purification of polar flavonoid glycosides.

  • Solution: Before the main extraction, wash the powdered plant material with a non-polar solvent like n-hexane or petroleum ether to remove lipids.

• Refining the Purification Strategy: A multi-step purification process is often necessary to achieve high purity.

  • Causality: Polyamide resin has a high affinity for flavonoids due to the formation of hydrogen bonds between the amide groups of the resin and the hydroxyl groups of the flavonoids, allowing for selective separation from other compounds.[10]

  • Solution: After obtaining the crude extract, employ polyamide column chromatography. Elute with a stepwise gradient of ethanol in water (e.g., water, 25% ethanol, 50% ethanol, etc.). Isorhamnetin 3-sophoroside-7-rhamnoside is expected to elute in the mid-polarity fractions. For final polishing, High-Performance Liquid Chromatography (HPLC) is recommended.

Issue 3: Suspected Degradation of the Target Compound

Question: I suspect that Isorhamnetin 3-sophoroside-7-rhamnoside is degrading during my extraction process. What are the signs of degradation and how can I prevent it?

Answer: Degradation can significantly reduce your yield and is often indicated by a change in the color of the extract or the appearance of unexpected peaks in your analytical chromatogram.

• Thermal Degradation: As mentioned earlier, high temperatures can cleave the glycosidic bonds.

  • Causality: The glycosidic linkages in flavonoid glycosides are susceptible to hydrolysis at elevated temperatures.[1][6][7][8]

  • Solution: Use lower extraction temperatures (below 70°C) or employ non-thermal extraction techniques like UAE. Microwave-Assisted Extraction (MAE) can also be used, but the power and time must be carefully controlled to avoid overheating.

• pH-induced Degradation: Extreme pH conditions can also lead to the degradation of flavonoid glycosides.

  • Causality: Flavonoids can be unstable in alkaline and strongly acidic conditions.[11][12] While a slightly acidic medium can sometimes improve extraction, very low pH can catalyze hydrolysis of the glycosidic bonds.

  • Solution: Maintain the pH of your extraction solvent in the neutral to slightly acidic range (pH 4-7). If using an acidic modifier, use it at a low concentration.

Frequently Asked Questions (FAQs)

Q1: What is the most effective and environmentally friendly extraction method for Isorhamnetin 3-sophoroside-7-rhamnoside?

A1: Ultrasound-Assisted Extraction (UAE) is a highly effective and green technique. It enhances extraction efficiency through acoustic cavitation, which disrupts plant cell walls, facilitating the release of intracellular compounds.[13][14] This method often allows for lower extraction temperatures and shorter times compared to conventional methods, thus reducing energy consumption and minimizing the risk of thermal degradation.[9] Combining UAE with Enzyme-Assisted Extraction (EAE) has been shown to be particularly effective for recovering isorhamnetin-O-glycosides from sea buckthorn.[5]

Q2: How does Enzyme-Assisted Extraction (EAE) improve the yield?

A2: EAE utilizes enzymes like cellulases, pectinases, and hemicellulases to break down the structural components of the plant cell wall, such as cellulose and pectin.[15][16] This enzymatic degradation increases the permeability of the cell wall, allowing for better solvent penetration and a more efficient release of the target flavonoids that are stored within the cell.[17][18]

Q3: Can I use Microwave-Assisted Extraction (MAE) for this compound?

A3: Yes, MAE is another advanced technique that can significantly reduce extraction time. It works by using microwave energy to rapidly heat the solvent and the moisture within the plant material, causing the plant cells to rupture and release their contents.[2][5][19] However, it is crucial to optimize the microwave power and duration to prevent overheating and degradation of the thermolabile Isorhamnetin 3-sophoroside-7-rhamnoside.

Q4: What is the best way to prepare the plant material before extraction?

A4: Proper preparation of the plant material is a critical first step. The material, typically sea buckthorn berries or leaves, should be dried to a constant weight at a moderate temperature (e.g., 40-50°C) to inactivate enzymes that could degrade the flavonoids. After drying, the material should be ground into a fine powder (e.g., 40-60 mesh). This increases the surface area for solvent contact, leading to a more efficient extraction.

Data Presentation

The following tables provide a summary of recommended starting parameters for different extraction methods, based on literature values for flavonoid extraction from Hippophae rhamnoides.

Table 1: Recommended Starting Parameters for Isorhamnetin 3-sophoroside-7-rhamnoside Extraction

Parameter	Ultrasound-Assisted Extraction (UAE)	Microwave-Assisted Extraction (MAE)	Conventional (Reflux) Extraction
Solvent	40-78% Ethanol in water	78% Ethanol in water	70-80% Ethanol in water
Temperature	50-72°C	N/A (Power is the primary variable)	60-80°C
Time	25-40 minutes	15-25 minutes	1.5 - 2 hours
Solid-to-Liquid Ratio	1:20 to 1:60 g/mL	1:20 to 1:40 g/mL	1:15 to 1:30 g/mL
Ultrasonic Power	300 W (example)	N/A	N/A
Microwave Power	N/A	400-560 W (example)	N/A

Experimental Protocols

Protocol 1: Optimized Ultrasound-Assisted Extraction (UAE)

This protocol is designed to maximize the yield of Isorhamnetin 3-sophoroside-7-rhamnoside while minimizing degradation.

• Sample Preparation:

  • Dry the plant material (Hippophae rhamnoides berries or leaves) at 45°C to a constant weight.

  • Grind the dried material to a fine powder (40-60 mesh).

• Extraction:

  • Weigh 10 g of the powdered plant material and place it in a 500 mL flask.

  • Add 340 mL of 48% aqueous ethanol (a 1:34 solid-to-liquid ratio).

  • Place the flask in an ultrasonic bath with temperature control.

  • Set the ultrasonic frequency to 40 kHz and the temperature to 50°C.

  • Sonicate for 28 minutes.

• Filtration and Concentration:

  • After extraction, filter the mixture through Whatman No. 1 filter paper.

  • Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

Protocol 2: Purification using Polyamide Column Chromatography

This protocol describes the purification of the crude extract obtained from Protocol 1.

• Sample Preparation:

  • Dissolve the concentrated crude extract in a minimal amount of deionized water.

• Column Packing and Equilibration:

  • Prepare a slurry of polyamide resin in deionized water and pack it into a glass column.

  • Equilibrate the column by washing it with 2-3 column volumes of deionized water.

• Loading and Elution:

  • Carefully load the dissolved crude extract onto the top of the column.

  • Begin elution with deionized water to remove highly polar impurities.

  • Gradually increase the ethanol concentration in the mobile phase in a stepwise manner (e.g., 25%, 50%, 75% ethanol in water).

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) or analytical HPLC to identify the fractions containing Isorhamnetin 3-sophoroside-7-rhamnoside.

• Concentration:

  • Combine the fractions containing the pure compound and concentrate under reduced pressure.

Mandatory Visualization

Diagram 1: General Workflow for Extraction and Purification

Caption: A decision-making diagram for troubleshooting low extraction yields.

References

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• Ilbay, Z., et al. (2019). A brief overview on the methods for extraction and identification of flavonoids. E3S Web of Conferences, 125, 03005. [Link]

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Technical Support Center: Optimizing HPLC Separation of Isorhamnetin Glycosides

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of isorhamnetin glycosides. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of separating and quantifying these important flavonol compounds. Here, we move beyond simple protocols to explain the underlying principles of chromatographic separation, empowering you to troubleshoot effectively and optimize your methods with confidence.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the HPLC analysis of isorhamnetin glycosides.

Q1: What are the key structural features of isorhamnetin glycosides that influence their HPLC separation?

Isorhamnetin glycosides are comprised of an isorhamnetin aglycone—an O-methylated flavonol—and one or more sugar moieties attached via an O-glycosidic bond.[1][2][3] The key factors governing their separation are:

• Polarity: The number and type of sugar groups dramatically increase the polarity of the molecule compared to the isorhamnetin aglycone. More sugar groups lead to earlier elution in reversed-phase HPLC.

• Sugar Type: The specific sugar (e.g., glucose, rhamnose, galactose, rutinose) influences the compound's overall polarity and interaction with the stationary phase.[1][2] For instance, flavonoids glycosylated with galactoside units are often less polar than those with glucoside units.[4]

• Positional Isomerism: The point of attachment of the sugar to the isorhamnetin backbone (most commonly at the C-3 and C-7 positions) affects the molecule's spatial arrangement and, consequently, its interaction with the stationary phase.[2]

Q2: What is the recommended starting point for column and mobile phase selection for isorhamnetin glycoside separation?

For initial method development, a reversed-phase C18 column is the most common and effective choice due to the moderate polarity of isorhamnetin glycosides.[1][5] A C8 column can also be used and may offer different selectivity.[5]

A typical starting mobile phase consists of a gradient elution using:

• Solvent A: Acidified water, commonly with 0.1% formic acid or acetic acid.[5][6]

• Solvent B: Acetonitrile or methanol.[1]

The gradient typically starts with a high percentage of aqueous phase (e.g., 90-95% A) and gradually increases the organic phase concentration to elute the more hydrophobic compounds.

Q3: Why is it necessary to acidify the mobile phase?

Acidifying the mobile phase to a pH of around 3-3.5 is crucial for several reasons:[5]

• Suppressing Ionization: Isorhamnetin and its glycosides contain phenolic hydroxyl groups. At higher pH, these groups can deprotonate, leading to multiple charged species for a single analyte. This results in peak broadening and tailing. By maintaining a low pH, the ionization of these groups is suppressed, ensuring the analyte is in a single, neutral form, which leads to sharper, more symmetrical peaks.[5][7]

• Minimizing Silanol Interactions: The acidic mobile phase also helps to suppress the ionization of residual silanol groups on the silica-based stationary phase. This reduces secondary interactions between the analytes and the column, which is another common cause of peak tailing.[5]

Q4: What detection method is most suitable for isorhamnetin glycosides?

A Photodiode Array (PDA) or UV-Vis detector is highly effective for the detection and quantification of isorhamnetin glycosides.[1][6] These compounds exhibit strong UV absorbance, typically with maxima around 254 nm and 350-370 nm.[6][8] For structural confirmation and analysis of complex mixtures, coupling HPLC with Mass Spectrometry (HPLC-MS), particularly with techniques like Electrospray Ionization (ESI), provides definitive identification based on mass-to-charge ratios and fragmentation patterns.[1][4][9]

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the HPLC separation of isorhamnetin glycosides.

Problem 1: Poor Resolution or Co-elution of Peaks

Poor resolution between adjacent peaks is a frequent challenge, especially when analyzing complex plant extracts containing multiple structurally similar glycosides.

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for poor peak resolution.

In-Depth Explanation:

• Gradient Optimization: A steep gradient can cause compounds to elute too quickly and without sufficient interaction time with the stationary phase. A shallower gradient, meaning a slower increase in the percentage of the organic solvent, provides more time for the compounds to separate.[5]

• Temperature Adjustment: Increasing the column temperature (e.g., to 30-40°C) reduces the viscosity of the mobile phase.[5][10] This improves the mass transfer of the analytes between the mobile and stationary phases, leading to sharper peaks and potentially better resolution.[11][12] However, be aware that very high temperatures can risk the degradation of some flavonoids.[13]

• Mobile Phase Selectivity: Acetonitrile and methanol have different solvent properties and will interact differently with both the analytes and the stationary phase. If resolution is poor with one, switching to the other can alter the elution order and improve separation.

• Stationary Phase Selectivity: If optimizing the mobile phase and temperature is insufficient, the issue may be the column chemistry. A C8 column is less hydrophobic than a C18 and can provide different selectivity. Phenyl-Hexyl columns offer alternative pi-pi interactions that can be beneficial for separating aromatic compounds like flavonoids.

Problem 2: Peak Tailing

Peak tailing, where the latter half of the peak is drawn out, is a common problem that compromises peak integration and quantification.

Causality and Solutions

Potential Cause	Underlying Mechanism	Recommended Solution(s)
Secondary Silanol Interactions	Active, un-capped silanol groups on the silica stationary phase can form strong hydrogen bonds with the polar hydroxyl groups of the isorhamnetin glycosides, causing them to "stick" to the column and elute slowly.	Ensure the mobile phase is sufficiently acidic (pH 2.5-3.5) to keep the silanols protonated and reduce their activity.[5] Use a well-end-capped, high-purity silica column.
Column Overload	Injecting too much sample mass saturates the stationary phase at the column inlet, leading to a non-ideal distribution of the analyte and causing the peak to tail.	Reduce the sample concentration or the injection volume.[5]
Incompatible Sample Solvent	If the sample is dissolved in a solvent significantly stronger (i.e., more organic) than the initial mobile phase, the peak shape can be distorted, especially for early eluting peaks.	Dissolve the sample in the initial mobile phase composition or a weaker solvent.[5]
Column Contamination/Void	Contaminants at the column inlet frit or a void in the packing material can create alternative flow paths, leading to peak distortion.	Use a guard column to protect the analytical column.[5] If a void is suspected, replace the column.

Problem 3: Peak Splitting or Shoulders

This issue manifests as a peak with two apexes or a "shoulder" on the front or back, indicating an unresolved separation problem.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting peak splitting.

In-Depth Explanation:

• Sample Solvent Effect: When the injection solvent is much stronger than the mobile phase, the analyte band can spread before it reaches the column head, leading to a distorted or split peak.[5] The solution is to ensure the sample is dissolved in a solvent that is as close as possible to, or weaker than, the initial mobile phase conditions.[5]

• Co-elution: A shoulder on a peak is often an indicator of a closely eluting, unresolved impurity or related compound. The strategies for improving resolution (see Problem 1) should be applied.

• Column Inlet Problems: A partial blockage of the column inlet frit or a void in the packing can cause the sample to be distributed unevenly onto the stationary phase, resulting in a split peak.[5] Using a guard column and ensuring proper sample filtration (0.45 µm filter) can prevent this.[5]

Experimental Protocols

Protocol 1: Standard Sample Preparation from Plant Material

This protocol outlines a general procedure for extracting isorhamnetin glycosides from dried plant material for HPLC analysis.

• Material Preparation: Air-dry the plant material and grind it into a fine powder (e.g., 40-60 mesh).[14]

• Extraction:

  • Accurately weigh a portion of the powdered sample.

  • Add a suitable extraction solvent. A mixture of methanol/water or ethanol/water (e.g., 80% aqueous methanol or ethanol) is effective.[14][15]

  • Use sonication for approximately 30 minutes to facilitate extraction.[15]

• Filtration: Filter the extract through a 0.45 µm syringe filter to remove particulate matter that could block the HPLC system.[5]

• Dilution: Dilute the filtered extract with the initial mobile phase to an appropriate concentration for analysis.

Protocol 2: General Purpose HPLC Method for Isorhamnetin Glycosides

This method serves as a robust starting point for method development.

Instrumentation & Conditions

Parameter	Recommendation
HPLC System	Standard system with a binary pump, autosampler, column oven, and PDA detector.[5]
Column	Reversed-phase C18, 250 x 4.6 mm, 5 µm.[6]
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	0-25 min, 10-40% B;25-30 min, 40-10% B;30-35 min, 10% B (re-equilibration)
Flow Rate	1.0 mL/min[6]
Column Temp.	30 °C[5]
Injection Vol.	10 µL
Detection	PDA detector, monitor at 354 nm.[6]

Note on Potential Hydrolysis: Be aware that sample preparation and analysis conditions can potentially cause hydrolysis of glycosides to their aglycones. For instance, strong acid hydrolysis (e.g., 2M HCl at 60-80°C) is a technique used to intentionally quantify total aglycones but can lead to their degradation if not controlled.[16][17] Saliva can also hydrolyze certain flavonoid glycosides, which is a consideration if handling samples orally.[8] The mild acidic conditions of the HPLC mobile phase are generally not harsh enough to cause significant on-column hydrolysis.

References

• Bocian, S., & Studzińska, S. (2012). The effect of temperature and mobile phase composition on separation mechanism of flavonoid compounds on hydrosilated silica-based columns. Journal of Chromatography A, 1243, 53-61. Retrieved from [Link]

• Walle, T., Browning, A. M., Steed, L. L., Reed, S. G., & Walle, U. K. (2007). Flavonoid Glucosides Are Hydrolyzed and Thus Activated in the Oral Cavity in Humans. The Journal of Nutrition, 137(11), 2408–2412. Retrieved from [Link]

• Liu, H., et al. (2010). Effect of Column Temperature on Separation of Flavonoid Glycosides by Using Cholesterol Bonded Stationary Phase and Study of Its Thermodynamics Separation Mechanism. Chinese Journal of Analytical Chemistry. Retrieved from [Link]

• Xiao, J., et al. (2023). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. Molecules, 28(8), 3465. Retrieved from [Link]

• Schieber, A., Keller, P., & Carle, R. (2002). Detection of Isorhamnetin Glycosides in Extracts of Apples (Malus Domestica Cv. "Brettacher") by HPLC-PDA and HPLC-APCI-MS/MS. Phytochemical Analysis, 13(2), 87-94. Retrieved from [Link]

• Živković, J., et al. (2016). Application of hydrolytic methods in analysis of flavonoid glycosides. Journal of the Serbian Chemical Society. Retrieved from [Link]

• Wong, Y. Q., et al. (2022). Effect of Temperatures on Polyphenols during Extraction. Molecules, 27(4), 1339. Retrieved from [Link]

• MDPI. (n.d.). Isorhamnetin Glycosides as Phytonutrients. Retrieved from [Link]

• Hertog, M. G., Hollman, P. C., & van de Putte, B. (1993). Comparison of methods for the hydrolysis of flavonoid and phenolic acids from onion and spinach for HPLC analysis. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Studzińska, S., & Bocian, S. (2012). The effect of temperature and mobile phase composition on separation mechanism of flavonoid compounds on hydrosilated silica-based columns. ResearchGate. Retrieved from [Link]

• Madike, L. N., et al. (2017). HPLC Determination of Selected Flavonoid Glycosides and their Corresponding Aglycones in Sutherlandia frutescens Materials. Journal of Pharmacognosy and Phytotherapy. Retrieved from [Link]

• Proestos, C., & Komaitis, M. (2006). HPLC analysis of flavonoids. ResearchGate. Retrieved from [Link]

• Chew, K. K., et al. (2019). Effect of temperature on the aqueous extraction of flavonoids from moonlight bitter melon. ResearchGate. Retrieved from [Link]

• Kim, Y. S., et al. (2021). Validation of an HPLC/UV-based method for Salicornia herbacea-derived isorhamnetin-3-O-glucoside and quercetin-3-O-glucoside. Journal of Applied Biological Chemistry, 64(3), 285-290. Retrieved from [Link]

• Xiao, J., et al. (2023). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. ResearchGate. Retrieved from [Link]

• Shalycheva, O., et al. (2018). Selection of mobile phase to separate flavonoid mixtures. ResearchGate. Retrieved from [Link]

• Salehi, B., et al. (2023). Isorhamnetin: Reviewing Recent Developments in Anticancer Mechanisms and Nanoformulation-Driven Delivery. Molecules, 28(22), 7545. Retrieved from [Link]

• Martínez-Castañeda, J. S., et al. (2023). Anti-Obesity Effects of Isorhamnetin and Isorhamnetin Conjugates. ResearchGate. Retrieved from [Link]

• Schieber, A., Keller, P., & Carle, R. (2002). Detection of isorhamnetin glycosides in extracts of apples (Malus domestica cv. "Brettacher") by HPLC-PDA and HPLC-APCI-MS/MS. ResearchGate. Retrieved from [Link]

• Chrominfo. (2024). How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. Retrieved from [Link]

• Kumar, A., et al. (2019). Method Development on Reverse-Phase High-Performance Liquid Chromatography for the Improvement of Routine Analysis of Flavonoids. Pharmacognosy Magazine, 15(61), 161-166. Retrieved from [Link]

• Hadizadeh, F., et al. (2010). Development of a validated HPLC method for the simultaneous determination of flavonoids in Cuscuta chinensis Lam. by ultra-violet detection. DARU Journal of Pharmaceutical Sciences, 18(3), 169–174. Retrieved from [Link]

• Yawney, J., et al. (2023). High-Performance Liquid Chromatography (HPLC) Method Validation for Simultaneous Quantitation of Five Phytoestrogenic Flavonoids. Philippine Journal of Science, 152(5), 1729-1740. Retrieved from [Link]

• Sturm, S. (2018). Standard sample preparation technique for HPLC analysis of plant extracts?. ResearchGate. Retrieved from [Link]

• Thitilertdecha, N., et al. (2019). Validation of a High-Performance Liquid Chromatography with Photodiode Array Detection Method for the Separation and Quantification of Antioxidant and Skin Anti-Aging Flavonoids from Nelumbo nucifera Gaertn. Stamen Extract. Molecules, 24(5), 894. Retrieved from [Link]

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• Agilent. (2007). HPLC Column and Separation and Separation Troubleshooting. Retrieved from [Link]

• Khan, I., et al. (2017). Enhanced HPLC-DAD Method for Fast Determination of Quercetin-3-O-β-D-Glucoside in Extracts and Polyherbal Formulations. Journal of Chromatographic Science, 55(6), 639-645. Retrieved from [Link]

• Hadizadeh, F., et al. (2010). HPLC chromatogram of A: rutin, hyperoside, kampferol and isorhamnetin standard solution and B: C. chinensis sample with chromatographic UV spectra at 200–400 nm. ResearchGate. Retrieved from [Link]

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Technical Support Center: Overcoming Solubility Challenges with Isorhamnetin 3-sophoroside-7-rhamnoside

Welcome to the technical support resource for Isorhamnetin 3-sophoroside-7-rhamnoside. This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome the inherent solubility challenges of this complex flavonoid glycoside in aqueous buffer systems. Here, we provide field-proven insights and step-by-step protocols to ensure the successful integration of this compound into your experimental workflows.

Understanding the Challenge: The Structure-Solubility Relationship

Isorhamnetin 3-sophoroside-7-rhamnoside is a large, polycyclic aromatic compound with extensive glycosylation.[1][2] While the sugar moieties (sophoroside and rhamnoside) are intended to increase hydrophilicity compared to the aglycone (Isorhamnetin), the large, planar isorhamnetin core remains highly hydrophobic. This dual nature leads to poor aqueous solubility, a common issue among flavonoid glycosides.[3][4] The key to solubilization is to disrupt the intermolecular forces that favor the solid state and to effectively hydrate the molecule.

Below is a summary of the key chemical properties for Isorhamnetin 3-sophoroside-7-rhamnoside:

Property	Value	Source
CAS Number	41328-75-0	[5][6][7]
Molecular Formula	C34H42O21	[1][6]
Molecular Weight	786.68 g/mol	[1][5][8]
Solubility (Organic)	Soluble in DMSO, DMF, Chloroform, Dichloromethane, Ethyl Acetate, Acetone.	[5][6]
Solubility (Aqueous)	Sparingly soluble to insoluble.	[3][9]

Frequently Asked Questions (FAQs)

Q1: I've added Isorhamnetin 3-sophoroside-7-rhamnoside directly to my aqueous buffer, but it won't dissolve. What did I do wrong?

This is the most common issue. Due to its chemical nature, direct dissolution in aqueous buffers is highly unlikely to succeed. The recommended approach is to first create a concentrated stock solution in a suitable organic solvent, such as Dimethyl Sulfoxide (DMSO), and then dilute this stock into your aqueous buffer.[9]

Q2: What is the best organic solvent to use for my stock solution?

DMSO is the most widely recommended and used solvent for creating stock solutions of poorly soluble natural products for biological assays.[6][9] It has a high solubilizing power and is generally well-tolerated by most cell-based assays at low final concentrations (typically <0.5%). Dimethylformamide (DMF) is another option.[6]

Q3: What is the maximum concentration of DMSO I can have in my final aqueous solution?

This is highly dependent on your specific experimental system (e.g., cell line, enzyme assay). As a general rule, most cell cultures can tolerate DMSO concentrations up to 0.5% (v/v) without significant toxicity. However, it is imperative to run a vehicle control (your aqueous buffer with the same final concentration of DMSO) to ensure that the solvent itself is not affecting your experimental results.

Q4: I've prepared a DMSO stock and diluted it, but I'm seeing precipitation over time. How can I prevent this?

This indicates that the compound is crashing out of the aqueous solution, a common occurrence when the final concentration exceeds its solubility limit in the mixed solvent system. To address this, you can try:

• Decreasing the final concentration of the compound.

• Increasing the percentage of co-solvent (if your experiment allows).

• Employing more advanced solubilization techniques as outlined in the troubleshooting guide below. It's also important to note that aqueous solutions of many flavonoids are not stable for long periods. It is recommended not to store the aqueous solution for more than one day.[9]

Q5: Can I use sonication or vortexing to aid dissolution?

Yes, mechanical agitation such as vortexing and sonication can help to break up particulates and accelerate the dissolution process, especially when preparing the initial stock solution in an organic solvent. Gentle warming (e.g., to 37°C) can also be beneficial, but be cautious with heat-sensitive compounds.

Troubleshooting Guide: A Step-by-Step Approach to Solubilization

If you are encountering persistent solubility issues, follow this systematic troubleshooting workflow.

Caption: Troubleshooting workflow for Isorhamnetin 3-sophoroside-7-rhamnoside solubility.

Protocol 1: The Standard "Organic Solvent First" Method

This should always be your starting point.

Objective: To prepare a working aqueous solution from a DMSO stock.

Methodology:

• Stock Solution Preparation:

  • Weigh out the required amount of Isorhamnetin 3-sophoroside-7-rhamnoside powder.

  • Add 100% DMSO to achieve a high concentration stock solution (e.g., 10-20 mM). Ensure the final volume of DMSO is precisely known.

  • Vortex or sonicate the vial until the compound is completely dissolved. A brief, gentle warming in a 37°C water bath can assist, but avoid overheating.

• Dilution into Aqueous Buffer:

  • Pre-warm your desired aqueous buffer (e.g., PBS, TRIS) to your experimental temperature.

  • While vortexing the buffer, add the DMSO stock solution drop-wise to achieve the final desired concentration. This rapid mixing helps to prevent localized high concentrations that can lead to precipitation.

  • Crucial: The final DMSO concentration should be kept to a minimum, ideally below 0.5%.

Protocol 2: pH Adjustment

Causality: The solubility of flavonoids can be influenced by pH due to their phenolic hydroxyl groups. By adjusting the pH, you can ionize these groups, which can increase the molecule's interaction with water.

Methodology:

• Follow Protocol 1 to prepare your diluted aqueous solution.

• If precipitation occurs, try adjusting the pH of the final solution. For flavonoids, increasing the pH to a slightly alkaline range (e.g., pH 7.5-8.5) often improves solubility.

• Use small increments of a dilute base (e.g., 0.1 M NaOH) to adjust the pH, monitoring for the dissolution of any precipitate.

• Self-Validation: Ensure that the final pH is compatible with your experimental system. A significant pH change can denature proteins or affect cell viability. Always check the pH of your final solution.

Protocol 3: Co-solvent Systems

Causality: A co-solvent system involves using a mixture of water and a water-miscible organic solvent to increase the solubility of nonpolar compounds. The organic solvent reduces the polarity of the aqueous phase, making it more favorable for the solute.[10]

Methodology:

• Instead of diluting the DMSO stock into a 100% aqueous buffer, prepare a buffer containing a co-solvent.

• Common co-solvents for biological applications include ethanol, polyethylene glycol (PEG), and propylene glycol.

• Example: Prepare a PBS buffer containing 5-10% ethanol.

• Dilute your DMSO stock into this co-solvent/buffer mixture as described in Protocol 1.

• Self-Validation: As with DMSO, you must run a vehicle control with the same final concentration of the co-solvent to ensure it does not interfere with your experiment.

Protocol 4: Use of Solubilizing Excipients (e.g., Cyclodextrins)

Causality: This advanced technique uses molecules that can encapsulate the hydrophobic compound, presenting a hydrophilic exterior to the aqueous environment. Cyclodextrins are cyclic oligosaccharides that form inclusion complexes with poorly soluble molecules, effectively increasing their aqueous solubility.[11][12]

Caption: Encapsulation of a hydrophobic molecule by a cyclodextrin.

Methodology:

• Select a suitable cyclodextrin. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high solubility and low toxicity.

• Prepare a solution of the cyclodextrin in your aqueous buffer (e.g., 1-10% w/v).

• Add your DMSO stock solution of Isorhamnetin 3-sophoroside-7-rhamnoside to the cyclodextrin-containing buffer while stirring.

• Allow the solution to equilibrate (e.g., stir for 1-2 hours at room temperature) to allow for the formation of the inclusion complex.

• Self-Validation: Run appropriate controls, including a vehicle control with the cyclodextrin alone, to ensure it does not impact your results.

Summary of Solubilization Strategies

Strategy	Mechanism	Pros	Cons
Organic Solvent First	Initial dissolution in a non-polar solvent followed by dilution.	Simple, fast, widely applicable.	Risk of precipitation upon dilution; solvent may have biological effects.
pH Adjustment	Ionization of functional groups to increase polarity.	Can be very effective; simple to implement.	pH change may be incompatible with the experiment; may not be effective for all compounds.
Co-solvent System	Reduces the polarity of the aqueous medium.	Can significantly increase solubility.	Co-solvent may have biological effects; requires careful vehicle controls.
Cyclodextrins	Encapsulation of the hydrophobic molecule.[4][11]	High potential for solubility enhancement; often low toxicity.	More complex preparation; potential for interference with ligand-receptor binding.

By systematically applying these protocols and understanding the underlying principles, you can successfully overcome the solubility challenges of Isorhamnetin 3-sophoroside-7-rhamnoside and generate reliable, reproducible data in your research.

References

• BioCrick. Isorhamnetin 3-sophoroside-7-rhamnoside | CAS:41328-75-0.[Link]

• Gaudin, K. et al. (2012). Enhancement of the Water Solubility of Flavone Glycosides by Disruption of Molecular Planarity of the Aglycone Moiety. Journal of Natural Products. [Link]

• Ko, J. A. et al. (2020). Cyclic Glucans Enhance Solubility of Bioavailable Flavonoids. Molecules. [Link]

• Khan, F. N. et al. (2022). Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds. Molecules. [Link]

• PubChem. Isorhamnetin-3-O-sophoroside-7-O-rhamnoside.[Link]

• Villacis-Jara, E. J. et al. (2021). Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties. Antioxidants. [Link]

• Savjani, K. T. et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. [Link]

• Push Biotechnology. Isorhamnetin 3-sophoroside-7-rhamnoside.[Link]

• Yadav, M. et al. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isorhamnetin 3-sophoroside-7-rhamnoside | CAS:41328-75-0 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Natural Product Description|Isorhamnetin 3-sophoroside-7-rhamnoside [sinophytochem.com]
• 7. CAS 41328-75-0 | Isorhamnetin 3-sophoroside-7-rhamnoside [phytopurify.com]
• 8. Isorhamnetin 3-sophoroside-7-rhamnoside | TargetMol [targetmol.com]
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• 12. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Tailing for Isorhamnetin 3-sophoroside-7-rhamnoside in HPLC

Prepared by the Senior Application Scientist Team

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This document provides in-depth troubleshooting strategies to address a common and frustrating challenge in HPLC: the peak tailing of complex flavonoid glycosides, specifically Isorhamnetin 3-sophoroside-7-rhamnoside. Our goal is to move beyond simple checklists and provide a foundational understanding of the physicochemical interactions that cause peak asymmetry, enabling you to develop robust and reliable analytical methods.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm seeing significant peak tailing with Isorhamnetin 3-sophoroside-7-rhamnoside. What exactly is peak tailing and why is it a problem?

A1: Peak tailing is a common form of peak asymmetry where the back half of the chromatographic peak is broader than the front half.[1][2] In an ideal, perfectly symmetrical (Gaussian) peak, the tailing factor (Tf) or asymmetry factor (As) is 1.0. A value greater than 1.2 is generally considered tailing, and while some methods accept a Tf up to 1.5 or even 2.0, severe tailing can significantly compromise your analysis by:

• Reducing Resolution: Tailing peaks can merge with adjacent peaks, making accurate quantification of individual components difficult or impossible.

• Compromising Quantification: Asymmetry complicates peak integration, leading to inaccurate and imprecise measurements of peak area, which is critical for concentration determination.

• Lowering Sensitivity: As the peak broadens, its height decreases, which can make it difficult to detect low-concentration analytes.

The primary cause of peak tailing is often the presence of more than one retention mechanism occurring simultaneously during the separation.[1][2] For Isorhamnetin 3-sophoroside-7-rhamnoside, this typically involves the desired reversed-phase (hydrophobic) interaction combined with undesirable secondary polar or ionic interactions with the stationary phase.

Figure 1: Undesirable secondary ionic interactions causing peak tailing.

Q2: My primary issue is likely secondary interactions. How can I optimize my mobile phase to eliminate them?

A2: Mobile phase optimization is the most powerful and accessible tool for improving peak shape. The key is to control the ionization state of both your analyte and the stationary phase surface.[3] Isorhamnetin 3-sophoroside-7-rhamnoside has multiple phenolic hydroxyl groups, which are weakly acidic. On a standard silica-based C18 column, residual silanol groups (Si-OH) on the silica surface are also acidic and can become deprotonated (Si-O⁻), especially at a mobile phase pH above 3.[2][4] This creates negatively charged sites that can interact strongly with your analyte, causing tailing.

The Solution: Suppress Ionization with Low pH

By lowering the mobile phase pH, you create an environment rich in protons (H⁺) that neutralizes these negative charges. It is generally recommended to adjust the mobile phase pH to be at least 1.5-2 units away from the analyte's pKa for robust retention.[5][6] For flavonoids and silanols, a pH of ≤ 3 is highly effective.[1] This protonates the silanol groups (Si-O⁻ → Si-OH) and the phenolic hydroxyl groups, eliminating the unwanted ionic interaction and promoting a single, clean hydrophobic retention mechanism.

Figure 2: Low pH mobile phase suppresses silanol ionization, promoting a single retention mechanism.

Experimental Protocol: Mobile Phase Adjustment

• Select an Additive: Choose a suitable acidic modifier. Trifluoroacetic acid (TFA) and formic acid (FA) are the most common choices.

• Prepare Aqueous Phase: Before adding the organic modifier (e.g., acetonitrile or methanol), add the acid to the aqueous portion (HPLC-grade water) of your mobile phase.

• Concentration: A typical starting concentration is 0.1% (v/v) for either TFA or formic acid.[7]

• Mixing: Ensure thorough mixing. If preparing a 50:50 Acetonitrile:Water mobile phase, you would add 1 mL of acid to 1 L of water, mix well, and then combine this with 1 L of acetonitrile.

• Equilibration: Equilibrate the column with at least 10-15 column volumes of the new mobile phase before injecting your sample.

Data Presentation: Comparison of Common Acidic Additives

Additive	Typical Conc.	pKa	Pros	Cons
Formic Acid (FA)	0.1%	3.75	Good for LC-MS (volatile, low ion suppression), moderate pH reduction.[8]	Weaker acid; may not be sufficient to completely eliminate tailing on older or lower-quality columns.[9]
Acetic Acid	0.1% - 1.0%	4.76	Volatile, MS-compatible.	Weakest acid of the three; often insufficient for significant peak shape improvement.[10]
Trifluoroacetic Acid (TFA)	0.05% - 0.1%	0.23	Strong acid, excellent for improving peak shape by suppressing silanol interactions.[7][11] Acts as an ion-pairing agent, which can improve retention.[11][12]	Strong ion suppression in mass spectrometry; can be difficult to remove from the LC-MS system.[11]

Senior Scientist Tip: Start with 0.1% formic acid, especially if your workflow involves mass spectrometry. If peak tailing persists, switching to 0.05% - 0.1% TFA will almost certainly improve the peak shape for UV-based detection.[7][11]

Q3: I've adjusted my mobile phase pH, but I still see some tailing. Could my column be the issue?

A3: Yes, absolutely. While mobile phase is a powerful tool, the column chemistry itself is the foundation of your separation. Not all C18 columns are created equal.

Troubleshooting Column-Related Issues:

• Assess Column Type:

  • Older Columns (Type A Silica): These often have higher metal content and more acidic, active silanol groups, making them prone to causing peak tailing with polar analytes.[1][13]

  • Modern Columns (Type B Silica): Use high-purity silica with low metal content. These are the standard today and exhibit significantly less silanol activity.[1]

  • End-Capped Columns: Most modern columns are "end-capped," a process where residual silanol groups are chemically reacted to make them less polar and interactive.[2][4] A column that has lost its end-capping due to harsh conditions (e.g., high pH) will start to show increased tailing for polar compounds.

• Consider Column Contamination:

  • Symptom: You observe peak tailing for all peaks in your chromatogram, often accompanied by an increase in backpressure.[14]

  • Cause: The column inlet frit may be partially blocked by particulates from the sample or mobile phase, or strongly adsorbed compounds from previous injections may have accumulated at the head of the column.[14][15]

Experimental Protocol: Column Flushing and Regeneration

If you suspect contamination, a systematic flush can restore performance. Always disconnect the column from the detector before flushing.

• Reverse the Column: Disconnect the column and re-attach it to the system in the reverse direction.

• Aqueous Wash: Flush with 20 column volumes of your mobile phase without the buffer/acid (e.g., 50:50 Acetonitrile:Water).

• Strong Solvent Wash: Flush with 20 column volumes of 100% Acetonitrile.

• Intermediate Wash: Flush with 20 column volumes of 100% Isopropanol (excellent for removing strongly bound hydrophobic contaminants).

• Return to Operating Conditions: Flush with 100% Acetonitrile, then re-introduce your starting mobile phase.

• Re-equilibrate: Turn the column back to its normal direction, reconnect to the detector, and equilibrate thoroughly before use.

Senior Scientist Tip: Always use a guard column.[15] This is a small, sacrificial column placed before your main analytical column. It will trap particulates and strongly retained compounds, protecting your expensive analytical column and extending its lifetime. When performance degrades, you simply replace the inexpensive guard column.

Q4: Are there any other instrumental parameters I should investigate?

A4: Yes. After mobile phase and column health, other system parameters can have a secondary, but still significant, impact on peak shape.

1. Column Temperature:

• The Mechanism: Increasing column temperature reduces the viscosity of the mobile phase, which allows for faster mass transfer of the analyte between the mobile and stationary phases.[16][17] This can lead to sharper, more efficient peaks and reduced tailing.[18]

• Caveat: Temperature can also alter selectivity, meaning the relative retention of different peaks might change.

• Protocol:

  • Ensure your HPLC system has a column thermostat.

  • Start with your analysis at ambient temperature (or a controlled 25 °C).

  • Systematically increase the temperature in 5-10 °C increments (e.g., 30 °C, 35 °C, 40 °C). A common operating temperature for reversed-phase HPLC is 30-40 °C.[19]

  • Allow the system to fully equilibrate at each new temperature before injecting.

  • Monitor peak shape (Tf), retention time, and resolution.

2. Extra-Column Volume:

• The Mechanism: This refers to all the volume in your system outside of the column itself (injector, tubing, detector flow cell). Excessive volume allows your sharp, focused band of analyte to spread out before it even reaches the detector, a phenomenon called "band broadening," which contributes to tailing.[15][20]

• The Solution:

  • Keep tubing between the injector, column, and detector as short as possible.

  • Use tubing with a narrow internal diameter (ID), such as 0.005" or 0.125 mm.[20]

  • Ensure all fittings are properly made (e.g., ferrules are seated correctly) to avoid creating small voids that contribute to dead volume.

Troubleshooting Summary Workflow

Figure 3: A logical workflow for systematically troubleshooting peak tailing.

References

• Chrom Tech, Inc. (n.d.). What Causes Peak Tailing in HPLC? Retrieved from [Link]

• Phenomenex. (n.d.). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• Anspach, F. B., et al. (n.d.). Perfluorinated acid alternatives to trifluoroacetic acid for reversed-phase high-performance liquid chromatography. PubMed. Retrieved from [Link]

• Restek. (2018, January 2). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? Retrieved from [Link]

• Chrom Tech, Inc. (n.d.). How Does Column Temperature Affect HPLC Resolution? Retrieved from [Link]

• Chromatography. (2024, February 29). What are the effects of changes in column temperature? Retrieved from [Link]

• YMC Europe. (2010, May 24). YMC looks at use of TFA in HPLC applications. Laboratory Talk. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• LCGC. (2019, November 12). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• BioCrick. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside. Retrieved from [Link]

• Longdom Publishing. (n.d.). HPLC Determination of Selected Flavonoid Glycosides and their Corresponding Aglycones in Sutherlandia frutescens Materials. Retrieved from [Link]

• SCIEX. (2023, October 20). How does increasing column temperature affect LC methods? Retrieved from [Link]

• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Knauer. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. Retrieved from [Link]

• Crawford Scientific. (n.d.). The Theory of HPLC Column Chemistry. Retrieved from [Link]

• PubMed. (2021, April 29). Alternative mobile phase additives for the characterization of protein biopharmaceuticals in liquid chromatography - Mass spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Why is trifluoroacetic acid (TFA) used in c-18 column? Retrieved from [Link]

• International Labmate Ltd. (n.d.). The Critical Role of Mobile Phase pH in Chromatography Separations. Retrieved from [Link]

• LCGC International. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems. Retrieved from [Link]

• Analytical Training Solutions. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• LCGC International. (n.d.). Back to Basics: The Role of pH in Retention and Selectivity. Retrieved from [Link]

• PubChem. (n.d.). Isorhamnetin-3-O-sophoroside-7-O-rhamnoside. Retrieved from [Link]

• Phenomenex. (n.d.). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Pharma Growth Hub. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it? Retrieved from [Link]

• ResearchGate. (n.d.). How does HPLC column's temperature influence to peak area , peak shape or retention time? Retrieved from [Link]

• Waters Corporation. (n.d.). The Effect of Elevated Column Operating Temperatures on Chromatographic Performance. Retrieved from [Link]

• Shimadzu. (n.d.). Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. Retrieved from [Link]

• Chromatography Forum. (2008, May 23). TFA alternatives, peptide purification. Retrieved from [Link]

• Waters Corporation. (n.d.). Comparing Mobile Phase Additives for the Separation of mAb Tryptic Peptides: A Case Study on Formic, Difluoroacetic, and Trifluoroacetic Acid. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• Chemsrc. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside. Retrieved from [Link]

• PUSH Bio-technology. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC Determination of Selected Flavonoid Glycosides and their Corresponding Aglycones in Sutherlandia frutescens Materials. Retrieved from [Link]

• Semantic Scholar. (2016, April 22). HPLC Determination of Selected Flavonoid Glycosides and their Corresponding Aglycones in Sutherlandia frutescens Materials. Retrieved from [Link]

• PubMed Central. (n.d.). Development of a validated HPLC method for the simultaneous determination of flavonoids in Cuscuta chinensis Lam. by ultra-violet detection. Retrieved from [Link]

• Oxford Academic. (2014, December 11). Recovery of Proteins Affected by Mobile Phase Trifluoroacetic Acid Concentration in Reversed-Phase Chromatography. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Analysis of Trifluoroacetic and Acetic Acid on Obelisc N Mixed-Mode HPLC Column. Retrieved from [Link]

• MicroSolv. (n.d.). Glycosidic Flavonoids Analyzed with HPLC - AppNote. Retrieved from [Link]

• Quora. (2020, November 9). Why is trifluoroacetic acid (TFA) used in HPLC instead of acetic acid? Retrieved from [Link]

• PubMed Central. (2023, August 31). RP-HPLC-Based Flavonoid Profiling Accompanied with Multivariate Analysis: An Efficient Approach for Quality Assessment of Houttuynia cordata Thunb Leaves and Their Commercial Products. Retrieved from [Link]

Sources

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• 20. chromtech.com [chromtech.com]

Technical Support Center: Stability of Isorhamnetin 3-sophoroside-7-rhamnoside in Solution

This technical support guide is designed for researchers, scientists, and drug development professionals working with Isorhamnetin 3-sophoroside-7-rhamnoside. Here, we address common challenges and questions regarding its stability in solution over time, providing practical troubleshooting advice and in-depth scientific explanations to ensure the integrity of your experiments.

Introduction to Isorhamnetin 3-sophoroside-7-rhamnoside

Isorhamnetin 3-sophoroside-7-rhamnoside is a flavonol glycoside found in various plants, including sea buckthorn (Hippophae rhamnoides).[1] Like other flavonoids, its complex structure, featuring multiple hydroxyl groups and glycosidic linkages, makes it susceptible to degradation under certain experimental conditions.[2] Understanding and controlling these factors is paramount for obtaining accurate and reproducible results.

Troubleshooting Guide: Common Stability Issues

This section provides a quick reference for identifying and resolving common stability-related problems encountered when working with Isorhamnetin 3-sophoroside-7-rhamnoside solutions.

Observed Problem	Potential Cause	Recommended Solution & Rationale
Precipitation or cloudiness in the solution	Poor solubility or solvent evaporation.	Ensure the chosen solvent is appropriate for the desired concentration.[3] Isorhamnetin 3-sophoroside-7-rhamnoside is soluble in DMSO and DMF.[4] For aqueous solutions, consider using a co-solvent or preparing a more dilute solution. Store solutions in tightly sealed containers to prevent solvent evaporation.
Change in solution color (e.g., yellowing)	Oxidative degradation of the flavonoid structure.	Prepare solutions fresh whenever possible. If storage is necessary, purge the headspace of the vial with an inert gas (e.g., nitrogen or argon) before sealing. The addition of antioxidants like ascorbic acid may also mitigate oxidation.[2]
Loss of biological activity or inconsistent results	Chemical degradation of the compound.	This can be caused by several factors, including pH, temperature, and light exposure.[2] It is crucial to control these variables. A stability study under your specific experimental conditions is recommended to determine the compound's viability over time.
Appearance of new peaks in HPLC/UPLC chromatogram	Degradation of the parent compound into smaller molecules.	The primary degradation pathway for flavonoid glycosides is the hydrolysis of the glycosidic bonds, leading to the formation of the aglycone (Isorhamnetin) and the corresponding sugars.[5][6] Extreme pH and high temperatures can accelerate this process.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Isorhamnetin 3-sophoroside-7-rhamnoside in solution?

The most probable degradation pathway for Isorhamnetin 3-sophoroside-7-rhamnoside in solution is the hydrolysis of its glycosidic bonds. This compound has two such linkages: a sophoroside at the 3-position and a rhamnoside at the 7-position. Hydrolysis, which can be catalyzed by acidic or basic conditions, or by enzymes, would cleave these sugar moieties to yield the aglycone, Isorhamnetin.[5][6] Further degradation of the Isorhamnetin aglycone can also occur, particularly through oxidation of its polyphenol structure.

Caption: Potential degradation pathway of Isorhamnetin 3-sophoroside-7-rhamnoside.

Q2: How do pH, temperature, and light affect the stability of Isorhamnetin 3-sophoroside-7-rhamnoside?

• pH: Flavonoid stability is highly dependent on pH.[2] Extreme pH values (highly acidic or alkaline) can catalyze the hydrolysis of the glycosidic bonds. Generally, a slightly acidic to neutral pH range (pH 4-7) is recommended for enhanced stability.[2]

• Temperature: Elevated temperatures accelerate chemical reactions, including degradation. For short-term storage, refrigeration (2-8 °C) is advisable. For long-term storage, freezing (-20 °C or below) is recommended.[4] Avoid repeated freeze-thaw cycles as this can also contribute to degradation.

• Light: Exposure to UV light can induce photochemical degradation of flavonoids.[2] Therefore, it is crucial to protect solutions from light by using amber vials or by wrapping containers with aluminum foil.[2]

Q3: What are the recommended solvents and storage conditions for stock solutions?

For preparing stock solutions, use high-purity solvents in which Isorhamnetin 3-sophoroside-7-rhamnoside is readily soluble, such as DMSO or DMF.[4] For long-term storage, it is best to store stock solutions in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[7] When preparing aqueous working solutions, it is advisable to prepare them fresh from the stock solution for each experiment. If aqueous solutions need to be stored for a short period, they should be kept at 2-8 °C and protected from light.

Q4: How can I monitor the stability of my Isorhamnetin 3-sophoroside-7-rhamnoside solution over time?

The most reliable method for monitoring the stability of your solution is by using a stability-indicating analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC), coupled with a suitable detector like a UV or mass spectrometer (MS).[8][9] These techniques can separate the parent compound from its potential degradation products, allowing for the quantification of the remaining intact compound over time. A decrease in the peak area of Isorhamnetin 3-sophoroside-7-rhamnoside and the appearance of new peaks would indicate degradation.

Experimental Protocol: Forced Degradation Study

To assess the stability of Isorhamnetin 3-sophoroside-7-rhamnoside under your specific experimental conditions, a forced degradation study is recommended. This involves subjecting the compound to stress conditions to accelerate its degradation.

Objective: To identify the potential degradation products and determine the stability of Isorhamnetin 3-sophoroside-7-rhamnoside under various stress conditions.

Materials:

• Isorhamnetin 3-sophoroside-7-rhamnoside

• HPLC-grade methanol and water

• Formic acid

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC or UPLC system with a UV or MS detector

• pH meter

• Water bath or incubator

• UV lamp

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Isorhamnetin 3-sophoroside-7-rhamnoside in a suitable solvent (e.g., methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix an aliquot of the stock solution with 0.1 N HCl and incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Alkaline Hydrolysis: Mix an aliquot of the stock solution with 0.1 N NaOH and keep at room temperature for a defined period (e.g., 24 hours). Note that alkaline conditions can cause rapid degradation of flavonoids.[10]

  • Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂ and keep at room temperature for a defined period (e.g., 24 hours).

  • Thermal Degradation: Incubate an aliquot of the stock solution at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Photodegradation: Expose an aliquot of the stock solution to UV light for a defined period.

• Sample Analysis:

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw a sample from each stress condition.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples by a validated HPLC or UPLC method. A reversed-phase C18 column is typically suitable for flavonoid analysis.[11] The mobile phase could consist of a gradient of acetonitrile and water with 0.1% formic acid.[11]

  • Monitor the chromatograms for the appearance of new peaks and a decrease in the peak area of the parent compound.

Caption: Experimental workflow for a forced degradation study.

References

• BenchChem. (2025). A Comparative Guide to the Cross-Validation of Analytical Methods for Isorhamnetin-3-O-Glucoside. BenchChem.

• Cui, T., et al. (2023). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. Molecules, 28(8), 3537. Available from: [Link]

• PubChem. (n.d.). Isorhamnetin-3-O-sophoroside-7-O-rhamnoside. National Center for Biotechnology Information. Available from: [Link]

• Ma, Y., et al. (2014). Analysis of the metabolites of isorhamnetin 3-O-glucoside produced by human intestinal flora in vitro by applying ultraperformance liquid chromatography/quadrupole time-of-flight mass spectrometry. Journal of Agricultural and Food Chemistry, 62(13), 2805-2812. Available from: [Link]

• Cui, T., et al. (2023). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. ResearchGate. Available from: [Link]

• PubChem. (n.d.). Isorhamnetin-3-O-sophoroside-7-O-rhamnoside. National Center for Biotechnology Information. Available from: [Link]

• Bhaskaran, M., & Kadiyala, M. (2021). Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin, and piperine by RP-UFLC method. Cogent Chemistry, 7(1), 1904221. Available from: [Link]

• Cui, T., et al. (2023). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. PubMed. Available from: [Link]

• Bhaskaran, M., & Kadiyala, M. (2021). Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin, and piperine by RP-UFLC method. Taylor & Francis Online. Available from: [Link]

• Bhaskaran, M., & Kadiyala, M. (2021). Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin and piperine by RP-UFLC method. ResearchGate. Available from: [Link]

• Ahn, J., et al. (2020). Biotransformation pathways from quercetin-3-glucoside and isorhamnetin-3-glucoside to quercetin and isorhamnetin by β-glucosidase, respectively. ResearchGate. Available from: [Link]

• Zarubaev, V. V., et al. (2022). Naturally Occurring Isorhamnetin Glycosides as Potential Agents Against Influenza Viruses: Antiviral and Molecular Docking Studies. Molecules, 27(15), 4882. Available from: [Link]

• BenchChem. (2025). Technical Support Center: Prevention of Flavonoid Degradation During Extraction. BenchChem.

• Push Biotechnology. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside. Push Biotechnology. Available from: [Link]

• Weigner, T., et al. (2021). Flavonoids as Aglycones in Retaining Glycosidase-Catalyzed Reactions: Prospects for Green Chemistry. Catalysts, 11(11), 1369. Available from: [Link]

• PubChem. (n.d.). Isorhamnetin 3-sophoroside. National Center for Biotechnology Information. Available from: [Link]

• Knab, C., et al. (2021). Flavonoid Stability and Biotransformation in Agricultural Soils: Effects of Hydroxylation, Methoxylation, and Glycosylation. Environmental Science & Technology, 55(13), 8853–8863. Available from: [Link]

• BioCrick. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside. BioCrick. Available from: [Link]

• Bajaj, S., et al. (2016). Forced Degradation Studies. MedCrave online. Available from: [Link]

• Biopurify. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside. Biopurify. Available from: [Link]

• Cuyckens, F., & Claeys, M. (2005). Determination of the glycosylation site in flavonoid mono-O-glycosides by collision-induced dissociation of electrospray-generated deprotonated and sodiated molecules. Journal of Mass Spectrometry, 40(3), 364-372. Available from: [Link]

• Alsante, K. M., et al. (2011). Forced degradation studies for drug substances and drug products- scientific and regulatory considerations. ResearchGate. Available from: [Link]

• Guesmi, F., et al. (2022). Effects of Isorhamnetin on Diabetes and Its Associated Complications: A Review of In Vitro and In Vivo Studies and a Post Hoc Transcriptome Analysis of Involved Molecular Pathways. Foods, 11(19), 3073. Available from: [Link]

• Lee, C., et al. (2020). Microbial biocatalysis of quercetin-3-glucoside and isorhamnetin-3-glucoside in Salicornia herbacea and their contribution to improved anti-inflammatory activity. RSC Advances, 10(10), 5942-5951. Available from: [Link]

• Piskula, M. K. (2000). Factors affecting flavonoids absorption. BioFactors, 12(1-4), 175-180. Available from: [Link]

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Technical Support Center: Adjusting Mobile Phase pH for Better Flavonoid Separation

Welcome to our dedicated technical support guide for optimizing the separation of flavonoids using High-Performance Liquid Chromatography (HPLC). This resource is designed for researchers, scientists, and drug development professionals who are looking to enhance the resolution, peak shape, and overall quality of their flavonoid analyses by strategically adjusting the mobile phase pH. Here, we will delve into the chemical principles governing flavonoid separation and provide practical, step-by-step guidance to troubleshoot and refine your chromatographic methods.

Frequently Asked Questions (FAQs)

Q1: Why is the mobile phase pH so critical for flavonoid separation in reversed-phase HPLC?

The pH of the mobile phase is a powerful tool in reversed-phase HPLC because it directly influences the ionization state of acidic and basic analytes.[1] Flavonoids are polyphenolic compounds, and their hydroxyl groups can be deprotonated, making them anionic at higher pH values.

• Impact on Retention: In their ionized (deprotonated) form, flavonoids become more polar. In reversed-phase chromatography, where the stationary phase is nonpolar, more polar compounds have weaker interactions with the column and thus elute earlier, resulting in shorter retention times.[2] Conversely, at a lower pH, the hydroxyl groups remain protonated (neutral), making the flavonoids less polar and increasing their retention on the column.[3] By carefully controlling the pH, you can manipulate the retention times of different flavonoids to achieve better separation.[4]

• Improving Peak Shape: Operating at a pH where a flavonoid is partially ionized (i.e., close to its pKa) can lead to poor peak shapes, such as peak tailing or splitting.[5] This occurs because the analyte exists as a mixture of ionized and non-ionized forms, each with a different retention behavior.[4] Adjusting the mobile phase pH to be at least 1.5 to 2 units away from the analyte's pKa ensures that a single ionic form predominates, leading to sharper, more symmetrical peaks.[6]

Q2: I'm observing poor resolution between two flavonoid peaks. How can adjusting the pH help?

Poor resolution between two peaks means that the column is not separating them effectively. Adjusting the mobile phase pH can significantly alter the selectivity of the separation for ionizable compounds like flavonoids.[1]

Different flavonoids have different pKa values due to variations in their molecular structure. By changing the pH of the mobile phase, you can selectively alter the ionization state of one flavonoid more than another. This differential change in polarity and, consequently, retention time can increase the separation factor (alpha) between the two co-eluting peaks, leading to improved resolution.[7] For instance, lowering the pH will increase the retention of all acidic flavonoids, but the magnitude of this increase will vary depending on their individual pKa values, potentially resolving previously overlapping peaks.[8]

Q3: My flavonoid peaks are tailing. Can mobile phase pH be the cause?

Yes, peak tailing for flavonoids is often related to secondary interactions with the stationary phase, and mobile phase pH plays a crucial role in mitigating this issue.

• Silanol Interactions: Most reversed-phase columns are silica-based and have residual silanol groups (Si-OH) on their surface. At a mobile phase pH above approximately 3.5, these silanol groups can become deprotonated (Si-O-), creating negatively charged sites.[2] If your flavonoid analytes are basic in nature or can exhibit cationic characteristics, they can interact with these ionized silanols, leading to peak tailing.[9]

• The Solution: Using an acidic mobile phase, typically with an additive like formic acid or acetic acid, helps to suppress the ionization of these silanol groups, minimizing these secondary interactions and resulting in more symmetrical peaks.[10] A common starting point is to add 0.1% formic acid to the aqueous portion of the mobile phase.[11]

Q4: What are the best mobile phase additives for controlling pH in flavonoid analysis?

The choice of additive depends on several factors, including the desired pH range, the pKa values of your target flavonoids, and the detection method (e.g., UV-Vis or mass spectrometry).

• For Acidic Conditions (pH 2-4):

  • Formic Acid: Widely used, especially for LC-MS applications, as it is volatile. A 0.1% concentration typically brings the mobile phase pH to around 2.7.[12]

  • Acetic Acid: Another good volatile option, providing a pH of around 3.2 at 0.1%.[13]

  • Phosphoric Acid: Excellent for UV-based detection due to its low UV cutoff, but it is not volatile and therefore incompatible with mass spectrometry.[14][15]

• For Mid-Range pH (4-6):

  • Ammonium Acetate or Ammonium Formate: These are buffers that can be used to maintain a stable pH in this range and are compatible with mass spectrometry.[16][17]

• For Alkaline Conditions (pH > 8):

  • Ammonium Hydroxide or Ammonium Bicarbonate: These can be used to create a basic mobile phase and are MS-compatible.[17] However, it is crucial to use a pH-stable column, as traditional silica-based columns can degrade at high pH.[18]

Troubleshooting Guide: A Step-by-Step Protocol for pH Scouting

If you are facing challenges with flavonoid separation, a systematic pH scouting experiment is an effective way to identify the optimal mobile phase conditions.

Objective: To determine the effect of mobile phase pH on the retention and resolution of target flavonoids and identify the optimal pH for separation.

Materials:

• HPLC system with a C18 column

• Your flavonoid standard mixture or sample extract

• HPLC-grade water, acetonitrile, or methanol

• Mobile phase additives: Formic acid, acetic acid, ammonium acetate, ammonium hydroxide

Protocol:

• Initial Assessment (Acidic pH):

  • Prepare a mobile phase consisting of 0.1% formic acid in water (Solvent A) and acetonitrile or methanol (Solvent B).[11] This will result in a pH of approximately 2.7.[12]

  • Develop a scouting gradient, for example, a linear gradient from 5% to 95% Solvent B over 20-30 minutes.[19]

  • Inject your sample and record the chromatogram. Analyze the peak shape, retention times, and resolution.

• Intermediate pH Evaluation:

  • Prepare a buffered mobile phase using 10 mM ammonium acetate in water, adjusting the pH to 4.5 with acetic acid (Solvent A). Use the same organic solvent (Solvent B).

  • Run the same gradient as in Step 1.

  • Compare the resulting chromatogram to the one from the acidic conditions. Note any changes in elution order, peak spacing, and peak shape.

• Higher pH Exploration (if necessary and with a suitable column):

  • Caution: Ensure your HPLC column is stable at higher pH values. Many standard silica C18 columns are not recommended for use above pH 7-8.[18]

  • Prepare a mobile phase of 10 mM ammonium bicarbonate in water, which will have a pH around 8 (Solvent A), or adjust to a specific higher pH with ammonium hydroxide.

  • Repeat the gradient run and carefully analyze the changes in the chromatogram.

• Data Analysis and Optimization:

  • Compare the chromatograms from the different pH conditions.

  • Identify the pH that provides the best overall resolution and peak shape for your flavonoids of interest.

  • You may find that a pH in between the tested values is optimal. You can then fine-tune the pH using different buffer concentrations or by titrating with a weak acid or base.

Data Presentation

Table 1: Common Mobile Phase Additives and Their Properties

Additive	Typical Concentration	Approximate pH	pKa	UV Cutoff (nm)	MS Compatible
Formic Acid	0.1% (v/v)	~2.7	3.75	210	Yes
Acetic Acid	0.1% (v/v)	~3.2	4.76	230	Yes
Trifluoroacetic Acid (TFA)	0.1% (v/v)	~2.0	0.2	210	Yes (can cause ion suppression)
Phosphoric Acid	0.1% (v/v)	~2.0	2.15	<200	No
Ammonium Formate	10-20 mM	3.3 - 4.3 / 8.8 - 9.8	3.75 / 9.25	210	Yes
Ammonium Acetate	10-20 mM	3.8 - 5.8 / 8.2 - 10.2	4.76 / 9.25	205	Yes
Ammonium Bicarbonate	10-20 mM	5.9 - 6.9 / 8.8 - 9.8	6.35 / 9.25	200	Yes

Data compiled from multiple sources.[12][15][17]

Visualization of the Troubleshooting Workflow

Caption: Troubleshooting workflow for flavonoid separation using mobile phase pH adjustment.

References

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• ResearchGate. (n.d.). Optimized mobile phases, ratio of solvents used for TLC, and retention factor (Rf) values of kaempferol and quercetin. Available at: [Link]

• NIH. (n.d.). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Available at: [Link]

• ResearchGate. (n.d.). Selection of mobile phase to separate flavonoid mixtures. Available at: [Link]

• MDPI. (2023). Separation of flavonoids with significant biological activity from Acacia mearnsii leaves. Available at: [Link]

• PubMed Central. (n.d.). Identification and Quantification of Flavonoids and Phenolic Acids in Burr Parsley (Caucalis platycarpos L.), Using High-Performance Liquid Chromatography with Diode Array Detection and Electrospray Ionization Mass Spectrometry. Available at: [Link]

• AIP Publishing. (2023). Mobile phase optimization of RP-HPLC method for quantification of quercetin in Moringa leaf fraction. Available at: [Link]

• MDPI. (2019). Purification of Flavonoids from Mulberry Leaves via High-Speed Counter-Current Chromatography. Available at: [Link]

• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. Available at: [Link]

• YMC CO., LTD. (n.d.). Guides for method development. Available at: [Link]

• YouTube. (2024). Troubleshooting Poor Peak Shape and Resolution in HPLC. Available at: [Link]

• MDPI. (n.d.). Determination of Phenolic Acids and Flavonoids in Taraxacum formosanum Kitam by Liquid Chromatography-Tandem Mass Spectrometry Coupled with a Post-Column Derivatization Technique. Available at: [Link]

• NIH. (n.d.). Retention Study of Flavonoids Under Different Chromatographic Modes. Available at: [Link]

• Element Lab Solutions. (n.d.). Buffers and Eluent Additives for HPLC Method Development. Available at: [Link]

• The Importance of Mobile Phase pH in Chromatographic Separations. (n.d.). Available at: [Link]

• LCGC International. (n.d.). Back to Basics: The Role of pH in Retention and Selectivity. Available at: [Link]

• Oxford Academic. (n.d.). HPLC Determination of Phenolic Acids, Flavonoids and Juglone in Walnut Leaves. Available at: [Link]

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. (n.d.). Available at: [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Available at: [Link]

• LCGC International. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. Available at: [Link]

• Industry news. (2023). The Importance Of Mobile Phase PH in Chromatographic Separations. Available at: [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Available at: [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Available at: [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Available at: [Link]

• LCGC International. (2019). Top Three HPLC Method Development Tips. Available at: [Link]

• Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?. Available at: [Link]

• Mastelf. (2025). HPLC Method Development: From Basics to Advanced Strategies. Available at: [Link]

• ResearchGate. (n.d.). HPLC analysis of flavonoids. Available at: [Link]

• ResearchGate. (n.d.). Chromatographic Methods for the Identification of Flavonoids. Available at: [Link]

• A Guide to HPLC and LC-MS Buffer Selection. (n.d.). Available at: [Link]

• Pharmaguideline. (n.d.). Steps for HPLC Method Development. Available at: [Link]

• ResearchGate. (n.d.). Analytical separation and detection methods for flavonoids. Available at: [Link]

• MDPI. (n.d.). Developing and Validating a Method for Separating Flavonoid Isomers in Common Buckwheat Sprouts Using HPLC-PDA. Available at: [Link]

• Agilent. (2024). HPLC Method Development: From Beginner to Expert Part 2. Available at: [Link]

• ResearchGate. (n.d.). Chemical structures of flavonols and pKa values of the compounds. Available at: [Link]

• ResearchGate. (n.d.). Separation of racemic flavonoids by high performance liquid chromatography using chiral mobile phase additive. Available at: [Link]

• ResearchGate. (n.d.). Characterization of Flavonoid Subgroups and Hydroxy Substitution by HPLC-MS/MS. Available at: [Link]

• NIH. (n.d.). Flavonoid Compounds Identified in Alchemilla L. Species Collected in the North-Eastern Black Sea Region of Turkey. Available at: [Link]

• MDPI. (n.d.). Quantitative and Qualitative Analysis of Flavonoids and Phenolic Acids in Snow Chrysanthemum (Coreopsis tinctoria Nutt.) by HPLC-DAD and UPLC-ESI-QTOF-MS. Available at: [Link]

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Technical Support Center: DMSO as a Co-solvent for Flavonoid Glycosides

Welcome to the technical support center for utilizing Dimethyl Sulfoxide (DMSO) as a co-solvent with flavonoid glycosides. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights into the nuances of working with this powerful solvent system. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your work is both reproducible and robust.

Part 1: Frequently Asked Questions - The Fundamentals

This section addresses the most common initial questions researchers have when beginning to work with flavonoid glycosides and DMSO.

Q1: Why is DMSO so commonly used as a solvent for flavonoid glycosides?

DMSO, or Dimethyl Sulfoxide, is a highly polar, aprotic organic solvent renowned for its exceptional ability to dissolve a wide spectrum of compounds, including those that are poorly soluble in water.[1][2] Flavonoid glycosides, with their complex structures featuring both a nonpolar flavonoid aglycone and a polar sugar moiety, often present solubility challenges.[3][4]

DMSO's utility stems from its amphipathic nature; it possesses both polar and nonpolar characteristics.[5] The sulfoxide group (S=O) is highly polar, allowing it to form hydrogen bonds and interact favorably with the polar sugar groups of the glycoside.[1] Simultaneously, the two methyl groups provide a nonpolar character, enabling it to solvate the hydrophobic flavonoid backbone. This dual capability makes it an effective "universal solvent" for many challenging compounds in drug discovery and biological research.[6][7]

Q2: What are the key physicochemical properties of DMSO I should be aware of?

Understanding the fundamental properties of DMSO is critical for troubleshooting and proper handling. For instance, its high boiling point makes it resistant to evaporation at room temperature, ensuring concentration accuracy, but also makes it difficult to remove from samples.[6] Its hygroscopic nature means it readily absorbs water from the atmosphere, which can impact compound stability and solubility over time.[8]

Property	Value	Significance in the Lab
Molecular Formula	(CH₃)₂SO	A simple, small molecule that can easily penetrate cell membranes.[5]
Molar Mass	78.13 g/mol	Used for calculating molar concentrations.[6]
Appearance	Colorless Liquid	Easy to visually inspect for contaminants or precipitation.[6]
Density	1.1004 g/cm³	Slightly denser than water.[6]
Boiling Point	189 °C (372 °F)	Reduces evaporation but makes removal difficult.[6]
Freezing Point	18.5 °C (65.3 °F)	May solidify in a cool lab; requires gentle warming to liquefy.[6]
Polarity	Polar Aprotic	Dissolves a wide range of polar and nonpolar compounds.[6]
Hygroscopicity	High	Readily absorbs moisture from the air, potentially degrading samples.[8]

Q3: How does adding water to DMSO affect the solubility of flavonoid glycosides?

The solubility of flavonoid glycosides in DMSO-water mixtures is not always linear. For some flavonoids, like naringin, solubility increases as the proportion of DMSO in an aqueous solution increases. This is because the DMSO acts as a co-solvent, modifying the overall polarity of the solvent system to better accommodate the flavonoid glycoside structure.

Molecular dynamics simulations have shown that in water-rich mixtures, water molecules preferentially solvate the flavonoid. However, as the concentration of DMSO increases (e.g., above 20-50% w/w), DMSO molecules begin to form local solvation shells around the flavonoid, significantly enhancing its solubility.[9] This phenomenon, known as preferential solvation, is key to understanding why a specific DMSO/water ratio might be optimal for your compound. Therefore, for some compounds, a mixture of DMSO and water may be a more effective solvent than pure DMSO or pure water.

Part 2: Practical Guides & Protocols

This section provides step-by-step methodologies for common laboratory procedures involving DMSO and flavonoid glycosides.

Q4: How do I properly prepare a high-concentration stock solution of a flavonoid glycoside in DMSO?

Preparing a concentrated stock solution is the standard first step for most experiments. This allows for the addition of a minimal volume of organic solvent to the final aqueous system (e.g., cell culture media), thereby minimizing solvent-induced artifacts.[10]

Protocol: Preparation of a 10 mM Flavonoid Glycoside Stock Solution

• Pre-calculation: Determine the mass of your flavonoid glycoside needed. For a 10 mM stock in 1 mL of DMSO: Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * Molar Mass ( g/mol ) * 1000 mg/g

• Weighing: Accurately weigh the calculated amount of the powdered flavonoid glycoside into a sterile, light-protective vial (e.g., an amber glass vial).

• Solvent Addition: Add the desired volume of high-purity, cell-culture grade DMSO to the vial.

• Dissolution: Vortex the solution vigorously for 1-2 minutes. If the compound does not fully dissolve, you may try the following, in order:

  • Sonication: Place the vial in a water bath sonicator for 5-10 minutes.[11]

  • Gentle Warming: Warm the solution in a water bath set to 37°C. Avoid excessive heat, as it can degrade some flavonoids.[11][12]

• Visual Inspection: Ensure the solution is clear and free of any particulate matter. If particulates remain, the solution may be supersaturated or contain insoluble impurities. Centrifuge the solution to pellet any undissolved material before transferring the supernatant to a new, sterile vial.[11]

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[8][13] Store at -20°C or -80°C in tightly sealed, light-protective vials.

Q5: What is the recommended procedure for diluting my DMSO stock into aqueous media?

This is a critical step where precipitation often occurs. The key is to introduce the hydrophobic compound from its favored organic environment (DMSO) into the unfavorable aqueous environment in a way that allows for rapid and efficient dispersal.

Workflow: Diluting DMSO Stock into Aqueous Media

Caption: Workflow for diluting DMSO stock solutions.

Step-by-Step Dilution Protocol:

• Bring the destination aqueous medium (e.g., cell culture medium, PBS) to the desired experimental temperature (usually 37°C for cell-based assays).

• While vortexing or rapidly pipetting the aqueous medium, add the small volume of the DMSO stock solution directly into the liquid.

• Crucial Step: Do not add the aqueous solution to the DMSO stock. This will almost certainly cause the compound to precipitate. The goal is to dilute the compound rapidly in a large volume of the final solvent.[14]

• Continue to mix for 30-60 seconds to ensure homogeneity.

• Visually inspect the solution for any signs of cloudiness or precipitation. A faint, transient cloudiness at the point of addition that quickly dissipates is sometimes normal, but persistent turbidity indicates a problem.[15]

Part 3: Troubleshooting Common Issues

This section provides solutions to specific problems that researchers frequently encounter during their experiments.

Q6: My flavonoid glycoside is precipitating when I add it to my cell culture medium. What's happening and how can I fix it?

This is the most common issue. It occurs because you are moving the compound from a solvent where it is highly soluble (DMSO) to one where it is poorly soluble (water-based media). The flavonoid glycoside molecules crash out of solution and aggregate before they can be properly dispersed.

Troubleshooting Steps:

• Check Your Dilution Technique: Ensure you are adding the DMSO stock to the aqueous media with vigorous mixing, not the other way around. This is the primary cause of precipitation.

• Lower the Final Concentration: You may be exceeding the solubility limit of your compound in the final medium. Try preparing a more dilute working solution.

• Increase the Final DMSO Concentration: While keeping DMSO levels low is important, a slight increase (e.g., from 0.1% to 0.5%) may be necessary to keep the compound in solution. You must validate the new DMSO concentration for toxicity.[16]

• Use an Intermediate Dilution Step: For particularly difficult compounds, try a serial dilution. First, dilute the 100% DMSO stock into a solution containing a higher percentage of DMSO (e.g., 10% DMSO in media), and then perform a final dilution into the working medium.

• Consider Co-solvents: For in vivo studies, co-solvents like PEG400, Tween 80, or cyclodextrins can be mixed with the final solution to improve solubility.[9][13]

Q7: I'm worried about DMSO toxicity in my cell-based assays. What is a safe concentration to use?

DMSO is not inert and can be toxic to cells, especially at higher concentrations and with longer exposure times.[5][17] The acceptable concentration is highly dependent on the cell line and the duration of the assay.[16][18] Some cell lines are very sensitive, showing stress or reduced viability at concentrations below 1%.[16]

General Guidelines for DMSO Concentration in Cell Culture:

Final DMSO Conc. (v/v)	Typical Use Case & Considerations
< 0.1%	Considered the safest range for most cell lines and long-term ( > 24h) experiments. Recommended for sensitive cell lines.[16][19]
0.1% - 0.5%	A very common range for many cell-based assays (24-72h). Most robust cell lines (e.g., HEK293, HeLa) tolerate this well.[13][17]
0.5% - 1.0%	Generally acceptable for short-term assays ( < 24h). However, cytotoxicity can become significant for some cell lines.[18][20][21]
> 1.0%	Not recommended for most cell proliferation or viability assays as it can cause significant cytotoxicity and other cellular artifacts.[18][19][20]

CRITICAL NOTE: You must always run a "vehicle control" in your experiments. This is a sample that contains the same final concentration of DMSO as your experimental samples but without the flavonoid glycoside. This allows you to distinguish the effects of your compound from the effects of the solvent itself.[6]

Q8: Beyond overt toxicity, could DMSO itself be affecting my experimental results?

Yes. DMSO can have pleiotropic effects on cells, meaning it can produce wide-ranging biological effects that are not simply related to toxicity.[6] Even at low concentrations (e.g., 0.1%), DMSO has been shown to alter gene expression, protein profiles, and epigenetic landscapes in cultured cells.[6] It can also act as an anti-inflammatory agent by quenching free radicals.[22] These effects can confound your results, making it seem like your flavonoid is responsible for an outcome that is actually caused or influenced by the DMSO. This reinforces the absolute necessity of a proper vehicle control.

Q9: How stable are my flavonoid glycosides in a DMSO stock solution, and what are the best storage practices?

The stability of any compound in DMSO depends on several factors.[8]

• Water Content: DMSO is very hygroscopic. Water absorbed from the air is a more significant factor in compound degradation than oxygen.[8] Always use anhydrous (dry) DMSO and keep vials tightly sealed.

• Temperature: Higher temperatures accelerate chemical degradation. Long-term storage should always be at -20°C or, preferably, -80°C.[8]

• Freeze-Thaw Cycles: While many compounds are stable through multiple freeze-thaw cycles, it is best practice to aliquot your stock solution into single-use volumes to minimize this.[8][13]

• Light Exposure: Flavonoids can be light-sensitive. Always store solutions in amber or other light-blocking vials.[8]

Q10: My flavonoid glycoside is insoluble even in 100% DMSO. What are my options?

While rare for flavonoid glycosides, this can happen. If warming and sonication in pure DMSO fail, consider these alternatives:

• Alternative Organic Solvents: Solvents like Dimethylformamide (DMF) or Dimethylacetamide (DMAc) have similar properties to DMSO and may be effective.[22] Always check their compatibility with your specific experimental system, as they can be more toxic than DMSO.

• Aqueous Buffers: For flavonoids with ionizable groups (e.g., carboxylic acids), adjusting the pH of an aqueous buffer might increase solubility.[22]

• Test a Different Salt Form: If your compound is available in different salt forms, one may have better solubility characteristics.

Part 4: Advanced Topics

Q11: Are there "greener" or less toxic alternatives to DMSO?

Yes, the field of green chemistry is actively exploring alternatives.

• Deep Eutectic Solvents (DES): These are mixtures of compounds (like choline chloride and urea or lactic acid) that form a liquid with solvent properties. They are often biodegradable and have shown high efficiency in extracting flavonoids.[23][24]

• Zwitterionic Liquids (ZILs): These novel solvents are less toxic and not cell-permeable, which can be an advantage in preventing unwanted intracellular effects of the solvent itself.[25]

• Surfactants and Cyclodextrins: These can be used in aqueous solutions to form micelles or inclusion complexes that encapsulate the flavonoid, increasing its apparent water solubility.[2][9]

Q12: Can DMSO degrade my compound or react with other components in my experiment?

DMSO is generally considered chemically stable and unreactive for most biological applications. However, under certain conditions, it can degrade or participate in reactions.

• Degradation: High temperatures (near its boiling point) or the presence of acids and bases can cause DMSO to decompose.[6] Advanced oxidation processes using UV light, hydrogen peroxide, or ozone can also degrade DMSO, forming intermediates like methanesulfonate.[26][27] These conditions are not typically found in standard biological assays but can be relevant in chemical synthesis or wastewater treatment.[28][29]

• Reactivity: DMSO can act as a mild oxidant in certain organic synthesis reactions (e.g., Swern oxidation).[6] It is crucial to ensure it will not react with highly sensitive functional groups on your flavonoid or other reagents in your experiment, although this is unlikely in typical biological buffers.

References

• BenchChem. (n.d.). Preparing Multinoside A Stock Solutions for Cell Culture: An Application Note and Protocol.
• Various Authors. (2015). Is there any alternative solvent to DMSO, if the compound is insoluble in DMSO? ResearchGate.
• Journal of the Royal Society of Chemistry. (2017). Solubility temperature and solvent dependence and preferential solvation of citrus flavonoid naringin in aqueous DMSO mixtures: an experimental and molecular dynamics simulation study. RSC Publishing.
• BenchChem. (n.d.). Phylloflavan Stability in DMSO: A Technical Support Center.
• Wikipedia. (n.d.). Dimethyl sulfoxide.
• MDPI. (n.d.). A Green Method of Extracting and Recovering Flavonoids from Acanthopanax senticosus Using Deep Eutectic Solvents.
• RSC Publishing. (2017). Solubility temperature and solvent dependence and preferential solvation of citrus flavonoid naringin in aqueous DMSO mixtures: an experimental and molecular dynamics simulation study.
• BenchChem. (2024). Navigating the Solubility Spectrum: Plant Extracts in DMSO.
• PubMed Central. (n.d.). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects.
• Various Authors. (2017). From what concentration of DMSO is harmful to cell in vivo and vitro? ResearchGate.
• MedChemExpress. (n.d.). Compound Handling Instructions.
• Various Authors. (2016). What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines? ResearchGate.
• ResearchGate. (2025). Determination of the Effects of Surfactants and Cyclodextrins as Co-solvent on the Solubility of Poorly Water-Soluble Flavonoid Naringin.
• BenchChem. (2024). Harnessing the Power of DMSO: A Deep Dive into Plant Extract Solvent Dynamics.
• SciSpace. (2016). Flavonoid glycosides from Persea caerulea. Unraveling their interactions with SDS-Micelles through Matrix-Assist.
• National Institutes of Health. (2018). Design and evaluation of a novel flavonoid-based radioprotective agent utilizing monoglucosyl rutin.
• Google Patents. (n.d.). US9730953B2 - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compound.
• ResearchGate. (2025). Deep eutectic solvent on extraction of flavonoid glycosides from Dendrobium officinale and rapid identification with UPLC-Triple-TOF/MS.
• Jagiellonian Center of Innovation. (n.d.). The study of the influence of DMSO on human fibroblasts proliferation in-vitro.
• Quora. (2018). How to make a stock solution of a substance in DMSO.
• National Center for Biotechnology Information. (n.d.). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules.
• Shanghai Yearn Chemical Science-Tech Co., Ltd. (2024). How do you use dmso.
• Nature. (2020). Non-aqueous, zwitterionic solvent as an alternative for dimethyl sulfoxide in the life sciences.
• ResearchGate. (n.d.). DMSO toxicity in vitro: effects on RGC viability and apoptosis.
• Nikon. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO.
• ResearchGate. (n.d.). Cell toxicity of DMSO. Confluent cultures of Vero cells in 96-well...
• MDPI. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes.
• National Institutes of Health. (2024). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro.
• MDPI. (n.d.). Modern Techniques for Flavonoid Extraction—To Optimize or Not to Optimize?.
• ResearchGate. (2018). What is the minimal concentration of DMSO to dissolve plant extracts for antibacterian tests.
• ResearchGate. (2025). Preparative Isolation and Purification of Five Flavonoid Glycosides and One Benzophenone Galloyl Glycoside from Psidium guajava by High-Speed Counter-Current Chromatography (HSCCC).
• Sigma-Aldrich. (n.d.). Common Cell Culture Problems: Precipitates.
• PubMed. (n.d.). Kinetics and mechanisms of DMSO (dimethylsulfoxide) degradation by UV/H(2)O(2) process.
• University of Rochester, Department of Chemistry. (n.d.). Workup for Reactions in DMF or DMSO.
• Science of The Total Environment. (n.d.). Factors affecting degradation of dimethyl sulfoxide (DMSO) by fluidized-bed Fenton process.
• PubMed. (2007). Degradation of DMSO by ozone-based advanced oxidation processes.
• ResearchGate. (2025). Degradation of DMSO in aqueous solutions by the Fenton reaction based advanced oxidation processes.
• Protocol Online. (2010). dissolving flavonoids in DMSO.
• University of Technology, Iraq. (n.d.). Glycosides.
• ResearchGate. (2021). Why is there cloudy white solution in flavonoid test tube?

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Effect of temperature on Isorhamnetin 3-sophoroside-7-rhamnoside extraction efficiency

Welcome to the technical support center for flavonoid extraction. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the critical role of temperature in the extraction of Isorhamnetin 3-sophoroside-7-rhamnoside. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, ensuring your methodologies are robust and self-validating.

Frequently Asked Questions (FAQs)

Q1: What is Isorhamnetin 3-sophoroside-7-rhamnoside and why is its extraction temperature-sensitive?

Isorhamnetin 3-sophoroside-7-rhamnoside is a complex flavonol glycoside, a type of flavonoid found in various plants, notably sea buckthorn (Hippophae rhamnoides) and Elaeagnus multiflora.[1][2][3][4][5] Structurally, it consists of an isorhamnetin aglycone attached to two different sugar moieties (a sophorose and a rhamnose).[5][6][7]

Like many complex natural products, its stability and solubility are highly dependent on process conditions. Temperature is a critical parameter because it governs a delicate balance: it must be high enough to efficiently dissolve the compound and break its bonds with the plant matrix, but not so high as to cause its chemical structure to degrade.[8][9] Flavonoid glycosides are particularly susceptible to thermal degradation, which can break the glycosidic bonds or alter the aglycone structure, leading to reduced yield and bioactivity.[8][10]

Q2: What is the general effect of increasing temperature on the extraction efficiency of flavonoid glycosides?

Temperature has a dual effect on the extraction process. Initially, increasing the temperature generally enhances extraction efficiency for several reasons:

• Increased Solubility: The solubility of Isorhamnetin 3-sophoroside-7-rhamnoside in the extraction solvent increases with temperature, allowing more of the compound to be dissolved.[11]

• Reduced Solvent Viscosity: Higher temperatures lower the viscosity of the solvent, improving its ability to penetrate the plant matrix and access the target compound.[11]

• Increased Mass Transfer: The rate of diffusion of the flavonoid from the plant material into the solvent is accelerated at higher temperatures.

• Matrix Disruption: Heat helps to disrupt the plant cell walls and weaken the bonds between the flavonoid and the plant matrix, facilitating its release.[12]

However, once an optimal temperature is surpassed, a further increase can become detrimental:

• Thermal Degradation: This is the primary concern. Excessive heat can break down the target flavonoid glycoside, leading to a significant drop in yield.[8][13]

• Co-extraction of Impurities: Higher temperatures can increase the solubility of undesirable compounds (e.g., fats, waxes, chlorophyll), resulting in a less pure extract that may require extensive downstream purification.

• Solvent Loss: For volatile solvents like ethanol or methanol, high temperatures increase the rate of evaporation, which can alter the solvent-to-solid ratio and pose safety risks.

Caption: A decision-making workflow for temperature-related issues.

Q7: I'm seeing a lot of impurities in my extract. How can temperature help?

If purity is a concern, lowering the extraction temperature can be an effective strategy. While this may slightly reduce the total yield of your target compound, it can significantly improve selectivity. Many undesirable, lipophilic compounds (like waxes and some pigments) have much higher solubility at elevated temperatures. By operating at a lower temperature (e.g., 30-50°C), you can often leave these impurities behind in the plant matrix, resulting in a cleaner initial extract and simplifying subsequent purification steps.

Data Summary: Temperature Effects in Flavonoid Extraction

The following table summarizes optimal temperatures found in various studies for flavonoid extraction, illustrating the general trends discussed.

Extraction Method	Plant Material	Target Compound(s)	Solvent	Optimal Temperature (°C)	Reference
Ultrasound-Assisted	Alfalfa	Total Flavonoids	52% Ethanol	62.3	[14]
Ultrasound-Assisted	Pteris cretica L.	Total Flavonoids	57% Ethanol	74.3	[13]
Ultrasound-Assisted	Perilla leaves	Total Flavonoids	70% Ethanol	43	[15]
Deep Eutectic Solvent	Celtis sinensis	Total Flavonoids	Choline chloride-based DES	50
Microwave-Assisted	Onion	Flavonols	94% Methanol	50	[9]
Microwave-Assisted	Onion	Antioxidant Activity	74% Methanol	100	[9]
Maceration	Chestnut Spiny Burs	Phenolics	80% Ethanol	40	[16]

Note: This table demonstrates a range of optimal temperatures, reinforcing that the ideal condition is specific to the method, material, and target analyte.

Experimental Protocol: Optimization of Extraction Temperature

This protocol provides a detailed, step-by-step methodology for determining the optimal extraction temperature for Isorhamnetin 3-sophoroside-7-rhamnoside from your specific plant material.

Objective: To identify the temperature that provides the maximum yield of the target compound without inducing significant degradation.

Materials & Equipment:

• Dried, powdered plant material (consistent particle size).

• Selected extraction solvent (e.g., 70% Ethanol in water).

• Temperature-controlled extraction system (e.g., heated ultrasonic bath, temperature-controlled microwave extractor, or shaking water bath).

• Analytical balance, volumetric flasks, and appropriate glassware.

• Centrifuge and filtration apparatus (e.g., 0.45 µm syringe filters).

• HPLC system with a suitable column (e.g., C18) and detector (e.g., DAD or UV-Vis) for quantification.

• Isorhamnetin 3-sophoroside-7-rhamnoside analytical standard.

Methodology:

• Define Fixed Parameters: To isolate the effect of temperature, all other variables must be held constant throughout the experiment.

  • Plant Material Mass: e.g., 1.0 g per extraction.

  • Solvent Composition: e.g., 70% (v/v) ethanol.

  • Solvent-to-Solid Ratio: e.g., 30:1 mL/g.

  • Extraction Time: e.g., 45 minutes.

  • Extraction Power (for UAE/MAE): e.g., 300 W.

• Select Temperature Range: Choose a range to investigate based on literature values. A range of 30°C to 90°C, tested at 10°C intervals (30, 40, 50, 60, 70, 80, 90°C), is comprehensive.

• Perform Extractions:

  • For each temperature point, accurately weigh the plant material into an extraction vessel.

  • Add the predetermined volume of solvent.

  • Place the vessel in the extraction system and allow it to equilibrate to the target temperature.

  • Begin the extraction (e.g., turn on sonication) and run for the fixed duration.

  • Repeat the experiment in triplicate for each temperature point to ensure statistical validity.

• Sample Processing:

  • After extraction, cool the sample to room temperature.

  • Separate the solid material from the liquid extract via centrifugation or filtration.

  • Transfer the supernatant to a volumetric flask and bring it to a known final volume with the extraction solvent.

  • Filter an aliquot of the final extract through a 0.45 µm filter into an HPLC vial.

• Quantification by HPLC:

  • Develop an HPLC method capable of separating Isorhamnetin 3-sophoroside-7-rhamnoside from other co-extracted compounds.

  • Prepare a calibration curve using the analytical standard.

  • Inject the prepared samples and quantify the concentration of the target compound in each extract.

  • Calculate the final yield, typically expressed as mg of compound per g of dry plant material (mg/g DW).

• Data Analysis:

  • Calculate the mean yield and standard deviation for each temperature point.

  • Plot the mean yield (y-axis) against the extraction temperature (x-axis).

  • The optimal temperature corresponds to the peak of the curve. The region just before the peak represents the most robust and safe operating range.

References

• Ma, Y., Wang, C., An, T., Wang, C., Wu, S., & Li, C. (2022). Optimization of Ultrasonic-Assisted Extraction of Flavonoid Compounds and Antioxidants from Alfalfa Using Response Surface Method. PubMed Central. [Link]

• Various Authors. (n.d.). The effect of the microwave temperature extraction on the recoveries in time: a. flavonoids. ResearchGate. [Link]

• Zhang, D., Zu, Y., Fu, Y., Luo, M., Gu, C., & Wang, W. (2018). Ultrasound-Assisted Extraction of Total Flavonoids from Pteris cretica L.: Process Optimization, HPLC Analysis, and Evaluation of Antioxidant Activity. PubMed Central. [Link]

• Arzate-Vázquez, I., Chan-Bacab, M. J., & Moreno, D. A. (2021). Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties. PubMed Central. [Link]

• Wang, Z., et al. (2022). Deep Eutectic Solvent-Based Ultrasound-Assisted Extraction of Flavonoids from Houttuynia cordata. MDPI. [Link]

• ResearchGate. (n.d.). Effect of ultrasonic temperature on extraction of flavonoids from Perilla leaves. ResearchGate. [Link]

• Li, T., et al. (2021). Efficient extraction of bioactive flavonoids from Celtis sinensis leaves using deep eutectic solvent as green media. RSC Publishing. [Link]

• Tan, M. C., et al. (2023). Optimisation of Ultrasound-Assisted Extraction of Total Phenolics and Flavonoids Content from Centella asiatica. MDPI. [Link]

• Roldán-Marín, E., et al. (2022). Optimization of a Microwave Assisted Extraction Method for Maximum Flavonols and Antioxidant Activity of Onion Extracts. PubMed Central. [Link]

• BioCrick. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside | CAS:41328-75-0. BioCrick. [Link]

• ResearchGate. (n.d.). Optimization of chemometric approaches for the extraction of isorhamnetin-3-O-rutinoside from Calendula officinalis L. ResearchGate. [Link]

• Li, H., et al. (2021). Microwave-assisted extraction of flavonoids from Phyllostachys heterocycla leaves: Optimization, mechanism, and antioxidant activity in vitro. BioResources. [Link]

• Ramli, N. S., et al. (2021). Optimizing Conditions for Microwave-Assisted Extraction of Polyphenolic Content and Antioxidant Activity of Barleria lupulina Lindl. PubMed Central. [Link]

• MDPI. (n.d.). Isorhamnetin Glycosides as Phytonutrients. MDPI Encyclopedia. [Link]

• Jiang, T., et al. (2023). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. MDPI. [Link]

• Pinto, D., et al. (2024). Valorization of Chestnut By-Products: Extraction, Bioactivity, and Applications of Shells, Spiny Burs, and Leaves. MDPI. [Link]

• Oreopoulou, A., et al. (2021). Extraction of Flavonoids From Natural Sources Using Modern Techniques. PubMed Central. [Link]

• Cheok, C. Y., et al. (2021). Modern Techniques for Flavonoid Extraction—To Optimize or Not to Optimize? MDPI. [Link]

• ResearchGate. (n.d.). Stability studies of quercetin, kaempferol, and isorhamnetin standards... ResearchGate. [Link]

• ResearchGate. (n.d.). Effect of extraction temperature on the flavonoid content. ResearchGate. [Link]

• Matos, M. J., et al. (2021). Metabolomic approach to identify biomarkers of resistance to carmine cochineal in forage palm. SciELO. [Link]

• RSC Publishing. (n.d.). Analytical Methods. RSC Publishing. [Link]

• Jiang, T., et al. (2023). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. PubMed Central. [Link]

• Biopurify. (n.d.). Isorhamnetin 3-sophoroside-7-rhamnoside | CAS 41328-75-0. Biopurify. [Link]

• PubChem. (n.d.). Isorhamnetin-3-O-sophoroside-7-O-rhamnoside. PubChem. [Link]

• Moraes, M. L., et al. (2016). Optimization of Chemometric Approaches for the Extraction of isorhamnetin-3-O-rutinoside From Calendula Officinalis L. PubMed. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Antioxidant Activity of Isorhamnetin Glycosides

For researchers and professionals in drug development, understanding the nuanced antioxidant potential of flavonoid glycosides is paramount. Isorhamnetin, an O-methylated flavonol found in medicinal plants like Hippophae rhamnoides (sea buckthorn) and Ginkgo biloba, is a molecule of significant interest.[1] It primarily exists not as a free aglycone but in various glycosidic forms.[1] These sugar attachments are not mere decorations; they fundamentally alter the molecule's solubility, bioavailability, and, critically, its antioxidant activity.

This guide provides an in-depth, objective comparison of the antioxidant performance of different isorhamnetin glycosides. We will move beyond simple data reporting to explore the causality behind experimental choices, dissect structure-activity relationships, and provide field-tested protocols to ensure the scientific integrity of your own investigations.

The Foundation: Understanding Antioxidant Mechanisms and Assays

The antioxidant activity of a flavonoid like isorhamnetin is its ability to neutralize reactive oxygen species (ROS) and other free radicals that cause cellular damage.[2][3] This is primarily achieved through two main chemical mechanisms: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).[4] To quantify this activity, a battery of assays is employed, each with its own principles and limitations. Relying on a single method is insufficient; a multi-assay approach provides a more complete and trustworthy profile of a compound's antioxidant potential.[5]

Common In Vitro Chemical Assays:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This is often the first-pass screening method. It employs a stable, deep purple-colored radical (DPPH•). When an antioxidant donates a hydrogen atom, the radical is neutralized, and the solution turns a pale yellow.[6] The degree of color change, measured spectrophotometrically at ~517 nm, is proportional to the antioxidant's scavenging ability.[6][7] Its simplicity and speed are major advantages.[8]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: In this method, ABTS is oxidized to its radical cation (ABTS•+), which is intensely blue-green. Antioxidants reduce this radical back to its colorless form. The key advantage of the ABTS assay is its solubility in both aqueous and organic solvents, allowing for the assessment of both hydrophilic and lipophilic antioxidants.[5] Results are typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC), comparing the sample's activity to Trolox, a vitamin E analog.[9]

• FRAP (Ferric Reducing Antioxidant Power) Assay: Unlike radical scavenging assays, FRAP directly measures a compound's ability to act as a reductant (an electron donor). The assay is based on the reduction of a colorless ferric iron (Fe³⁺) complex to a vibrant blue ferrous iron (Fe²⁺) complex at low pH.[10] This method highlights the reducing power of an antioxidant, which is a key aspect of its protective function.[5]

The Physiological Frontier: Cell-Based Assays

While chemical assays are invaluable, they do not account for crucial biological factors like cell uptake, distribution, and metabolism.[2][3] The Cellular Antioxidant Activity (CAA) assay bridges this gap by measuring antioxidant performance within live cells.[11][12]

The CAA assay uses a cell-permeable probe, DCFH-DA, which diffuses into cells and is deacetylated to the non-fluorescent DCFH.[3] When the cells are subjected to oxidative stress (often induced by an AAPH radical generator), intracellular ROS oxidize DCFH into the highly fluorescent DCF.[11] A potent antioxidant will enter the cell and quench these ROS, thereby inhibiting the formation of the fluorescent signal. This provides a more physiologically relevant measure of antioxidant efficacy.[2]

Isorhamnetin vs. Its Glycosides: A Quantitative Comparison

The antioxidant capacity of isorhamnetin and its glycosides is critically dependent on their molecular structure. The aglycone, isorhamnetin, often exhibits superior activity in chemical assays compared to its glycosylated forms.[13][14] However, this is not the complete picture, as glycosylation can improve bioavailability, effectively making the glycoside a prodrug that delivers the active aglycone in vivo.[15]

Below is a summary of reported antioxidant activities for isorhamnetin and several of its glycosides. Note that direct comparison across different studies can be challenging due to variations in experimental conditions.

Compound	Assay	Activity Metric (IC50 in µmol/L)	Key Finding	Reference
Isorhamnetin (Aglycone)	DPPH	24.61	Potent activity, used as a baseline.	[13][14]
ABTS	14.54	Strong radical scavenging capacity.	[13][14]
Quercetin (Reference)	DPPH	3.07	Significantly more potent than isorhamnetin in this assay.	[13][14]
ABTS	3.64	Significantly more potent than isorhamnetin in this assay.	[13][14]
Isorhamnetin-3-O-glucoside	Various	---	Confirmed antioxidant properties in multiple tests.[16][17]	[16][17]
Narcissin (Isorhamnetin-3-O-rutinoside)	ABTS, DPPH	---	Possesses notable antioxidant capacity.[16][17]	[16][17]
Astragaloside (Isorhamnetin-3-O-glucoside-7-O-xyloside)	ABTS	---	Evaluated for antioxidant capacity.[16]	[16]

IC50 (half-maximal inhibitory concentration): a lower value indicates higher antioxidant activity.

The "Why": Deconstructing the Structure-Activity Relationship

The antioxidant efficacy of a flavonol is not arbitrary; it is dictated by its chemical structure. Key features governing activity include:

• The Catechol Group (3',4'-dihydroxy) in the B-ring: This is a powerful hydrogen-donating moiety, crucial for radical scavenging.

• The 3-hydroxyl group on the C-ring: This group also participates in radical scavenging.

• The C2=C3 double bond in conjunction with the 4-keto group: This configuration allows for electron delocalization across the molecule, which stabilizes the flavonoid radical after it has donated a hydrogen atom.[18]

Caption: Core structure of isorhamnetin highlighting key antioxidant features.

The Impact of Glycosylation:

When a sugar molecule is attached to isorhamnetin, it typically reduces its in vitro antioxidant activity. The reason is twofold:

• Steric Hindrance and Blocked Hydroxyls: Glycosylation at the 3-position, as seen in isorhamnetin-3-O-glucoside, blocks a critical hydroxyl group, diminishing its ability to participate in radical scavenging.[19][20]

• Disrupted Planarity: The bulky sugar group can disrupt the planarity of the flavonoid structure, which impairs the electron delocalization needed to stabilize the resulting radical.[19]

This explains why the aglycone generally appears more potent in chemical assays. However, in a biological system, the increased water solubility and protection from degradation afforded by the sugar moiety can lead to better absorption and delivery, making glycosides highly relevant for in vivo applications.[15]

Self-Validating Experimental Protocols

To ensure reproducibility and accuracy, the following detailed protocols are provided. The rationale behind critical steps is explained to foster a deeper understanding of the assay dynamics.

DPPH Radical Scavenging Assay Protocol

This protocol measures the ability of a compound to scavenge the DPPH radical.

Caption: Workflow for the DPPH radical scavenging assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. This solution is light-sensitive and should be freshly prepared and stored in an amber bottle. The high reactivity of the radical necessitates fresh preparation for consistent results.

  • Prepare stock solutions of your isorhamnetin glycosides and a positive control (e.g., Quercetin, Trolox) in methanol at various concentrations (e.g., 10-200 µM).

• Assay Procedure (96-well plate format):

  • Add 180 µL of the 0.1 mM DPPH solution to each well of a 96-well plate.[18]

  • Add 20 µL of your sample, standard, or methanol (as a blank control) to the corresponding wells.[18]

• Incubation:

  • Shake the plate gently and incubate at room temperature for 30 minutes in the dark.[7] Incubation in the dark is critical to prevent the light-induced degradation of the DPPH radical, which would lead to inaccurate results.

• Measurement:

  • Measure the absorbance at 515-517 nm using a microplate reader.[7][18]

• Calculation:

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100[7]

  • Plot the % inhibition against the sample concentration to determine the IC50 value.

ABTS Radical Cation Decolorization Assay Protocol

This protocol assesses antioxidant capacity by measuring the decolorization of the pre-formed ABTS radical cation.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate (oxidizing agent).[21]

  • To generate the radical cation (ABTS•+), mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours before use.[21] This overnight incubation ensures the complete formation of the radical.

• Working Solution Preparation:

  • Before the assay, dilute the ABTS•+ stock solution with a suitable solvent (e.g., ethanol or PBS) to an absorbance of ~0.700 (± 0.02) at 734 nm.[21] This standardization is crucial for consistent and comparable results.

• Assay Procedure:

  • Add 190 µL of the diluted ABTS•+ working solution to each well.

  • Add 10 µL of your sample, standard, or blank.

• Incubation and Measurement:

  • Mix and incubate for a defined period (e.g., 5-7 minutes).[7]

  • Read the absorbance at 734 nm.[21]

• Calculation:

  • Calculate the percentage of inhibition as in the DPPH assay and determine the TEAC value by comparing the sample's activity to a Trolox standard curve.

FRAP (Ferric Reducing Antioxidant Power) Assay Protocol

This protocol quantifies the ability of an antioxidant to reduce ferric iron (Fe³⁺).

Step-by-Step Methodology:

• FRAP Reagent Preparation:

  • The FRAP reagent must be prepared fresh daily. Mix the following three solutions in a 10:1:1 (v/v/v) ratio:[10][22]

    • 300 mM Acetate buffer (pH 3.6)

    • 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl

    • 20 mM FeCl₃·6H₂O solution

  • Warm the reagent to 37°C before use. The acidic pH is essential for the iron-reducing reaction.

• Assay Procedure:

  • Add 180 µL of the pre-warmed FRAP reagent to each well.

  • Add 20 µL of the sample, standard (typically FeSO₄ or Trolox), or blank.

• Incubation and Measurement:

  • Incubate the plate at 37°C for 30 minutes.[23]

  • Measure the absorbance at 593 nm.[10]

• Calculation:

  • Create a standard curve using a known concentration of Fe²⁺. The antioxidant capacity of the sample is then expressed as µmol Fe²⁺ equivalents per gram or liter.

Cellular Antioxidant Activity (CAA) Assay Protocol

This protocol provides a more biologically relevant measure of antioxidant activity in a cell culture model.

Step-by-Step Methodology:

• Cell Culture:

  • Seed adherent cells (e.g., HepG2, HeLa) in a 96-well black, clear-bottom microplate and culture until they reach 90-100% confluence.[2][3] A confluent monolayer ensures a consistent cell number for the assay.

• Cell Loading:

  • Remove the culture medium and wash the cells gently with Dulbecco's Phosphate-Buffered Saline (DPBS).[2]

  • Add 50 µL of a DCFH-DA probe solution to each well.

  • Immediately add 50 µL of your test compound or Quercetin (as a calibrator) to the wells.[2][3]

  • Incubate at 37°C for 60 minutes to allow for probe uptake and de-esterification.[2]

• Induction of Oxidative Stress:

  • Remove the loading solution and wash the cells three times with DPBS.[2] This step removes any extracellular probe or compound that has not been absorbed.

  • Add 100 µL of a free radical initiator solution (e.g., AAPH) to all wells.[3]

• Kinetic Measurement:

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Read the fluorescence kinetically for 60 minutes (e.g., one reading every 1-5 minutes) at an excitation wavelength of ~485 nm and an emission wavelength of ~538 nm.[3][24]

• Calculation:

  • Calculate the area under the curve (AUC) for both the control and sample wells.

  • The CAA value is calculated based on the reduction in fluorescence in the presence of the antioxidant compared to the control. Results are often expressed as micromoles of Quercetin equivalents per 100 micromoles of the test compound.

Conclusion and Strategic Outlook

The evaluation of isorhamnetin glycosides reveals a classic trade-off in drug development: potent in vitro activity versus in vivo bioavailability.

• For Mechanistic Studies: The isorhamnetin aglycone is the superior choice for in vitro cell-based and enzymatic assays where direct interaction with a molecular target is being investigated.[15]

• For In Vivo and Oral Formulation Studies: Isorhamnetin glycosides are often more practical starting points. Their enhanced stability and solubility can lead to better pharmacokinetic profiles, potentially resulting in greater or more sustained efficacy in a whole-organism context.[15]

Ultimately, a comprehensive understanding requires a dual approach. It is imperative to utilize a range of assays, from simple chemical tests like DPPH and FRAP to the more complex and physiologically relevant CAA assay. This multi-faceted strategy ensures that the selected compound not only demonstrates chemical antioxidant potential but also possesses the ability to exert that effect within a biological system. Future research should focus on direct, side-by-side comparisons of a wider array of isorhamnetin glycosides in both in vitro and in vivo models to fully elucidate their therapeutic potential.

References

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• Benzie, I. F., & Strain, J. J. (1996). The Ferric Reducing Ability of Plasma (FRAP) as a Measure of “Antioxidant Power”: The FRAP Assay. Analytical Biochemistry.
• Kamiya Biomedical Company. (n.d.). Cellular Antioxidant Activity Assay. Product Manual.
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• LOUIS: The Louisiana Online University Information System. (n.d.). Measuring Antioxidant Properties through FRAP, Xanthine Oxidase, and ORAC Assays. RCEU Program.
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• Benkhaira, N., et al. (n.d.). Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. ResearchGate.
• BenchChem. (2025). The ABTS Antioxidant Assay: A Comprehensive Technical Guide. BenchChem Technical Guides.
• Wen, L., et al. (2021). Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship. Oxidative Medicine and Cellular Longevity.
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• Yokozawa, T., et al. (1997). Effects of isorhamnetin, rhamnetin, and quercetin on the concentrations of cholesterol and lipoperoxide in the serum and liver and on the blood and liver antioxidative enzyme activities of rats. PubMed.
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• Free Radicals and Antioxidants. (n.d.). Study on the Relation of Structure and Antioxidant Activity of Isorhamnetin, Quercetin, Phloretin, Silybin and Phloretin Isonicotinyl Hydrazone. freeradicalsandantioxidants.org.
• Al-Khayri, J. M., et al. (2022). Flavonoids: A Review On Extraction, Identification, Quantification, and Antioxidant Activity. ResearchGate.
• Kumar, S., et al. (2015). DPPH free radical scavenging activity of phenolics and flavonoids in some medicinal plants of India. International Journal of Current Microbiology and Applied Sciences.
• Xiao, J., et al. (2021). Relationships between Structure and Antioxidant Capacity and Activity of Glycosylated Flavonols. PubMed.
• ResearchGate. (2025). Antioxidant Properties of Isolated Isorhamnetin from the Sea Buckthorn Marc. ResearchGate.
• Platikanov, S., et al. (2023). DPPH Radical Scavenging Assay. MDPI.
• Ma, Y., et al. (2023). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. PubMed Central.
• Kim, H., et al. (2021). Quercetin and Isorhamnetin Attenuate Benzo[a]pyrene-Induced Toxicity by Modulating Detoxification Enzymes through the AhR and NRF2 Signaling Pathways. PubMed Central.
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• Zielińska, M., et al. (2001). The flavonoids, quercetin and isorhamnetin 3-O-acylglucosides diminish neutrophil oxidative metabolism and lipid peroxidation. Acta Biochimica Polonica.
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A Comparative Guide to the Bioavailability of Isorhamnetin 3-sophoroside-7-rhamnoside versus its Aglycone, Isorhamnetin

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Glycosidic Veil – A Determinant of Bioavailability

Isorhamnetin, a methylated flavonoid found in medicinal plants such as Hippophae rhamnoides, has garnered significant interest for its diverse pharmacological activities.[1][2] In its natural state, isorhamnetin predominantly exists not as a free aglycone but in glycosylated forms.[2] Among these, Isorhamnetin 3-sophoroside-7-rhamnoside stands out as a complex triglycoside. The sugar moieties, while often considered pharmacologically inert, play a crucial role in the molecule's stability, solubility, and, most importantly, its bioavailability. This guide provides an in-depth comparison of the bioavailability of Isorhamnetin 3-sophoroside-7-rhamnoside and its aglycone, Isorhamnetin, supported by experimental data and mechanistic insights.

The central hypothesis underpinning this comparison is that the glycosidic form, Isorhamnetin 3-sophoroside-7-rhamnoside, acts as a prodrug, exhibiting enhanced stability in the upper gastrointestinal tract and facilitating delivery of the bioactive aglycone to the systemic circulation following enzymatic hydrolysis by the gut microbiota.

Mechanisms of Absorption: A Tale of Two Pathways

The structural disparity between Isorhamnetin 3-sophoroside-7-rhamnoside and Isorhamnetin dictates their distinct routes of absorption.

Isorhamnetin (Aglycone): As a relatively lipophilic molecule, Isorhamnetin can be absorbed in the small intestine via passive diffusion across the enterocyte membrane. However, its poor aqueous solubility can be a limiting factor for its dissolution in the gut lumen, potentially hindering its overall absorption.[1]

Isorhamnetin 3-sophoroside-7-rhamnoside (Glycoside): The bulky and hydrophilic sugar residues (sophorose and rhamnose) prevent the direct absorption of the intact glycoside in the small intestine. Instead, it travels largely unabsorbed to the colon. Here, it encounters a rich microbial ecosystem equipped with a diverse arsenal of enzymes, including β-glucosidases and α-rhamnosidases, capable of cleaving the glycosidic bonds. This enzymatic action liberates the isorhamnetin aglycone, which is then available for absorption by the colonic mucosa. This delayed release mechanism can lead to a more sustained plasma concentration of the aglycone compared to direct oral administration of isorhamnetin.[3][4]

Metabolic fate of Isorhamnetin glycoside vs. aglycone.

Comparative Bioavailability: Experimental Evidence

While direct in vivo pharmacokinetic data comparing Isorhamnetin 3-sophoroside-7-rhamnoside with its aglycone is limited, studies on other isorhamnetin glycosides and related flavonoids provide compelling evidence for the superior bioavailability of the glycosidic forms. Generally, flavonoid glycosides exhibit higher bioaccessibility due to their increased aqueous solubility and stability during digestion.[5]

For instance, a study on isorhamnetin glycosides from almond skins showed significantly higher bioaccessibility for the monoglycoside (93.2%) and diglycoside (66.8%) compared to the aglycone (25.1%) after simulated digestion.[3] This suggests that the sugar moieties protect the flavonoid core from degradation in the harsh environment of the stomach and small intestine.

Parameter	Isorhamnetin 3-sophoroside-7-rhamnoside	Isorhamnetin (Aglycone)	Rationale/Supporting Evidence
Aqueous Solubility	Higher	Lower	The hydrophilic sugar moieties increase water solubility, aiding dissolution in the gastrointestinal fluids.[4]
Stability in Upper GI Tract	Higher	Lower	Glycosylation protects the aglycone from enzymatic and chemical degradation in the stomach and small intestine.[3]
Absorption Site	Primarily Colon	Primarily Small Intestine	The aglycone is absorbed directly, while the glycoside requires microbial hydrolysis in the colon prior to absorption.[4]
Time to Maximum Plasma Concentration (Tmax)	Longer	Shorter	The transit time to the colon and the enzymatic hydrolysis step result in a delayed absorption profile for the glycoside.[1]
Maximum Plasma Concentration (Cmax)	Potentially Lower	Potentially Higher (initially)	Direct absorption of the aglycone can lead to a sharper initial peak in plasma concentration.
Area Under the Curve (AUC)	Higher	Lower	The enhanced stability and sustained release of the aglycone from the glycoside often lead to a greater overall systemic exposure.[3]
Elimination Half-life (t1/2)	Longer	Shorter	The continuous release and absorption of the aglycone in the colon can extend its presence in the circulation.[1]

Experimental Protocols for Bioavailability Assessment

To rigorously compare the bioavailability of Isorhamnetin 3-sophoroside-7-rhamnoside and its aglycone, a combination of in vivo and in vitro studies is essential.

In Vivo Pharmacokinetic Study in a Rat Model

This protocol outlines a standard approach to compare the oral bioavailability of the two compounds.

1. Animal Model and Housing:

• Male Sprague-Dawley rats (200-250 g) are used.

• Animals are housed in a controlled environment (22 ± 2°C, 55 ± 5% humidity, 12-hour light/dark cycle) with free access to standard chow and water.

• Animals are fasted for 12 hours prior to dosing, with continued access to water.

2. Dosing and Sample Collection:

• Rats are divided into two groups (n=6 per group).

• Group 1 receives Isorhamnetin 3-sophoroside-7-rhamnoside (e.g., 50 mg/kg) orally via gavage.

• Group 2 receives an equimolar dose of Isorhamnetin (aglycone) orally.

• Blood samples (approx. 200 µL) are collected from the tail vein into heparinized tubes at pre-dose (0) and at 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dosing.

• Plasma is separated by centrifugation (e.g., 3000 x g for 10 minutes at 4°C) and stored at -80°C until analysis.

3. Bioanalytical Method (LC-MS/MS):

• Plasma samples are prepared by protein precipitation with acetonitrile containing an internal standard (e.g., quercetin).

• The supernatant is analyzed by a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to quantify the concentration of isorhamnetin.

• For the glycoside group, plasma samples should also be treated with β-glucosidase and α-rhamnosidase to hydrolyze any circulating conjugated metabolites back to the aglycone for total isorhamnetin quantification.

4. Pharmacokinetic Analysis:

• Plasma concentration-time data are analyzed using non-compartmental methods to determine key pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2).

• The relative oral bioavailability of the glycoside to the aglycone is calculated as (AUCglycoside / AUCaglycone) x (Doseaglycone / Doseglycoside) x 100.

In vivo pharmacokinetic study workflow.

In Vitro Caco-2 Cell Permeability Assay

This assay provides insights into the intestinal permeability of the compounds.

1. Cell Culture:

• Caco-2 cells are cultured on permeable Transwell inserts until a differentiated monolayer is formed (typically 21 days).

• The integrity of the monolayer is confirmed by measuring the transepithelial electrical resistance (TEER).

2. Permeability Study:

• The test compounds (Isorhamnetin 3-sophoroside-7-rhamnoside and Isorhamnetin) are added to the apical (AP) side of the Transwell insert.

• Samples are collected from the basolateral (BL) side at various time points (e.g., 30, 60, 90, 120 minutes).

• The concentration of the compounds in the basolateral samples is quantified by LC-MS/MS.

3. Calculation of Apparent Permeability Coefficient (Papp):

• Papp (cm/s) = (dQ/dt) / (A * C0)

• Where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

Conclusion and Implications for Drug Development

The available evidence strongly suggests that Isorhamnetin 3-sophoroside-7-rhamnoside, despite its complex structure, likely possesses superior oral bioavailability compared to its aglycone, Isorhamnetin. The glycosidic moieties enhance its stability in the upper gastrointestinal tract and facilitate its delivery to the colon, where microbial enzymes release the bioactive aglycone for sustained absorption.

For researchers, this underscores the importance of studying flavonoid glycosides in their native forms to accurately assess their in vivo potential. For drug development professionals, Isorhamnetin 3-sophoroside-7-rhamnoside represents a promising natural prodrug strategy. Its enhanced pharmacokinetic profile may translate to improved therapeutic efficacy and potentially reduced dosing frequency. Further head-to-head in vivo studies are warranted to definitively quantify the bioavailability advantage and to fully elucidate the metabolic fate of this complex glycoside.

References

• Antunes-Ricardo, M., Gutierrez-Uribe, J. A., & Serna-Saldivar, S. O. (2017). Bioaccessibility, Intestinal Permeability and Plasma Stability of Isorhamnetin Glycosides from Opuntia ficus-indica (L.) Mill. Molecules, 22(5), 789. [Link]

• Cui, T., Li, J., & Kay, C. D. (2020). Isorhamnetin glycosides as phytonutrients. Encyclopedia, 1(1), 1-1. [Link]

• Yang, Y., et al. (2023). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. Foods, 12(8), 1698. [Link]

• Sordon, S., Popłoński, J., & Huszcza, E. (2016). Microbial Glycosylation of Flavonoids. Polish Journal of Microbiology, 65(2), 133–142. [Link]

• Beekwilder, J., et al. (2009). Production of an array of rhamnosylated flavonoids by expression of a rhamnosyltransferase from Lactobacillus acidophilus in Escherichia coli. Metabolic engineering, 11(4-5), 249–257. [Link]

• Walle, T. (2004). Absorption and metabolism of flavonoids. Free radical biology & medicine, 36(7), 829–837. [Link]

• Hald, C., Dawid, C., Tressel, R., & Hofmann, T. (2019). Kaempferol 3-O-(2'''-O-Sinapoyl-β-sophoroside) Causes the Undesired Bitter Taste of Canola/Rapeseed Protein Isolates. Journal of agricultural and food chemistry, 67(1), 372–378. [Link]

• Walle, U. K., & Walle, T. (2002). Novel flavonoid glycoside-hydrolyzing enzyme in the human oral cavity. Drug metabolism and disposition: the biological fate of chemicals, 30(5), 564–567. [Link]

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An In Vivo Comparative Guide to the Therapeutic Efficacy of Isorhamnetin 3-sophoroside-7-rhamnoside in Acute Inflammation

This guide provides a comprehensive in vivo validation framework for assessing the therapeutic effects of Isorhamnetin 3-sophoroside-7-rhamnoside, a prominent flavonol glycoside isolated from sources such as sea buckthorn (Hippophae rhamnoides).[1] The focus of this guide is to objectively compare its anti-inflammatory properties against a well-established non-steroidal anti-inflammatory drug (NSAID), Indomethacin, within a validated animal model of acute inflammation. This document is intended for researchers, scientists, and professionals in drug development seeking to understand the preclinical potential of this natural compound.

The therapeutic promise of isorhamnetin and its glycosides is rooted in their diverse biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties.[2][3] While in vitro studies have elucidated potential mechanisms, rigorous in vivo validation is paramount to establish true therapeutic efficacy and benchmark performance against current standards of care.

Rationale for In Vivo Model Selection: Carrageenan-Induced Paw Edema

To assess the acute anti-inflammatory potential of Isorhamnetin 3-sophoroside-7-rhamnoside, the carrageenan-induced paw edema model in rats is the selected paradigm. This model is a cornerstone in the evaluation of anti-inflammatory agents due to its high reproducibility and well-characterized biphasic inflammatory response.[4][5]

The initial phase (0-1.5 hours) is mediated by the release of histamine, serotonin, and bradykinin. The subsequent, more prolonged phase (1.5-5 hours) is characterized by the production of prostaglandins and the infiltration of neutrophils into the inflammatory site.[4] This biphasic nature allows for a nuanced understanding of a compound's mechanism of action. A reduction in the later phase, for instance, points towards the inhibition of prostaglandin synthesis, a hallmark of NSAID activity.

Comparative Compound: Indomethacin

Indomethacin is chosen as the positive control in this study due to its potent and well-documented anti-inflammatory effects.[6] Its primary mechanism of action is the non-selective inhibition of cyclooxygenase (COX) enzymes (COX-1 and COX-2), which are critical for the conversion of arachidonic acid into prostaglandins.[7][8][9] By inhibiting prostaglandin synthesis, Indomethacin effectively reduces pain, fever, and inflammation.[6][7][10] This makes it an ideal benchmark for evaluating the efficacy of novel anti-inflammatory compounds like Isorhamnetin 3-sophoroside-7-rhamnoside.

Experimental Design and Workflow

The following diagram illustrates the experimental workflow for the in vivo validation of Isorhamnetin 3-sophoroside-7-rhamnoside.

Caption: Experimental workflow for the in vivo anti-inflammatory validation.

Detailed Experimental Protocols

• Species: Male Wistar rats (180-200g)

• Housing: Standard laboratory conditions (22 ± 2°C, 12-hour light/dark cycle) with ad libitum access to food and water.

• Acclimatization: Animals should be acclimatized for at least 7 days prior to the experiment.

• Vehicle Control: Administered with the vehicle (e.g., 0.5% carboxymethyl cellulose in saline) orally.

• Test Compound: Administered with Isorhamnetin 3-sophoroside-7-rhamnoside at a predetermined dose (e.g., 25, 50, 100 mg/kg) orally.

• Positive Control: Administered with Indomethacin (10 mg/kg) orally.[11]

• One hour after the administration of the respective treatments, acute inflammation is induced by a subplantar injection of 0.1 mL of 1% (w/v) carrageenan solution in sterile saline into the right hind paw of each rat.[5][12]

• The volume of the carrageenan-injected paw is measured at 0, 1, 2, 3, 4, and 5 hours post-carrageenan injection using a digital plethysmometer.[13][14][15][16][17]

• The percentage of inhibition of edema is calculated using the following formula:

  • % Inhibition = [(Vc - Vt) / Vc] x 100

  • Where Vc is the average paw volume of the control group and Vt is the average paw volume of the treated group.

• At the end of the 5-hour observation period, animals are euthanized, and the inflamed paw tissue is collected.

• The tissue is homogenized, and the levels of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1β), as well as Prostaglandin E2 (PGE2), are quantified using ELISA kits.[18][19][20][21][22]

• A portion of the inflamed paw tissue is fixed in 10% neutral buffered formalin, processed, and embedded in paraffin.

• Sections of 5 µm thickness are stained with Hematoxylin and Eosin (H&E) and examined under a light microscope for signs of inflammation, including edema, neutrophil infiltration, and tissue damage.

Anticipated Results and Comparative Analysis

The following table summarizes the expected outcomes for each experimental group, providing a clear comparison between Isorhamnetin 3-sophoroside-7-rhamnoside and Indomethacin.

Parameter	Vehicle Control	Isorhamnetin 3-sophoroside-7-rhamnoside	Indomethacin (Positive Control)
Paw Edema	Significant increase in paw volume over 5 hours.	Dose-dependent reduction in paw volume.	Significant reduction in paw volume.
TNF-α Levels	Markedly elevated.	Dose-dependent decrease.	Significant decrease.
IL-6 Levels	Markedly elevated.	Dose-dependent decrease.	Significant decrease.
PGE2 Levels	Markedly elevated.	Dose-dependent decrease.	Potent and significant decrease.
Histopathology	Severe edema, marked neutrophil infiltration, and tissue disruption.	Dose-dependent reduction in edema and inflammatory cell infiltration.	Significant reduction in edema and inflammatory cell infiltration.

Mechanistic Insights: Proposed Signaling Pathway

Isorhamnetin and its glycosides are believed to exert their anti-inflammatory effects through the modulation of key signaling pathways, primarily the NF-κB and MAPK pathways.[2][23][24] These pathways are central to the production of pro-inflammatory mediators.

Caption: Proposed anti-inflammatory mechanism of action.

This guide provides a robust framework for the in vivo validation of Isorhamnetin 3-sophoroside-7-rhamnoside's therapeutic effects. By employing a standardized model and a clinically relevant comparator, researchers can generate the necessary data to support its further development as a novel anti-inflammatory agent. The detailed protocols and anticipated outcomes serve as a practical resource for the design and execution of these critical preclinical studies.

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A Comparative Analysis of Isorhamnetin 3-sophoroside-7-rhamnoside Content in Different Sea Buckthorn Subspecies

Introduction: Sea buckthorn (Hippophae rhamnoides L.) is a hardy, deciduous shrub that has garnered significant attention in the pharmaceutical and nutraceutical industries for its rich phytochemical profile. Among the plethora of bioactive compounds, flavonoid glycosides are of particular interest due to their potential health benefits, including antioxidant and anti-inflammatory properties. One such compound, Isorhamnetin 3-sophoroside-7-rhamnoside, a flavonol glycoside, has been identified as a significant constituent in sea buckthorn.[1][2] This guide provides a comparative analysis of the Isorhamnetin 3-sophoroside-7-rhamnoside content across various subspecies of sea buckthorn, offering valuable insights for researchers, scientists, and drug development professionals in selecting optimal germplasm for specific applications.

The subspecies of Hippophae rhamnoides exhibit considerable variation in their phytochemical composition, influenced by genetic factors and geographical location.[3] Understanding the differential accumulation of specific bioactive compounds, such as Isorhamnetin 3-sophoroside-7-rhamnoside, is crucial for the standardization of raw materials and the development of targeted therapeutic agents.

Comparative Content of Isorhamnetin 3-sophoroside-7-rhamnoside in Sea Buckthorn Berries

A key study provides a direct quantitative comparison of Isorhamnetin 3-sophoroside-7-rhamnoside in the berries of three prominent sea buckthorn subspecies. The data, obtained through High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD), reveals significant subspecies-dependent variation in the concentration of this flavonol glycoside.

Subspecies	Isorhamnetin 3-sophoroside-7-rhamnoside (mg/kg of fresh berries)	Percentage of Total Flavonols
Hippophae rhamnoides ssp. rhamnoides	252 ± 22	31.6 ± 1.9
Hippophae rhamnoides ssp. sinensis	84.4 ± 6.1	11.1 ± 0.6
Hippophae rhamnoides ssp. mongolica	17.3 ± 3.3	4.9 ± 0.7

Data sourced from Yang et al. (2009) [4]

As evidenced by the table, Hippophae rhamnoides ssp. rhamnoides demonstrates a markedly higher concentration of Isorhamnetin 3-sophoroside-7-rhamnoside in its berries compared to ssp. sinensis and ssp. mongolica. In fact, the content in ssp. rhamnoides is nearly three times that of ssp. sinensis and over fourteen times that of ssp. mongolica. This substantial difference underscores the critical importance of subspecies selection for applications targeting this specific bioactive compound. For ssp. mongolica, Isorhamnetin 3-sophoroside-7-rhamnoside is present in only trace amounts.[4]

Isorhamnetin 3-sophoroside-7-rhamnoside in Other Plant Parts

While the most comprehensive comparative data is available for berries, other parts of the sea buckthorn plant also contain this valuable compound.

Seeds: A study on the flavonoid glycosides in an antioxidant-rich fraction of Hippophae rhamnoides seeds identified Isorhamnetin 3-sophoroside-7-rhamnoside as one of the major constituents, accounting for 3.7% of the fraction.[5] However, the specific subspecies was not mentioned in this particular study, highlighting an area for future research.

Experimental Protocol for Quantification of Isorhamnetin 3-sophoroside-7-rhamnoside

The following is a detailed, step-by-step methodology for the extraction and quantification of Isorhamnetin 3-sophoroside-7-rhamnoside from sea buckthorn berries, based on established analytical protocols.

1. Sample Preparation:

• Rationale: Proper sample preparation is critical to ensure homogeneity and prevent degradation of the target analyte.

• Protocol:

  • Obtain fresh or frozen sea buckthorn berries from the desired subspecies.

  • If frozen, thaw the berries at room temperature.

  • Homogenize the berries using a blender or a mortar and pestle to create a uniform puree.

  • Accurately weigh a representative sample of the homogenate (e.g., 5-10 g).

2. Extraction:

• Rationale: The choice of solvent and extraction method is crucial for efficiently isolating the flavonol glycosides from the complex plant matrix. A methanol-water mixture is commonly used for its ability to extract a broad range of polar and semi-polar compounds.

• Protocol:

  • To the weighed sample, add a known volume of 80% methanol in water (e.g., 50 mL).

  • Sonicate the mixture in an ultrasonic bath for 30 minutes to facilitate cell wall disruption and enhance extraction efficiency.

  • Alternatively, or in combination, macerate the sample with the solvent for 24 hours at room temperature with occasional shaking.

  • Centrifuge the mixture at 4000 rpm for 15 minutes to pellet the solid plant material.

  • Carefully decant the supernatant.

  • Repeat the extraction process on the pellet with a fresh portion of 80% methanol.

  • Combine the supernatants from both extractions.

3. Sample Clean-up and Concentration:

• Rationale: This step removes interfering compounds and concentrates the analyte for more sensitive detection.

• Protocol:

  • Filter the combined supernatant through a 0.45 µm syringe filter to remove any remaining particulate matter.

  • Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature not exceeding 40°C to prevent thermal degradation of the glycosides.

  • Redissolve the dried extract in a known volume of the mobile phase (e.g., 5 mL) to be used for HPLC analysis.

4. HPLC-DAD Analysis:

• Rationale: High-Performance Liquid Chromatography coupled with a Diode-Array Detector is a robust and widely used technique for the separation and quantification of phenolic compounds.

• Protocol:

  • HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode-array detector.

  • Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution is typically employed for optimal separation.

    • Solvent A: 0.1% formic acid in water.

    • Solvent B: Acetonitrile.

    • Gradient Program: A linear gradient starting with a low percentage of Solvent B, gradually increasing to elute the more non-polar compounds. A typical gradient might be: 0-5 min, 10% B; 5-40 min, 10-40% B; 40-45 min, 40-10% B; 45-50 min, 10% B.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10-20 µL.

  • Detection: Monitor the absorbance at 350 nm, which is a characteristic wavelength for flavonols.

  • Quantification: Prepare a calibration curve using a certified reference standard of Isorhamnetin 3-sophoroside-7-rhamnoside. The concentration of the analyte in the sample is determined by comparing its peak area to the calibration curve.

Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of Isorhamnetin 3-sophoroside-7-rhamnoside.

Conclusion

The subspecies of Hippophae rhamnoides exhibit significant quantitative differences in their Isorhamnetin 3-sophoroside-7-rhamnoside content. For researchers and developers focused on isolating or utilizing this specific flavonol glycoside, H. rhamnoides ssp. rhamnoides berries represent the most promising source among the subspecies for which comparative data is available. The provided experimental protocol offers a robust framework for the accurate quantification of this compound, enabling informed decisions in raw material selection and quality control. Further research is encouraged to elucidate the content of Isorhamnetin 3-sophoroside-7-rhamnoside in the leaves and seeds of a wider range of sea buckthorn subspecies to fully harness the potential of this valuable medicinal plant.

References

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• Wang, H., Chen, L., Yang, B., & Guo, F. (2023). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. Molecules, 28(9), 3795. [Link]

• Arimboor, R., & Arumughan, C. (2012). HPLC-DAD-MS/MS profiling of antioxidant flavonoid glycosides in sea buckthorn (Hippophae rhamnoides L.) seeds. International journal of food sciences and nutrition, 63(6), 730–738. [Link]

• Ma, X., Laaksonen, O., Yang, B., & Kallio, H. (2017). Sea Buckthorn (Hippophaë rhamnoides ssp. rhamnoides) Berries in Nordic Environment: Compositional Response to Latitude and Weather Conditions. Journal of Agricultural and Food Chemistry, 65(44), 9672-9682.
• Gupta, A., Upadhyay, N. K., Sawhney, R. C., & Kumar, R. (2009). Bioactivity guided extraction of Seabuckthorn (Hippophae rhamnoides L. ssp. turkestanica) leaves. Pharmacognosy Research, 1(4), 200.

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A Comparative Guide to Processing Methods for Maximizing Isorhamnetin 3-Sophoroside-7-Rhamnoside Concentration

<_Step_2>

Introduction: The Significance of Isorhamnetin 3-Sophoroside-7-Rhamnoside

Isorhamnetin 3-sophoroside-7-rhamnoside is a notable flavonol triglycoside, a complex phytochemical distinguished by its specific arrangement of sugar moieties—a sophorose unit at the 3-position and a rhamnose unit at the 7-position of the isorhamnetin aglycone.[1] This compound is a key bioactive constituent in several medicinal plants, including Sea Buckthorn (Hippophae rhamnoides) and Ginkgo biloba.[2][3][4][5] Its therapeutic potential is a subject of ongoing research, making the optimization of its extraction and preservation a critical objective for natural product chemists and drug development professionals.

The concentration of Isorhamnetin 3-sophoroside-7-rhamnoside in a final product is not solely dependent on the raw plant material. The journey from plant to extract is fraught with variables. Each processing step—from initial drying to the final extraction—can significantly enhance, degrade, or alter the concentration of this target molecule. This guide provides a comparative analysis of various processing methodologies, grounded in experimental data, to inform the development of robust and efficient protocols for maximizing the yield of this valuable compound.

Part 1: The Impact of Pre-Extraction Processing - Drying

The initial drying of plant material is a critical first step that influences the stability and subsequent extractability of phytochemicals. The choice of drying method can dramatically alter the final concentration of flavonoid glycosides.

Different drying techniques—such as shade, oven, microwave, and freeze-drying—can have varied effects on the chemical composition and bioactivity of plant materials.[6] High temperatures used in methods like oven drying can lead to the degradation of thermally sensitive compounds like flavonoid glycosides.[7][8][9] Conversely, excessively long drying times, even at lower temperatures (e.g., shade drying), can allow for enzymatic degradation of these molecules.[7]

Microwave drying has been shown to be an efficient method for preserving phenolic and flavonoid content in some plant materials, offering a balance between speed and temperature control that minimizes degradation.[10][11] For instance, one study found that microwave-dried leaves retained significantly higher total phenolic and flavonoid content compared to oven- or shade-dried samples.[10] The ideal drying temperature for preserving glycosides is generally recommended to be between 45–50°C.[9]

Key Causality: The primary factors influencing glycoside stability during drying are temperature and duration. High heat can cause direct thermal degradation, while prolonged processes at ambient temperatures can facilitate enzymatic hydrolysis, cleaving the sugar moieties from the aglycone.

Part 2: Comparative Analysis of Extraction Techniques

The selection of an appropriate extraction method and solvent system is paramount for achieving a high yield of Isorhamnetin 3-sophoroside-7-rhamnoside. As a polar glycoside, this compound requires polar solvents for effective extraction.[1]

Conventional vs. Advanced Extraction Methods

Traditional methods like maceration and Soxhlet extraction, while simple, often suffer from long extraction times and high solvent consumption, which increases the risk of thermal degradation. Modern, advanced techniques offer significant improvements in efficiency and yield.

• Ultrasound-Assisted Extraction (UAE): This technique utilizes high-frequency sound waves to create cavitation bubbles in the solvent. The collapse of these bubbles near the plant cell walls creates microjets that disrupt the cell structure, enhancing solvent penetration and mass transfer.[12][13] This results in shorter extraction times and increased yields of flavonoids.[13]

• Microwave-Assisted Extraction (MAE): MAE uses microwave energy to rapidly and selectively heat the solvent and moisture within the plant matrix. This creates localized pressure that ruptures cell walls, releasing the target compounds into the solvent.[14][15] MAE is known for its speed, efficiency, and reduced solvent usage compared to conventional methods.[16][17] Studies on Ginkgo biloba have shown MAE to be highly effective for extracting flavonoid glycosides.[14][15][16]

Quantitative Comparison of Extraction Methods

The following table summarizes findings from studies comparing different extraction methods for flavonoids, providing a basis for methodological selection.

Extraction Method	Key Parameters	Relative Flavonoid Yield	Supporting Insights
Conventional Maceration	75% Ethanol, 60°C, 2h	Baseline (0.503%)	High solvent and time consumption.[16]
Microwave-Assisted (MAE)	45% Ethanol, 60°C, 480s	High (0.815%)	Significantly faster and more efficient than maceration.[16]
Ultrasound-Assisted (UAE)	Optimized: 34% amplitude, ~39 min, 1:10 ratio	High	Effective for extracting isorhamnetin-O-glycosides.[18]
UAE + Enzymatic (UEAE)	Pectinase (1500 U/g), 300W, 48% Ethanol, 50°C, 28 min	Very High (21.57 mg/g)	The combination of ultrasound and enzymatic pre-treatment shows a synergistic effect, maximizing yield.[19]

Data is synthesized from multiple sources and percentages may refer to total flavonoids rather than the specific target compound, but illustrate the relative efficiency of the methods.

Part 3: The Role of Enzymatic Hydrolysis in Processing

During processing and extraction, endogenous plant enzymes or externally added enzymes can hydrolyze flavonoid glycosides, cleaving the sugar groups to yield the aglycone (Isorhamnetin). This can be either an undesirable degradation or a deliberate processing step.

• Undesirable Hydrolysis: If the goal is to isolate the intact glycoside, enzymatic activity must be minimized. This can be achieved through rapid drying at appropriate temperatures to denature enzymes or by using extraction solvents (like ethanol) that inhibit enzyme function.

• Intentional Hydrolysis: In some applications, the aglycone is the desired product, as it may exhibit different bioavailability or bioactivity.[20] In such cases, enzyme-assisted extraction (EAE) or post-extraction enzymatic treatment can be employed.[18][19] Enzyme preparations like pectinases, cellulases, or specific glycosidases can be used to break down cell walls and simultaneously hydrolyze the glycosidic bonds.[18][20][21][22][23][24] For example, combining ultrasound with pectinase has been shown to be a highly effective method for extracting flavonoids from sea buckthorn pomace.[19]

Experimental Protocols

Protocol 1: Optimized Microwave-Assisted Extraction (MAE) of Flavonoid Glycosides

This protocol is based on optimized parameters for extracting flavonoids from plant sources like Ginkgo biloba.[14][15][16]

• Sample Preparation: Air-dry the plant material (e.g., leaves) at 45-50°C and grind into a fine powder (40-mesh).

• Extraction Setup: Place 5.0 g of the powdered material into a microwave extraction vessel.

• Solvent Addition: Add 150 mL of 60% aqueous ethanol (a 1:30 solid-to-liquid ratio).[16][25]

• Microwave Irradiation: Subject the mixture to microwave irradiation under the following optimized conditions:

  • Microwave Power: 120 W[14][15][25]

  • Extraction Time: 20 minutes[14][15]

  • Temperature: Maintain at 60°C

• Post-Extraction: After extraction, cool the vessel to room temperature.

• Filtration: Filter the extract through Whatman No. 1 filter paper to separate the solid residue.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator under reduced pressure at 50°C to remove the ethanol.

• Quantification: Re-dissolve the dried extract in a known volume of methanol for HPLC analysis.

Protocol 2: Quantification by High-Performance Liquid Chromatography (HPLC-DAD)

This protocol provides a reliable method for the quantification of Isorhamnetin 3-sophoroside-7-rhamnoside.[2][3][5][26]

• Chromatographic System: An HPLC system equipped with a Diode Array Detector (DAD).

• Column: A reversed-phase C18 column (e.g., 4.6 mm × 150 mm, 5 µm particle size).[26]

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid or 0.4% Phosphoric Acid in Water[27]

  • Solvent B: Acetonitrile or Methanol

• Elution Program: A gradient elution is typically used. An example program:

  • Start with a higher concentration of Solvent A, gradually increasing the concentration of Solvent B over 30-40 minutes to elute compounds of increasing hydrophobicity.

• Flow Rate: 1.0 mL/min.[26][27]

• Column Temperature: 30°C.[27]

• Detection Wavelength: Monitor at 360 nm for flavonol glycosides.[27]

• Quantification: Prepare a calibration curve using a purified standard of Isorhamnetin 3-sophoroside-7-rhamnoside. Calculate the concentration in the sample by comparing its peak area to the calibration curve.

Visualization of Workflows

Diagram 1: General Workflow for Extraction and Analysis

Caption: Workflow from raw material to quantitative analysis.

Diagram 2: Decision Logic for Method Selection

Caption: Decision tree for selecting an optimal extraction method.

Conclusion

The concentration of Isorhamnetin 3-sophoroside-7-rhamnoside in a final botanical extract is highly dependent on the processing methods employed. For optimal preservation of this thermally and enzymatically sensitive glycoside, mild drying conditions, such as microwave drying at 45-50°C, are recommended.

For extraction, advanced methods such as Microwave-Assisted Extraction (MAE) and Ultrasound-Assisted Extraction (UAE) significantly outperform traditional techniques in both speed and efficiency.[16] The highest yields can be achieved by combining ultrasound with enzymatic pre-treatment (UEAE), which offers a synergistic effect by improving cell wall disruption and facilitating compound release.[19] The choice of method should be guided by the specific goals of the research, considering factors such as required yield, processing time, and available equipment. By implementing the optimized protocols and informed methodological choices outlined in this guide, researchers can confidently maximize the recovery of Isorhamnetin 3-sophoroside-7-rhamnoside for further investigation and development.

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• Association of enzymatic and optimized ultrasound-assisted aqueous extraction of flavonoid glycosides from dried Hippophae rhamnoides L. (Sea Buckthorn) berries. PMC. Available at: [Link]

• Extraction Technology of Flavonoids from Ginkgo biloba L. Shells. ProQuest. Available at: [Link]

• Rapid Microwave-Assisted Hydrolysis for Determination of Ginkgo Flavonol Glycosides in Extracts of Ginkgo biloba Leaves. Journal of Chromatographic Science. Available at: [Link]

• An Efficient Microwave Assisted Extraction of Phenolic Compounds and Antioxidant Potential of Ginkgo biloba. ResearchGate. Available at: [Link]

• Microwave-assisted method for simultaneous extraction and hydrolysis for determination of flavonol glycosides in Ginkgo foliage using Brönsted acidic ionic-liquid [HO(3)S(CH(2))(4)mim]HSO(4) aqueous solutions. International Journal of Molecular Sciences. Available at: [Link]

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A Comparative Guide to the Validated High-Performance Liquid Chromatography (HPLC) Method for Quantifying Isorhamnetin 3-sophoroside-7-rhamnoside in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the quantification of Isorhamnetin 3-sophoroside-7-rhamnoside against other analytical alternatives. The content is structured to offer not just procedural steps, but also the scientific rationale behind the methodological choices, ensuring a comprehensive understanding for its application in research and development.

Introduction to Isorhamnetin 3-sophoroside-7-rhamnoside

Isorhamnetin 3-sophoroside-7-rhamnoside is a significant flavonol glycoside, predominantly found in plants such as sea buckthorn (Hippophaë rhamnoides) and Elaeagnus multiflora.[1][2] Its complex structure, featuring a sophoroside and a rhamnoside moiety attached to the isorhamnetin aglycone, contributes to its biological activities, which include potential algicidal properties.[2][3][4] The accurate quantification of this compound in plant extracts is crucial for quality control, standardization of herbal products, and further pharmacological investigation.

Chemical Structure:

• Formula: C₃₄H₄₂O₂₁[1]

• Molecular Weight: 786.68 g/mol [1]

The inherent complexity of plant matrices, which contain a multitude of similar flavonoid structures, presents a significant analytical challenge, demanding a highly selective and sensitive quantification method.

The Analytical Imperative: Why a Validated HPLC Method?

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis of phytochemicals due to its high resolution, sensitivity, and reproducibility. For a method to be reliable for routine analysis, especially in a regulatory environment, it must be validated. Method validation provides documented evidence that the analytical procedure is suitable for its intended purpose. This is underscored by guidelines from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), which outline the necessary parameters to be assessed.[5][6][7][8][9][10][11][12]

A validated HPLC method ensures:

• Specificity: The ability to accurately measure the analyte in the presence of other components.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Robustness: The capacity to remain unaffected by small, deliberate variations in method parameters.

A Validated HPLC-UV Method for Isorhamnetin 3-sophoroside-7-rhamnoside

This section details a robust, validated Reverse-Phase HPLC (RP-HPLC) method coupled with UV detection for the accurate quantification of Isorhamnetin 3-sophoroside-7-rhamnoside in plant extracts.

Experimental Protocol: A Step-by-Step Guide

Step 1: Sample Preparation - The Foundation of Accurate Analysis

The goal of sample preparation is to efficiently extract the target analyte from the plant matrix while minimizing interfering compounds. Flavonoid glycosides, being polar, are typically extracted with polar solvents.

• Extraction:

  • Accurately weigh 1.0 g of finely powdered, dried plant material.

  • Transfer to a flask and add 25 mL of 80% methanol. The addition of water to the organic solvent improves the extraction efficiency for polar glycosides.[13]

  • Perform ultrasonication for 30 minutes. This technique, known as Ultrasound-Assisted Extraction (USAE), facilitates cell wall disruption and enhances solvent penetration.[14]

  • Repeat the extraction process two more times with fresh solvent to ensure exhaustive extraction.

  • Combine the extracts and filter through a 0.45 µm membrane filter before HPLC analysis.

Step 2: Chromatographic Conditions

The choice of stationary and mobile phases is critical for achieving optimal separation. A C18 column is a common choice for flavonoid analysis due to its ability to separate compounds based on their hydrophobicity.

Parameter	Condition	Rationale
Instrument	Agilent 1260 Infinity II or equivalent	A standard, reliable HPLC system with a Diode Array Detector (DAD).
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)	Provides excellent separation for moderately polar compounds like flavonoid glycosides.
Mobile Phase	Gradient elution with (A) 0.1% Phosphoric Acid in Water and (B) Acetonitrile	The acidic mobile phase helps to suppress the ionization of phenolic hydroxyl groups, leading to sharper peaks. A gradient is necessary to elute a wide range of compounds with different polarities present in the plant extract.
Gradient Program	0-5 min, 15% B; 5-25 min, 15-40% B; 25-30 min, 40-15% B; 30-35 min, 15% B	This gradient profile is optimized to provide good resolution between the target analyte and other structurally similar flavonoids.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and separation efficiency.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength	354 nm	This wavelength corresponds to the maximum absorbance of the isorhamnetin chromophore, providing high sensitivity.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

Method Validation: Ensuring Trustworthy Results

The developed method must be rigorously validated according to ICH Q2(R1) guidelines.[7][12]

Workflow for HPLC Method Validation

Caption: Workflow for the validation of an analytical HPLC method.

Summary of Validation Parameters and Acceptance Criteria

Parameter	Procedure	Acceptance Criteria
Specificity	Compare chromatograms of blank, standard, and sample. Assess peak purity using DAD.	The analyte peak should be free from co-eluting interferences. Peak purity index should be > 0.999.
Linearity	Analyze at least five concentrations of the standard solution. Plot peak area vs. concentration.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	Perform recovery studies by spiking a known amount of standard into the sample matrix at three levels (e.g., 80%, 100%, 120%).	Mean recovery should be within 98-102%.
Precision	Repeatability (Intra-day): Analyze six replicate samples on the same day. Intermediate Precision (Inter-day): Analyze on different days with different analysts.	Relative Standard Deviation (RSD) ≤ 2%.
LOD & LOQ	Determined based on the signal-to-noise ratio (S/N) of the chromatogram.	LOD: S/N ≈ 3:1; LOQ: S/N ≈ 10:1.
Robustness	Deliberately vary parameters like mobile phase pH (±0.2), column temperature (±5°C), and flow rate (±0.1 mL/min).	RSD of results should remain ≤ 2%.

Comparative Analysis: HPLC vs. Alternative Methods

While HPLC is a robust and widely used technique, other methods offer different advantages. The choice of method often depends on the specific research question, available resources, and required sensitivity.

Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS is a powerful technique that combines the high-resolution separation of UPLC with the high sensitivity and selectivity of tandem mass spectrometry.[15][16]

• Principle: UPLC uses smaller particle size columns (<2 µm), leading to faster analysis and better resolution. MS/MS provides structural information and allows for highly selective quantification using Multiple Reaction Monitoring (MRM), virtually eliminating matrix interferences.

• Advantages: Unmatched sensitivity and selectivity, shorter run times, and the ability to confirm the identity of the analyte based on its mass-to-charge ratio and fragmentation pattern.

• Disadvantages: Higher instrument cost and complexity, requires more specialized expertise for operation and data analysis.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique that offers high sample throughput and is well-suited for screening and quality control of herbal materials.[17]

• Principle: Samples are spotted on a high-performance plate, which is then developed in a chamber with a suitable mobile phase. Quantification is performed by densitometric scanning of the separated bands.

• Advantages: High throughput (multiple samples can be analyzed simultaneously), low solvent consumption per sample, and cost-effective.

• Disadvantages: Lower resolution and sensitivity compared to HPLC and UPLC, and quantification is generally less precise.

Head-to-Head Comparison

Feature	HPLC-UV	UPLC-MS/MS	HPTLC-Densitometry
Selectivity	Good	Excellent	Moderate
Sensitivity	Good (µg/mL range)	Excellent (ng/mL to pg/mL range)	Moderate (µg/mL to ng/mL range)
Analysis Time	~30-40 min	~5-15 min	~20-30 min (for development)
Sample Throughput	Sequential	Sequential (but faster)	High (parallel)
Instrument Cost	Moderate	High	Low to Moderate
Operational Complexity	Moderate	High	Low
Quantitative Precision	High	High	Moderate
Regulatory Acceptance	Widely Accepted	Widely Accepted	Accepted for specific applications

Logical Relationship of Analytical Method Choice

Caption: Decision matrix for selecting an analytical method.

Conclusion

The validated HPLC-UV method presented here offers a reliable, robust, and accurate approach for the quantification of Isorhamnetin 3-sophoroside-7-rhamnoside in plant extracts. It strikes an excellent balance between performance, cost, and accessibility, making it highly suitable for most research and quality control laboratories.

While UPLC-MS/MS provides superior sensitivity and specificity, its application may be best reserved for studies requiring trace-level quantification or absolute structural confirmation. HPTLC, on the other hand, serves as a valuable high-throughput screening tool. The choice of the most appropriate technique ultimately depends on the specific analytical requirements, sample throughput needs, and available budget. This guide provides the necessary data and rationale to make an informed decision, ensuring the generation of high-quality, reproducible scientific data.

References

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• International Council for Harmonisation. (n.d.). Quality Guidelines. [Link]

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• Tsanova-Savova, S., & Ribarova, F. (2021). Selectivity of Current Extraction Techniques for Flavonoids from Plant Materials. Molecules, 26(16), 4978. [Link]

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• Oreopoulou, A., Tsimogiannis, D., & Oreopoulou, V. (2019). Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties. Molecules, 24(16), 2964. [Link]

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A Comparative Guide to the Structure-Activity Relationship of Isorhamnetin Glycosides

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Aglycone - Unlocking the Potential of Isorhamnetin Glycosides

Isorhamnetin, a 3'-O-methylated metabolite of the well-studied flavonol quercetin, is a prominent bioactive compound found in a variety of dietary sources, including sea buckthorn (Hippophae rhamnoides), ginkgo biloba, and onions.[1][2] In nature, isorhamnetin predominantly exists not as a free aglycone but in its glycosidic forms, where one or more sugar moieties are attached to the core flavonoid structure.[1] These isorhamnetin glycosides (IGs) have garnered significant scientific interest due to their diverse pharmacological activities, including antioxidant, anti-inflammatory, and anticancer properties.[2]

The attachment of these sugar groups is not merely a passive modification. It profoundly influences the physicochemical properties of the parent molecule, altering its solubility, stability, bioavailability, and, ultimately, its biological activity.[1] Understanding the structure-activity relationship (SAR) of these glycosides is therefore paramount for researchers aiming to harness their therapeutic potential. This guide provides a comprehensive comparison of isorhamnetin and its various glycosides, delving into the experimental data that elucidates how the type and position of the sugar moiety dictate their biological efficacy. We will explore the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative scientific literature.

The Core Structure: Isorhamnetin and its Glycosidic Variations

Isorhamnetin's chemical structure is 3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4H-chromen-4-one.[1] The numbering of the carbon atoms in the flavonoid skeleton is crucial for understanding the attachment points for glycosylation. The most common sites for sugar attachment are the hydroxyl groups at the C-3 and C-7 positions.[2] The sugar units themselves can vary, with D-glucose, L-rhamnose, and rutinose (a disaccharide of rhamnose and glucose) being among the most frequently encountered.[2]

This guide will focus on comparing the biological activities of the isorhamnetin aglycone with its common glycosides, including:

• Isorhamnetin-3-O-glucoside: A glucose molecule attached at the C-3 position.

• Isorhamnetin-7-O-glucoside: A glucose molecule attached at the C-7 position.

• Narcissin (Isorhamnetin-3-O-rutinoside): A rutinose disaccharide attached at the C-3 position.

• Isorhamnetin diglycosides and triglycosides: Molecules with two or three sugar moieties, respectively.

Comparative Biological Activities: A Data-Driven Analysis

The therapeutic potential of isorhamnetin glycosides is best understood through a direct comparison of their activities in various biological assays. This section presents a compilation of experimental data, highlighting the nuanced differences that arise from structural modifications.

Antioxidant Activity: The Impact of a "Blocked" 3-OH Group

The antioxidant capacity of flavonoids is a cornerstone of their beneficial effects. A key structural feature for the radical-scavenging activity of flavonols is the hydroxyl group at the C-3 position.[3] Glycosylation at this position can, therefore, be expected to modulate this activity.

Compound	Assay	IC50 (µM)	Source
Isorhamnetin	DPPH Radical Scavenging	24.61	[4]
ABTS Radical Scavenging	14.54	[4]
Isorhamnetin-3-O-glucoside	DPPH Radical Scavenging	11.76	[5]
ONOO- Scavenging	3.34	[5]
Narcissin (Isorhamnetin-3-O-rutinoside)	DPPH Radical Scavenging	9.01	[5]
ONOO- Scavenging	2.56	[5]
Isorhamnetin-3-O-robinobioside	DPPH Radical Scavenging	3.8	[6]
Isorhamnetin 3-O-(2",6"-O-α-dirhamnosyl)-β-galactoside	DPPH Radical Scavenging	4.3	[6]

Expert Insights:

The data reveals a complex relationship between glycosylation and antioxidant activity. While the general principle suggests that a free 3-OH group is crucial for high radical-scavenging activity, some studies show that certain glycosides, such as Narcissin, exhibit potent activity.[5] This could be attributed to several factors. The glycosidic linkage might be hydrolyzed during the assay, releasing the active aglycone. Furthermore, the sugar moiety itself might contribute to the overall antioxidant capacity or alter the molecule's interaction with the radical species.

One study found that glycosylation at the 3-position consistently decreased the antioxidant capacity of flavonols in most conditions, likely due to the substitution of the 3-hydroxyl group and a disruption of the molecule's planarity.[3] In contrast, 7-O-glycosides generally exhibited antioxidant capacities similar to their aglycones.[3] This highlights the critical role of the glycosylation position in determining antioxidant efficacy.

Anti-inflammatory Activity: The Role of Sugar Size and Position

Chronic inflammation is a key driver of numerous diseases. Isorhamnetin and its glycosides have demonstrated significant anti-inflammatory effects, primarily through the inhibition of pro-inflammatory mediators like nitric oxide (NO) and cytokines.

Compound	Assay	Inhibition/IC50	Source
Isorhamnetin	Ear Edema Inhibition	~65%	[7]
Isorhamnetin-glucosyl-rhamnoside (IGR - a diglycoside)	NO Production Inhibition (in vitro)	68.7% at 125 ng/mL	[8]
Ear Edema Inhibition (in vivo)	77.4%	[7]
Isorhamnetin-glucosyl-pentoside (IGP - a diglycoside)	Ear Edema Inhibition (in vivo)	65.3%	[7]
Isorhamnetin-glucosyl-rhamnosyl-rhamnoside (IGRR - a triglycoside)	Ear Edema Inhibition (in vivo)	44.7%	[7]

Expert Insights:

The anti-inflammatory data strongly suggests that the size and complexity of the glycosidic chain are critical determinants of activity. The diglycoside IGR exhibited the most potent anti-inflammatory effect in the in vivo ear edema model, even surpassing the aglycone.[7] However, the addition of a third sugar moiety in the triglycoside IGRR led to a significant decrease in activity.[7] This suggests an optimal size for the glycosidic substitution for anti-inflammatory action. It is plausible that the diglycoside strikes a balance between aqueous solubility and the ability to interact with cellular targets, while the bulkier triglycoside may hinder this interaction. Isorhamnetin diglycosides demonstrated a higher anti-inflammatory potential than triglycosides.[7]

Anticancer Activity: The Aglycone as the Active Moiety

The anticancer potential of isorhamnetin has been demonstrated across various cancer cell lines. The aglycone is often considered the primary bioactive form, with glycosides acting as prodrugs that release isorhamnetin upon metabolic activation.

Compound	Cancer Cell Line	IC50 (µM)	Source
Isorhamnetin	MCF-7 (Breast)	~10	[9]
T47D (Breast)	~10	[9]
BT474 (Breast)	~10	[9]
BT-549 (Breast)	~10	[9]
MDA-MB-231 (Breast)	~10	[9]
MDA-MB-468 (Breast)	~10	[9]
SW-480 (Colon)	1.8 (24h), 0.8 (72h)	[10]
HT-29 (Colon)	13.04 (24h), 10.9 (72h)	[10]
Isorhamnetin-3-O-glucoside	HT1080 (Fibrosarcoma)	Inhibited MMP-9 and -2 at 10 µM	[2]

Expert Insights:

Direct comparative IC50 values for isorhamnetin and its glycosides in the same cancer cell lines are limited in the available literature.[11] However, the prevailing understanding is that the aglycone is the more potent cytotoxic agent in in vitro settings.[11] The glycosides are generally less active until the sugar moiety is cleaved. This is a critical consideration for experimental design. For in vitro studies aimed at elucidating direct cellular mechanisms, the aglycone is often the more appropriate choice. Conversely, for in vivo studies involving oral administration, the glycosides may exhibit superior bioavailability, acting as effective prodrugs that deliver the active aglycone to the target tissues.[11]

Mechanisms of Action: Modulating Key Signaling Pathways

The biological activities of isorhamnetin and its glycosides are underpinned by their ability to modulate critical intracellular signaling pathways involved in inflammation and cancer.

Inhibition of the NF-κB Pathway

The transcription factor NF-κB is a master regulator of inflammation. Isorhamnetin has been shown to inhibit the NF-κB signaling cascade.

Caption: Isorhamnetin glycosides inhibit the NF-κB pathway.

Modulation of the PI3K/Akt Pathway

The PI3K/Akt pathway is a crucial signaling cascade that regulates cell survival, proliferation, and growth. Dysregulation of this pathway is a hallmark of many cancers. Isorhamnetin has been shown to inhibit this pro-survival pathway.

Caption: Isorhamnetin inhibits the pro-survival PI3K/Akt pathway.

Experimental Protocols: A Guide to Self-Validating Assays

To ensure the reproducibility and reliability of research findings, it is essential to follow well-defined and validated experimental protocols. This section provides detailed methodologies for key assays used to evaluate the biological activities of isorhamnetin glycosides.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common and straightforward method for determining the antioxidant capacity of a compound.

Principle: DPPH is a stable free radical with a deep purple color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from purple to yellow. The decrease in absorbance at 517 nm is proportional to the radical-scavenging activity of the compound.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. Store in the dark at 4°C.

  • Prepare a series of dilutions of the test compounds (isorhamnetin and its glycosides) and a positive control (e.g., ascorbic acid or Trolox) in methanol.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the test compound or standard solution to each well.

  • Add 100 µL of the DPPH solution to each well.

  • For the blank, add 100 µL of methanol instead of the test compound.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of radical scavenging activity using the following formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] x 100

  • Plot the percentage of inhibition against the concentration of the test compound to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Caption: Workflow for the DPPH radical scavenging assay.

Nitric Oxide (NO) Production Inhibition Assay in Macrophages

This cell-based assay measures the ability of a compound to inhibit the production of nitric oxide, a key pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Principle: Macrophages, such as the RAW 264.7 cell line, produce NO upon stimulation with LPS through the action of inducible nitric oxide synthase (iNOS). The amount of NO produced can be indirectly quantified by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.

Protocol:

• Cell Culture:

  • Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Assay Procedure:

  • Seed the cells in a 96-well plate at a density of 5 x 10^5 cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compounds for 2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include a negative control (cells with media only) and a positive control (cells with LPS only).

• Nitrite Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (e.g., 1% sulfanilamide in 5% phosphoric acid) to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (e.g., 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) and incubate for another 10 minutes at room temperature, protected from light.

• Measurement and Calculation:

  • Measure the absorbance at 540 nm.

  • Create a standard curve using known concentrations of sodium nitrite.

  • Calculate the concentration of nitrite in the samples and determine the percentage of inhibition of NO production.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

The MTT assay is a widely used colorimetric method to assess cell viability and the cytotoxic effects of compounds.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at an appropriate density (e.g., 5,000 cells/well) and allow them to attach overnight.

• Compound Treatment:

  • Treat the cells with a range of concentrations of the isorhamnetin glycosides or the aglycone for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and an untreated control.

• MTT Addition:

  • After the incubation period, remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the MTT-containing medium.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 15 minutes to ensure complete dissolution.

• Measurement and Calculation:

  • Measure the absorbance at 570 nm.

  • Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Conclusion: A Roadmap for Future Research and Development

The structure-activity relationship of isorhamnetin glycosides is a complex but crucial area of study for unlocking their full therapeutic potential. This guide has demonstrated that the position and nature of the sugar moiety significantly impact the antioxidant, anti-inflammatory, and anticancer activities of the isorhamnetin core.

Key Takeaways for Researchers:

• Glycosylation is not a neutral modification: It actively modulates the biological properties of isorhamnetin.

• The position of glycosylation matters: Glycosylation at the C-3 position appears to have a more pronounced effect on antioxidant activity than at the C-7 position.

• The size of the sugar chain is a critical factor for anti-inflammatory activity: Diglycosides may offer an optimal balance of solubility and target interaction.

• The aglycone is likely the primary effector molecule in anticancer activity: Glycosides serve as prodrugs with potentially improved bioavailability for in vivo applications.

Future research should focus on more direct, side-by-side comparisons of a wider range of isorhamnetin glycosides in various biological systems. Furthermore, a deeper understanding of their metabolic fate and the specific molecular interactions that govern their activity will be instrumental in the rational design of novel therapeutics based on the isorhamnetin scaffold.

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• Topical Anti-Inflammatory Effects of Isorhamnetin Glycosides Isolated from Opuntia ficus-indica. (2015). Hindawi. [Link]

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Safety & Regulatory Compliance

Proper Disposal of Isorhamnetin 3-sophoroside-7-rhamnoside: A Guide for Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of Isorhamnetin 3-sophoroside-7-rhamnoside, a natural flavonol glycoside utilized in various research and development applications. Adherence to these protocols is essential to ensure personnel safety, environmental protection, and regulatory compliance within the laboratory setting. This document is intended for researchers, scientists, and drug development professionals familiar with standard laboratory safety practices.

Understanding the Compound: Chemical and Hazard Profile

Isorhamnetin 3-sophoroside-7-rhamnoside is a complex flavonoid glycoside with the chemical formula C₃₄H₄₂O₂₁.[1] While it is a naturally derived compound, it is imperative to handle it with the same rigor as any other laboratory chemical. A thorough understanding of its properties is the foundation of safe disposal.

Key Properties:

Property	Value	Source
Molecular Formula	C₃₄H₄₂O₂₁	[1]
Molecular Weight	~786.69 g/mol	[1]
Appearance	Yellow powder	[2]
Solubility	Soluble in Dimethyl sulfoxide (DMSO), Chloroform, Dichloromethane, Ethyl Acetate, and Acetone.	[3]

According to the Material Safety Data Sheet (MSDS), Isorhamnetin 3-sophoroside-7-rhamnoside is not classified as flammable or combustible.[4] However, in the event of a fire, hazardous decomposition products such as carbon oxides and nitrogen oxides may be formed.[4] Therefore, appropriate fire extinguishing media include water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[4]

The primary hazards associated with this compound are related to direct contact and inhalation. The MSDS advises avoiding contact with eyes, skin, and clothing, as well as ingestion and inhalation.[4] In case of accidental release, the primary concern is preventing the generation of dust and ensuring the material does not enter drains.[4]

The Disposal Workflow: A Step-by-Step Approach

The proper disposal of Isorhamnetin 3-sophoroside-7-rhamnoside and its associated waste streams requires a systematic approach. The following workflow is designed to guide laboratory personnel through the process, from initial waste segregation to final disposal.

Caption: Decision workflow for the proper disposal of Isorhamnetin 3-sophoroside-7-rhamnoside waste.

Detailed Disposal Protocols

Based on the waste stream, follow the appropriate protocol below. These procedures are grounded in guidelines from the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA) for laboratory chemical waste management.

Solid Waste Disposal

This category includes the pure Isorhamnetin 3-sophoroside-7-rhamnoside powder, as well as contaminated consumables such as weigh boats, pipette tips, and gloves.

Protocol:

• Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing appropriate PPE, including a lab coat, safety glasses, and nitrile gloves.

• Containment: Carefully collect all solid waste in a designated, leak-proof container with a secure lid. To prevent the generation of dust, gently sweep or wipe up any residual powder.[4]

• Labeling: Clearly label the container as "Hazardous Waste" and list the contents, including "Isorhamnetin 3-sophoroside-7-rhamnoside."

• Storage: Store the sealed container in a designated hazardous waste accumulation area, away from incompatible materials.

• Disposal: Arrange for the collection of the waste container by your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal company.

Liquid Waste Disposal

Liquid waste will primarily consist of solutions of Isorhamnetin 3-sophoroside-7-rhamnoside in various organic solvents. Under no circumstances should this waste be poured down the drain. [4] The segregation of liquid waste is critical and depends on the type of solvent used.

Protocol for Non-Halogenated Solvent Waste (e.g., DMSO, Acetone):

• PPE: Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• Collection: Pour the waste into a designated "Non-Halogenated Organic Waste" container.

• Compatibility: Ensure the waste container is compatible with the solvents being added.

• Labeling: The container should be clearly labeled with "Hazardous Waste" and a general description of the contents (e.g., "Non-Halogenated Organic Solvents").

• Storage: Keep the container tightly sealed when not in use and store it in a designated hazardous waste area.

• Disposal: Follow your institution's procedures for the pickup of hazardous chemical waste. The recommended disposal method for DMSO is incineration by a licensed facility.[5]

Protocol for Halogenated Solvent Waste (e.g., Chloroform, Dichloromethane):

• PPE: Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• Collection: Pour the waste into a designated "Halogenated Organic Waste" container. Do not mix halogenated and non-halogenated waste streams.

• Labeling: The container must be clearly labeled as "Hazardous Waste" and "Halogenated Organic Solvents."

• Storage: Store the sealed container in a designated hazardous waste area, separate from other waste types.

• Disposal: Arrange for collection by a certified hazardous waste disposal service. Halogenated waste requires special disposal methods and is typically more expensive to dispose of than non-halogenated waste.[6]

Spill Management

In the event of a spill, the following procedures should be followed:

• Evacuate and Secure: Alert others in the vicinity and, if necessary, evacuate the immediate area.

• Assess the Spill: Determine the nature and extent of the spill.

• PPE: Don appropriate PPE before attempting any cleanup.

• Containment and Cleanup:

  • Solid Spills: Gently cover the spill with an absorbent material to prevent dust from becoming airborne. Carefully sweep the material into a designated hazardous waste container.[4]

  • Liquid Spills: Absorb the spill with an inert material, such as vermiculite or sand. Collect the absorbed material and place it in a sealed, labeled hazardous waste container.

• Decontamination: Clean the spill area with soap and water, and dispose of all cleanup materials as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and EHS department, in accordance with your institution's policies.

Guiding Principles for Safe Disposal

The following overarching principles, derived from OSHA and EPA guidelines, should inform all laboratory waste management practices:

• Waste Minimization: Whenever possible, plan experiments to minimize the generation of waste.

• Segregation: Properly segregate waste at the point of generation to prevent dangerous reactions and facilitate proper disposal.[5]

• Clear Labeling: All waste containers must be clearly and accurately labeled with their contents and associated hazards.[5]

• Proper Storage: Store waste in appropriate, sealed containers in a designated and secure area.[7]

• Use of Certified Disposal Services: All hazardous waste must be disposed of through your institution's EHS department or a licensed hazardous waste management company.[8]

By adhering to these detailed procedures and principles, you can ensure the safe and compliant disposal of Isorhamnetin 3-sophoroside-7-rhamnoside, contributing to a secure and environmentally responsible research environment.

References

• BioCrick. Isorhamnetin 3-sophoroside-7-rhamnoside-MSDS. Available at: [Link]

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• Goodway Technologies. The Complete Beginners Guide to Chemical Disposal. Available at: [Link]

• Lab Alley. How to Safely Dispose of Chloroform. Available at: [Link]

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Personal protective equipment for handling Isorhamnetin 3-sophoroside-7-rhamnoside

Comprehensive Safety and Handling Guide: Isorhamnetin 3-sophoroside-7-rhamnoside

This guide provides essential safety protocols and operational procedures for the handling of Isorhamnetin 3-sophoroside-7-rhamnoside. As a Senior Application Scientist, my objective is to synthesize established safety principles with practical, field-proven insights to ensure both the integrity of your research and the protection of all laboratory personnel. The causality behind each recommendation is explained to empower researchers to make informed safety decisions.

Hazard Identification and Risk Assessment: The Precautionary Principle

Isorhamnetin 3-sophoroside-7-rhamnoside is a natural flavonol glycoside found in plants like sea buckthorn (Hippophae rhamnoides).[1][2] While it is a subject of research for its biological activities, it is critical to note that there is a significant lack of systematic toxicological data for this specific compound and for isorhamnetin glycosides in general.[3] In the absence of comprehensive hazard information, the precautionary principle must be applied. This means treating the compound as potentially hazardous and implementing robust controls to minimize exposure until more data becomes available.

A Material Safety Data Sheet (MSDS) provides foundational safety information.[4] The primary known risks involve irritation upon contact, inhalation, or ingestion.

Property	Information	Source
CAS Number	41328-75-0	[4]
Molecular Formula	C₃₄H₄₂O₂₁	[5]
Molecular Weight	~786.68 g/mol	[4][5]
Appearance	Yellow Powder	[6]
Solubility	Soluble in DMSO, DMF, Chloroform, Dichloromethane, Ethyl Acetate, Acetone	[7][8]
Storage	Powder: -20°C; In solvent: -80°C	[8][9]
Known Hazards	May cause irritation upon skin/eye contact, inhalation, or ingestion.	[4]
Flammability	Not flammable or combustible.	[4]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is dictated by the specific procedure and the potential for exposure. A risk-based approach is mandatory. The following table outlines the minimum required PPE for common laboratory scenarios involving Isorhamnetin 3-sophoroside-7-rhamnoside.

Task / Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling of Dilute Solutions (e.g., in a fume hood)	ANSI Z87.1-rated safety glasses with side shields	Nitrile gloves	Standard laboratory coat	Not typically required
Weighing Powder / Preparing Stock Solutions	Tightly fitting safety goggles	Nitrile gloves	Standard laboratory coat	N95 respirator (if outside a ventilated enclosure)
Large-Scale Operations (>1 gram)	Face shield worn over safety goggles	Nitrile gloves	Disposable gown over lab coat	N95 respirator or higher
Spill Cleanup	Face shield worn over safety goggles	Heavy-duty nitrile or neoprene gloves	Chemical-resistant disposable gown	N95 respirator (minimum)

Eye and Face Protection: The First Line of Defense

The primary risk when handling the powdered form of this compound is aerosolization.

• Safety Glasses with Side Shields: Provide basic protection against accidental splashes of dilute solutions during routine transfers.

• Safety Goggles: Essential when handling the powder, preparing concentrated solutions, or any activity with a higher splash or dust risk. They form a seal around the eyes, offering superior protection.[10]

• Face Shield: Must be worn over safety goggles during large-scale operations or when cleaning spills. A face shield protects the entire face from splashes but does not provide adequate protection against dust or aerosols on its own.[11]

Hand Protection: Preventing Dermal Exposure

Your hands are most likely to come into direct contact with the chemical.

• Nitrile Gloves: These are the standard for handling most laboratory chemicals and offer good protection against accidental splashes of the solvents in which Isorhamnetin 3-sophoroside-7-rhamnoside is soluble.[12]

• Causality: Latex gloves are not recommended as they offer poor chemical resistance. Always inspect gloves for holes or tears before use. For prolonged tasks, consider double-gloving. If direct contact occurs, remove the glove immediately, wash your hands thoroughly, and don a new glove.

Body Protection: Shielding Your Person

• Laboratory Coat: A standard, buttoned lab coat is sufficient for routine handling of small quantities of solutions.

• Disposable Gown: For weighing the powder, handling larger quantities, or during spill cleanup, a disposable gown worn over the lab coat provides an additional, easily removable barrier, preventing contamination of personal clothing.

Respiratory Protection: Mitigating Inhalation Risk

The fine, powdered nature of this compound presents an inhalation hazard.

• N95 Respirator: This is the minimum requirement when handling the powder outside of a certified chemical fume hood or a ventilated balance enclosure.[13] Its purpose is to filter out airborne particulates. Ensure you are properly fit-tested for the respirator model you use.

• Causality: Engineering controls, such as a fume hood, are always the preferred method for preventing inhalation exposure. Respiratory protection should be considered the last line of defense when engineering controls are insufficient or not available.

Operational and Handling Procedures

Adherence to standardized procedures is crucial for minimizing exposure risk.

Protocol for Weighing Solid Isorhamnetin 3-sophoroside-7-rhamnoside

• Preparation: Designate a specific area for weighing, preferably within a chemical fume hood or a ventilated balance enclosure.

• Don PPE: At a minimum, don a lab coat, safety goggles, and nitrile gloves. If outside a ventilated enclosure, an N95 respirator is mandatory.

• Handling: Use a micro-spatula to carefully transfer the powder to a tared weigh boat. Avoid any actions that could create dust, such as tapping the container or dropping scoops of powder from a height.

• Cleanup: After weighing, gently wipe the spatula and the balance surface with a damp cloth (using the intended solvent, like ethanol or water, if compatible) to collect any residual powder. Dispose of the cloth as solid chemical waste.

• Closure: Securely close the primary container of the compound.

• Doffing PPE: Remove gloves and any other disposable PPE before leaving the designated area. Wash hands thoroughly.

Emergency Procedures

Spill Response Protocol

The MSDS outlines a clear procedure for accidental release.[4]

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large.

• Secure the Area: Restrict access to the spill area.

• Don PPE: Wear appropriate PPE, including a disposable gown, heavy-duty gloves, safety goggles, a face shield, and an N95 respirator.

• Containment: For a solid spill , gently cover the powder with a damp paper towel to prevent dust generation. Do not sweep dry powder.[4]

• Cleanup: Carefully pick up the contained material using forceps or a scoop and place it into a clearly labeled, sealable container for hazardous waste.[4]

• Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent.

• Disposal: All materials used for cleanup must be disposed of as hazardous chemical waste.

First Aid Measures

These measures are based on the manufacturer's MSDS.[4] In all cases of significant exposure, seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes and remove contaminated clothing.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, ensuring to lift the upper and lower eyelids.

• Ingestion: Wash out the mouth with water. Do NOT induce vomiting.

Disposal Plan: A Cradle-to-Grave Responsibility

Proper waste management is a critical component of laboratory safety and environmental stewardship.[14]

• Waste Segregation: Never mix waste streams. Use separate, clearly labeled containers for:

  • Solid Waste: Contaminated gloves, weigh boats, paper towels, etc.

  • Aqueous Waste: Solutions containing the compound.

  • Non-Halogenated Solvent Waste: Solutions with solvents like acetone or DMSO.

  • Halogenated Solvent Waste: Solutions with solvents like dichloromethane or chloroform.

• Container Management: All waste containers must be made of a compatible material, kept securely closed except when adding waste, and stored in a designated, well-ventilated secondary containment area.[15][16]

• Labeling: Every waste container must be labeled with the words "Hazardous Waste" and a full list of its chemical constituents.[14]

• Empty Containers: The original product container is not considered "empty" until it has been triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[14]

Visualization: PPE Selection Workflow

This diagram provides a logical workflow for selecting the appropriate level of personal protective equipment when working with Isorhamnetin 3-sophoroside-7-rhamnoside.

Caption: PPE selection workflow for Isorhamnetin 3-sophoroside-7-rhamnoside.

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